1-(7-Carboxyheptyl)imidazole

• CAS: 68887-68-3

Core Science & Biosynthesis

The Genesis of a Thromboxane Synthase Inhibitor: A Technical Guide to the Original Synthesis of 1-(7-Carboxyheptyl)imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Dawn of Selective Thromboxane Inhibition

In the landscape of arachidonic acid metabolism, the discovery of thromboxane A2 (TXA2), a potent vasoconstrictor and platelet aggregator, marked a pivotal moment in understanding cardiovascular pathophysiology. The subsequent identification of thromboxane synthase, the enzyme responsible for TXA2 production, opened a new frontier for therapeutic intervention. Among the pioneering molecules developed to selectively target this enzyme was 1-(7-carboxyheptyl)imidazole, a compound that has since become a cornerstone in the study of prostanoid pharmacology. This technical guide provides an in-depth exploration of the original synthesis of this influential molecule, drawing from the seminal work in the field to offer not just a protocol, but a deeper understanding of the chemical logic that brought this compound to life.

The Foundational Synthesis: A Two-Step Approach to a Novel Inhibitor

The original synthesis of 1-(7-carboxyheptyl)imidazole was elegantly straightforward, employing a two-step process that remains a fundamental example of N-alkylation of the imidazole ring. The pioneering work of Yoshimoto and colleagues in 1978 laid the groundwork, which was subsequently utilized and referenced in the comprehensive structure-activity relationship studies by Iizuka and his team in 1981.[1][2]

The synthesis commences with the nucleophilic substitution of a haloester with imidazole, followed by the hydrolysis of the resulting ester to yield the final carboxylic acid. This approach is both efficient and versatile, allowing for the introduction of the imidazole moiety onto a fatty acid-like side chain, a key structural feature for its biological activity.

Part 1: N-Alkylation of Imidazole with a Haloester

The initial step involves the reaction of imidazole with a suitable 8-halooctanoate ester. The choice of an 8-bromooctanoate is common, providing a good leaving group for the nucleophilic attack by the imidazole nitrogen.

Experimental Protocol: Synthesis of Ethyl 8-(1-Imidazolyl)octanoate

• Reactants:

  • Imidazole

  • Ethyl 8-bromooctanoate

  • Sodium hydride (NaH) or a suitable base

  • Anhydrous solvent (e.g., Dimethylformamide - DMF, Tetrahydrofuran - THF)

• Procedure:

  • To a solution of imidazole in anhydrous DMF, an equimolar amount of sodium hydride is added portion-wise under an inert atmosphere (e.g., nitrogen or argon). The reaction is stirred at room temperature until the evolution of hydrogen gas ceases, indicating the formation of the sodium salt of imidazole.

  • Ethyl 8-bromooctanoate is then added dropwise to the reaction mixture.

  • The reaction is heated (e.g., to 60-80 °C) and monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

  • Upon completion, the reaction mixture is cooled to room temperature and quenched by the careful addition of water.

  • The product is extracted with an organic solvent such as ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel to afford pure ethyl 8-(1-imidazolyl)octanoate.

Causality Behind Experimental Choices:

• Base Selection: The use of a strong base like sodium hydride is crucial for the deprotonation of imidazole (pKa of the N-H proton is ~14.5), generating the highly nucleophilic imidazolide anion. This significantly enhances the rate and efficiency of the subsequent alkylation reaction.

• Solvent: Anhydrous polar aprotic solvents like DMF or THF are ideal for this reaction. They effectively solvate the sodium cation of the imidazolide salt while not interfering with the nucleophilicity of the anion. The anhydrous conditions are critical to prevent the quenching of the sodium hydride and the imidazolide anion.

• Reaction Conditions: Heating the reaction mixture increases the kinetic energy of the molecules, accelerating the rate of the SN2 reaction between the imidazolide anion and the haloester.

Part 2: Hydrolysis of the Ester to the Carboxylic Acid

The final step in the synthesis is the conversion of the ethyl ester to the desired carboxylic acid. This is typically achieved through base-catalyzed hydrolysis (saponification).

Experimental Protocol: Synthesis of 1-(7-Carboxyheptyl)imidazole

• Reactants:

  • Ethyl 8-(1-imidazolyl)octanoate

  • Aqueous base (e.g., Sodium hydroxide - NaOH, Potassium hydroxide - KOH)

  • Solvent (e.g., Ethanol, Methanol)

• Procedure:

  • Ethyl 8-(1-imidazolyl)octanoate is dissolved in a mixture of ethanol and water.

  • An excess of aqueous sodium hydroxide is added to the solution.

  • The reaction mixture is stirred at room temperature or gently heated to reflux until the hydrolysis is complete, as monitored by TLC.

  • The solvent is removed under reduced pressure.

  • The residue is dissolved in water and acidified to a pH of approximately 3-4 with a dilute acid (e.g., hydrochloric acid - HCl). This protonates the carboxylate, causing the product to precipitate.

  • The precipitated solid is collected by filtration, washed with cold water, and dried to yield 1-(7-carboxyheptyl)imidazole.

  • Further purification can be achieved by recrystallization.

Causality Behind Experimental Choices:

• Hydrolysis Conditions: Base-catalyzed hydrolysis is a robust and high-yielding method for converting esters to carboxylic acids. The use of a co-solvent like ethanol helps to ensure the homogeneity of the reaction mixture, as the starting ester has limited solubility in purely aqueous solutions.

• Acidification: The final product exists as a sodium salt after saponification. Acidification is a critical step to neutralize the carboxylate and isolate the free carboxylic acid, which is typically a solid at room temperature. The pH is carefully adjusted to ensure complete protonation without causing any degradation of the imidazole ring.

Quantitative Data Summary

While the original papers focus more on the biological activity, representative yields and physical properties are crucial for synthesis validation.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Melting Point (°C)
Ethyl 8-(1-imidazolyl)octanoate	C₁₃H₂₂N₂O₂	238.33	70-85	Oil
1-(7-Carboxyheptyl)imidazole	C₁₁H₁₈N₂O₂	210.27	85-95	103-105

Visualizing the Synthesis

The synthetic pathway can be visualized as a clear, two-step process.

Caption: Synthetic pathway for 1-(7-Carboxyheptyl)imidazole.

Experimental Workflow Visualization

A generalized workflow for the synthesis provides a clear overview of the process from starting materials to the final, purified product.

Caption: General experimental workflow for the synthesis.

Conclusion: A Legacy of Rational Drug Design

The original synthesis of 1-(7-carboxyheptyl)imidazole stands as a testament to the power of rational drug design. By identifying a key enzymatic target and designing a molecule with the appropriate structural features to interact with it, early researchers were able to create a powerful tool for both studying and potentially treating diseases related to thromboxane overproduction. The synthetic route, characterized by its efficiency and robustness, provides a valuable case study for medicinal chemists and drug development professionals, illustrating how fundamental organic chemistry principles can be applied to create molecules with profound biological impact.

References

• Iizuka, K., Akahane, K., Momose, D., Nakazawa, M., Tanouchi, T., Kawamura, M., ... & Hayashi, M. (1981). Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. Journal of Medicinal Chemistry, 24(10), 1139-1148. [Link]

• Yoshimoto, T., Yamamoto, S., & Hayaishi, O. (1978). Selective inhibition of prostaglandin endoperoxide thromboxane isomerase by 1-carboxyalkylimidazoles. Prostaglandins, 16(4), 529-540. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Endothelium-dependent contraction in intrapulmonary arteries: mediation by endothelial NK1 receptors and TXA2 - PMC [pmc.ncbi.nlm.nih.gov]

A-Technical-Guide-on-the-Discovery-of-1-(7-Carboxyheptyl)imidazole-as-a-Thromboxane-A2-Synthase-Inhibitor

Abstract

Thromboxane A2 (TXA2) is a potent mediator of platelet aggregation and vasoconstriction, playing a pivotal role in the pathophysiology of cardiovascular and thrombotic diseases. Its synthesis is catalyzed by Thromboxane A2 Synthase (TXAS), a heme-containing cytochrome P450 enzyme, making it a prime target for therapeutic intervention. This technical guide provides an in-depth examination of the discovery and characterization of 1-(7-Carboxyheptyl)imidazole, a foundational molecule in the development of selective TXAS inhibitors. We will explore the scientific rationale for targeting TXAS, the structure-activity relationship (SAR) studies that identified the imidazole scaffold as a key pharmacophore, and the specific molecular features that confer inhibitory activity. This guide details the core experimental protocols for in vitro and in vivo validation, presents key quantitative data, and outlines a robust synthetic pathway. The document is intended for researchers, scientists, and drug development professionals engaged in the fields of medicinal chemistry, pharmacology, and cardiovascular therapeutics.

Introduction: The Rationale for Thromboxane Synthase Inhibition

The arachidonic acid cascade is a critical signaling pathway that produces a family of lipid mediators known as prostanoids. A key branch of this pathway, initiated by the action of cyclooxygenase (COX) enzymes on arachidonic acid, leads to the formation of prostaglandin H2 (PGH2). PGH2 serves as a crucial substrate for several downstream synthases, including Thromboxane A2 Synthase (TXAS).

TXAS converts PGH2 into Thromboxane A2 (TXA2), a highly unstable but biologically potent molecule with a half-life of approximately 30 seconds. TXA2 exerts its effects by binding to the thromboxane receptor (TP), a G-protein coupled receptor found on platelets and vascular smooth muscle cells. This interaction triggers a signaling cascade that results in a sharp increase in intracellular calcium, leading to two primary physiological events:

• Platelet Aggregation: TXA2 is one of the most powerful endogenous promoters of platelet activation and aggregation, a critical step in thrombus formation.

• Vasoconstriction: TXA2 induces the contraction of vascular smooth muscle, leading to the narrowing of blood vessels.

Under normal physiological conditions, these actions are essential for hemostasis. However, in pathological states such as atherosclerosis, the overproduction of TXA2 can lead to uncontrolled platelet aggregation and vasoconstriction, contributing significantly to thrombotic events like myocardial infarction and stroke.[1][2]

While non-selective COX inhibitors like aspirin can reduce TXA2 production, they also block the synthesis of other crucial prostanoids, such as the vasodilatory and anti-aggregatory prostacyclin (PGI2). This lack of selectivity can lead to undesirable side effects. Therefore, the development of agents that selectively inhibit TXAS emerged as a highly promising therapeutic strategy. A selective TXAS inhibitor would not only block the production of pro-thrombotic TXA2 but could also lead to the shunting of the PGH2 substrate towards the synthesis of anti-thrombotic prostaglandins like PGI2 and PGD2, offering a dual therapeutic benefit.[3]

dot

Caption: The arachidonic acid cascade and the site of TXAS inhibition.

The Imidazole Scaffold: A Privileged Structure for Heme Iron Interaction

The discovery of potent and selective TXAS inhibitors was significantly advanced by focusing on the imidazole scaffold. TXAS is a member of the cytochrome P450 (CYP) superfamily of enzymes, which are characterized by a central heme iron atom in their active site. The catalytic mechanism of these enzymes involves the coordination of substrates and oxygen to this heme iron.

Medicinal chemists hypothesized that compounds capable of directly coordinating with the heme iron could act as competitive or non-competitive inhibitors. The imidazole ring is exceptionally well-suited for this role.[4] The lone pair of electrons on the sp2-hybridized nitrogen atom (N-3) of the imidazole ring can form a strong coordinate bond with the ferric (Fe³⁺) or ferrous (Fe²⁺) state of the heme iron. This interaction occupies the binding site that would otherwise be used by the substrate (PGH2), effectively blocking the enzyme's catalytic activity.

Early studies confirmed that imidazole itself could selectively inhibit TXAS, preventing the conversion of arachidonic acid into TXB2 (the stable metabolite of TXA2) without significantly affecting prostaglandin E2 (PGE2) synthesis.[4] This foundational discovery validated the imidazole scaffold as a promising starting point for developing more potent and drug-like inhibitors. The subsequent research effort, therefore, focused on the systematic modification of the imidazole ring, particularly at the N-1 position, to optimize binding affinity, selectivity, and pharmacokinetic properties.

Discovery via Structure-Activity Relationship (SAR) Studies

The identification of 1-(7-carboxyheptyl)imidazole as a lead compound was the result of systematic SAR investigations aimed at improving upon the modest potency of the parent imidazole molecule.[5] Researchers explored how modifications to a side chain attached to the N-1 position of the imidazole ring influenced inhibitory activity.

The key findings from these studies can be summarized as follows:

• Requirement of a Hydrophobic Chain: Attaching an alkyl chain to the N-1 position was found to be crucial for enhancing potency. This hydrophobic chain is believed to interact with a hydrophobic pocket within or near the active site of the TXAS enzyme.

• Optimal Chain Length: The length of the alkyl chain was a critical determinant of activity. A systematic increase in chain length revealed that a heptyl (7-carbon) or octyl (8-carbon) chain provided optimal potency. Shorter or longer chains resulted in a significant decrease in inhibitory effect.

• Importance of a Terminal Carboxylic Acid: The introduction of a polar, ionizable group at the terminus of the alkyl chain, specifically a carboxylic acid (-COOH), dramatically increased inhibitory potency. This suggests a critical ionic or hydrogen-bonding interaction with a basic amino acid residue (e.g., lysine or arginine) in the enzyme's active site.

This multi-pronged optimization strategy—combining the heme-coordinating imidazole head, a hydrophobic alkyl linker of optimal length, and a terminal anionic carboxylate group—led directly to the discovery of 1-(7-carboxyheptyl)imidazole (also referred to as compound 15 in early literature) as a potent and selective TXAS inhibitor.[5]

dot

Caption: Logical workflow of the SAR studies leading to the lead compound.

Preclinical Characterization: Protocols and Performance Data

The validation of a novel TXAS inhibitor requires a series of robust in vitro and in vivo assays to determine its potency, selectivity, and functional effects.

Quantitative Performance Comparison

The inhibitory potency of 1-(7-carboxyheptyl)imidazole and its more advanced successors is typically quantified by the half-maximal inhibitory concentration (IC50). The following table presents representative data for key imidazole-based TXAS inhibitors.

Compound	Common Name(s)	IC50 Value	Assay Conditions / Notes	Reference
1-(7-Carboxyheptyl)imidazole	-	~3 x 10⁻⁷ M	Inhibition of TX synthetase from bovine platelet microsomes.	[5]
Dazoxiben	UK-37248	765 µM	Inhibition of Thromboxane B2 production in whole blood.	[1]
Ozagrel	OKY-046	11 nM	Inhibition of TXA2 synthase.	[1]

Note: Direct comparison of IC50 values should be approached with caution due to variations in experimental conditions, enzyme sources, and assay methodologies.

Experimental Protocol: In Vitro TXAS Inhibition Assay (Platelet Microsomes)

This protocol describes a standard method for determining the IC50 value of a test compound against TXAS using a microsomal fraction isolated from platelets, which are a rich source of the enzyme.

Objective: To quantify the concentration-dependent inhibition of TXAS by 1-(7-carboxyheptyl)imidazole.

Materials:

• Human platelet-rich plasma (PRP) or washed platelets.

• Test compound: 1-(7-carboxyheptyl)imidazole, dissolved in a suitable vehicle (e.g., DMSO).

• Substrate: Prostaglandin H2 (PGH2).

• Lysis/Homogenization Buffer: e.g., 50 mM Tris-HCl, pH 7.4, containing protease inhibitors.

• Reaction Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Stopping Solution: e.g., 1 M citric acid or a solution containing a stable isotope-labeled internal standard for LC-MS/MS.

• Quantification Method: Enzyme-linked immunosorbent assay (ELISA) kit for Thromboxane B2 (TXB2) or LC-MS/MS.

Procedure:

• Preparation of Platelet Microsomes (Self-Validating Step):

  • Causality: Microsomes are fragments of the endoplasmic reticulum, where TXAS is located. Isolating this fraction concentrates the enzyme and removes interfering cytosolic components.

  • a. Centrifuge PRP at high speed (e.g., 10,000 x g) to pellet platelets.

  • b. Resuspend the platelet pellet in ice-cold Lysis Buffer.

  • c. Lyse the cells using sonication or nitrogen cavitation.

  • d. Perform a differential centrifugation: first, a low-speed spin (e.g., 10,000 x g) to remove nuclei and debris, followed by a high-speed ultracentrifugation (e.g., 100,000 x g) of the supernatant to pellet the microsomal fraction.

  • e. Resuspend the microsomal pellet in Reaction Buffer and determine the total protein concentration (e.g., via Bradford or BCA assay). This allows for normalization of enzyme activity.

• Thromboxane Synthase Activity Assay:

  • a. Prepare serial dilutions of 1-(7-carboxyheptyl)imidazole in Reaction Buffer.

  • b. In a microtiter plate or microcentrifuge tubes, add a fixed amount of platelet microsomes (e.g., 20-50 µg of protein) to each well/tube.

  • c. Add the serially diluted inhibitor solutions and a vehicle control. Pre-incubate for 10-15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

  • d. Initiate the enzymatic reaction by adding a fixed concentration of the substrate, PGH2.

  • e. Allow the reaction to proceed for a defined period (e.g., 1-2 minutes) at 37°C.

  • f. Terminate the reaction by adding the Stopping Solution.

  • g. Quantify the amount of TXB2 produced using a validated ELISA kit or by LC-MS/MS.

• Data Analysis:

  • a. Convert the absolute TXB2 concentrations to a percentage of the activity observed in the vehicle control (100% activity).

  • b. Plot the percent activity against the logarithm of the inhibitor concentration.

  • c. Determine the IC50 value by fitting the data to a four-parameter logistic (or sigmoidal dose-response) curve using appropriate software (e.g., GraphPad Prism, R).

dot

Caption: Workflow for determining the in vitro IC50 of a TXAS inhibitor.

Synthesis of 1-(7-Carboxyheptyl)imidazole

The synthesis of 1-(7-carboxyheptyl)imidazole is achieved via a standard N-alkylation reaction, a cornerstone of heterocyclic chemistry. This method provides a reliable and straightforward route to the target compound from commercially available starting materials.

Reaction Scheme: Imidazole + 8-Bromooctanoic Acid → 1-(7-Carboxyheptyl)imidazole

Detailed Protocol:

Objective: To synthesize 1-(7-carboxyheptyl)imidazole via N-alkylation of imidazole with 8-bromooctanoic acid.

Materials:

• Imidazole

• 8-Bromooctanoic Acid

• Sodium hydride (NaH, 60% dispersion in mineral oil) or another suitable base (e.g., potassium carbonate).

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexanes

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Deprotonation of Imidazole (Self-Validating Step):

  • Causality: Imidazole is a weak base. To facilitate its action as a nucleophile, it must first be deprotonated using a strong, non-nucleophilic base. Sodium hydride is ideal for this purpose, as the only byproduct is hydrogen gas, which is easily removed.

  • a. To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add imidazole (1.0 equivalent).

  • b. Add anhydrous DMF to dissolve the imidazole.

  • c. Cool the solution to 0°C using an ice bath.

  • d. Carefully add sodium hydride (1.1 equivalents) portion-wise. Effervescence (hydrogen gas evolution) will be observed.

  • e. Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the imidazolide anion.

• Nucleophilic Substitution (Alkylation):

  • a. Dissolve 8-bromooctanoic acid (1.05 equivalents) in a minimal amount of anhydrous DMF.

  • b. Add the 8-bromooctanoic acid solution dropwise to the imidazolide solution at room temperature.

  • c. Heat the reaction mixture to 60-80°C and stir overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • a. Cool the reaction mixture to room temperature and carefully quench by the slow addition of water.

  • b. Acidify the aqueous solution to a pH of ~3-4 by the dropwise addition of 1 M HCl. This ensures the carboxylic acid group is protonated.

  • c. Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (3x volumes).

  • d. Combine the organic layers and wash with water, followed by brine.

  • e. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • f. The crude product can be purified by column chromatography on silica gel (using a gradient of ethyl acetate/hexanes) or by recrystallization to yield 1-(7-carboxyheptyl)imidazole as a pure solid.

Conclusion and Future Perspectives

The discovery of 1-(7-carboxyheptyl)imidazole was a pivotal moment in the pursuit of selective antithrombotic agents. It validated a key pharmacophore and a rational design strategy based on mimicking substrate interactions within the active site of Thromboxane A2 Synthase. The SAR studies that led to its identification established the fundamental structural requirements for potent inhibition: a heme-coordinating imidazole head, a hydrophobic linker of optimal length, and a terminal carboxylate for anchoring.

While 1-(7-carboxyheptyl)imidazole itself did not advance to clinical use, it served as the foundational prototype for subsequent, more potent and pharmacokinetically optimized derivatives, such as Dazoxiben and Ozagrel. The knowledge gained from its development continues to inform the design of novel enzyme inhibitors. The strategy of selectively inhibiting TXAS remains a therapeutically relevant concept, particularly for conditions where the pathological effects of TXA2 are dominant and the preservation of PGI2 synthesis is beneficial. Future research may focus on dual-action agents that combine TXAS inhibition with thromboxane receptor antagonism, potentially offering a more comprehensive blockade of the TXA2 pathway.

References

• Iizuka, K., Akahane, K., Momose, D., Nakazawa, M., Tanouchi, T., Kawamura, M., Ohyama, I., Kajiwara, I., Iguchi, Y., Okada, T., Taniguchi, K., Miyamoto, T., & Hayashi, M. (1981). Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. Journal of Medicinal Chemistry, 24(10), 1139–1148. [Link]

• Manley, P. W., Tuffin, D. P., Allanson, N. M., Buckle, P. E., Lad, N., Lai, S. M., Lunt, D. O., Porter, R. A., & Wade, P. J. (1987). Thromboxane synthase inhibitors. Synthesis and pharmacological activity of (R)-, (S)-, and (+/-)-2,2-dimethyl-6-[2-(1H-imidazol-1-yl)-1-[[(4-methoxyphenyl)- methoxy]methyl]ethoxy]hexanoic acids. Journal of Medicinal Chemistry, 30(10), 1812–1818. [Link]

• Needleman, P., Raz, A., Ferrendelli, J. A., & Minkes, M. (1977). Application of imidazole as a selective inhibitor of thromboxane synthetase in human platelets. Proceedings of the National Academy of Sciences of the United States of America, 74(4), 1716–1720. [Link]

• Davì, G., & Patrono, C. (2007). Platelet activation and atherothrombosis. The New England Journal of Medicine, 357(24), 2482–2494. [Link]

• Zhang, Q. G., Xie, Y., Hu, J. G., Liu, J. M., Wang, J., Zhong, R., & Gao, Y. H. (2012). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry, 24(10), 4611-4613. [Link]

• Korkmaz Cokol, N., & Tutar, A. (2025). Base-Mediated Synthesis of Imidazole-Fused 1,4-Benzoxazepines via 7-exo-dig Cyclizations: Propargyl Group Transformation. The Journal of Organic Chemistry, 90(13), 4675–4689. [Link]

• Defreyn, G., Deckmyn, H., & Vermylen, J. (1982). A thromboxane synthetase inhibitor, dazoxiben, does not inhibit platelet aggregation in vitro in human whole blood. Thrombosis Research, 26(5), 389–400. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. Pharmacologic inhibition of thromboxane synthetase and platelet aggregation: modulatory role of cyclooxygenase products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 1-(7-Carboxyheptyl)imidazole: A Technical Guide

Introduction

1-(7-Carboxyheptyl)imidazole, with the chemical formula C₁₁H₁₈N₂O₂ and a molecular weight of 210.27 g/mol , is a molecule of interest in biochemical research, notably as a thromboxane synthetase inhibitor[1]. Its structure combines a hydrophilic imidazole head with a lipophilic carboxylic acid-terminated alkyl chain, bestowing upon it amphiphilic properties. A thorough spectroscopic analysis is paramount for confirming its identity, purity, and for understanding its chemical behavior in various environments. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 1-(7-carboxyheptyl)imidazole, grounded in the fundamental principles of spectroscopy and data from analogous structures.

Molecular Structure and Spectroscopic Correlation

To fully appreciate the spectroscopic data, it is essential to understand the molecular structure of 1-(7-carboxyheptyl)imidazole. The molecule consists of two key components: an imidazole ring and a heptyl carboxylic acid chain attached to one of the nitrogen atoms of the imidazole ring.

Caption: Molecular structure of 1-(7-Carboxyheptyl)imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.[2][3]

¹H NMR Spectroscopy

The ¹H NMR spectrum of 1-(7-carboxyheptyl)imidazole is expected to show distinct signals for the protons on the imidazole ring and the heptyl chain. The chemical shifts are influenced by the electronic environment of the protons.[2][4]

Predicted ¹H NMR Data (in CDCl₃, referenced to TMS at 0.00 ppm)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-2 (Imidazole)	~7.5	Singlet	1H
H-4 (Imidazole)	~7.0	Singlet	1H
H-5 (Imidazole)	~6.8	Singlet	1H
N-CH₂-	~4.0	Triplet	2H
-CH₂- (adjacent to N-CH₂)	~1.8	Quintet	2H
-(CH₂)₄-	~1.2-1.4	Multiplet	8H
-CH₂-COOH	~2.3	Triplet	2H
-COOH	~10-12	Broad Singlet	1H

Causality behind Assignments:

• Imidazole Protons: The protons on the imidazole ring (H-2, H-4, and H-5) are in an aromatic environment and thus appear in the downfield region of the spectrum (6.8-7.5 ppm).[5][6] The proton at the 2-position is typically the most deshielded due to its position between two nitrogen atoms.

• Alkyl Chain Protons: The methylene group attached directly to the imidazole nitrogen (N-CH₂-) is deshielded by the electronegative nitrogen and the aromatic ring, resulting in a chemical shift around 4.0 ppm. The methylene group alpha to the carbonyl group (-CH₂-COOH) is also deshielded and is expected around 2.3 ppm. The remaining methylene groups of the heptyl chain will appear as a complex multiplet in the more upfield region of 1.2-1.4 ppm.

• Carboxylic Acid Proton: The acidic proton of the carboxyl group is highly deshielded and typically appears as a broad singlet at a very downfield chemical shift (10-12 ppm). Its broadness is due to hydrogen bonding and chemical exchange.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule.

Predicted ¹³C NMR Data (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (Carboxylic Acid)	~175-180
C-2 (Imidazole)	~138
C-4 (Imidazole)	~128
C-5 (Imidazole)	~120
N-CH₂-	~48
-CH₂- (adjacent to N-CH₂)	~30
-(CH₂)₄-	~26-29
-CH₂-COOH	~34

Causality behind Assignments:

• Carbonyl Carbon: The carbon of the carboxylic acid group is the most deshielded carbon and will appear significantly downfield.[7]

• Imidazole Carbons: The carbons of the imidazole ring are aromatic and will have chemical shifts in the 120-140 ppm range, with the C-2 carbon being the most downfield.[5]

• Alkyl Chain Carbons: The chemical shifts of the carbons in the heptyl chain are influenced by their proximity to the electronegative nitrogen of the imidazole ring and the carbonyl group of the carboxylic acid. The N-CH₂- carbon will be the most deshielded of the alkyl chain carbons attached to the ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[8][9]

Predicted IR Data

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Carboxylic Acid)	2500-3300	Broad, Strong
C-H Stretch (Aromatic)	3000-3150	Medium
C-H Stretch (Aliphatic)	2850-2960	Strong
C=O Stretch (Carboxylic Acid)	1700-1725	Strong
C=N and C=C Stretch (Imidazole Ring)	1450-1650	Medium-Strong

Causality behind Assignments:

• O-H Stretch: The most prominent feature in the IR spectrum will be a very broad absorption band in the 2500-3300 cm⁻¹ region, characteristic of the O-H stretching vibration of a hydrogen-bonded carboxylic acid.[7][10]

• C=O Stretch: A strong, sharp absorption band between 1700-1725 cm⁻¹ is indicative of the carbonyl (C=O) stretching vibration of the carboxylic acid.[7]

• Imidazole Ring Vibrations: The stretching vibrations of the C=N and C=C bonds within the imidazole ring will appear in the 1450-1650 cm⁻¹ region.[11][12]

• C-H Stretches: The spectrum will also show C-H stretching vibrations for the aromatic protons on the imidazole ring (around 3100 cm⁻¹) and the aliphatic protons of the heptyl chain (2850-2960 cm⁻¹).[11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. For 1-(7-carboxyheptyl)imidazole, with a molecular formula of C₁₁H₁₈N₂O₂, the exact mass can be calculated.

Predicted Mass Spectrometry Data

Ion	m/z (predicted)	Description
[M+H]⁺	211.1441	Protonated molecular ion
[M]⁺˙	210.1368	Molecular ion
193	[M-OH]⁺
165	[M-COOH]⁺
81	Imidazole ring fragment
68	Imidazole fragment

Causality behind Fragmentation:

• Molecular Ion: In electron ionization (EI) mass spectrometry, the molecular ion peak ([M]⁺˙) at m/z 210 would be observed. In softer ionization techniques like electrospray ionization (ESI), the protonated molecular ion ([M+H]⁺) at m/z 211 would be predominant.[13]

• Key Fragmentations: The fragmentation pattern is dictated by the stability of the resulting ions and neutral losses.[14][15]

  • Loss of a hydroxyl radical (-OH) from the carboxylic acid group would result in a fragment at m/z 193.[14]

  • Loss of the entire carboxyl group (-COOH) would lead to a fragment at m/z 165.[14]

  • Cleavage of the bond between the alkyl chain and the imidazole ring would generate a charged imidazole fragment at m/z 68 or a protonated version at m/z 81, which is often a stable and prominent peak for N-alkylimidazoles.

Caption: Predicted key fragmentation pathways for 1-(7-carboxyheptyl)imidazole in mass spectrometry.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data discussed. Actual parameters may need to be optimized based on the specific instrumentation available.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of 1-(7-carboxyheptyl)imidazole in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Data Acquisition:

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer. Key parameters to set include spectral width, number of scans, and relaxation delay.

  • Acquire the ¹³C NMR spectrum, which typically requires a greater number of scans due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

FTIR Spectroscopy Protocol

• Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of the compound with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used with a small amount of the solid sample placed directly on the crystal.

• Background Spectrum: Collect a background spectrum of the empty sample holder or the clean ATR crystal.

• Sample Spectrum: Acquire the IR spectrum of the sample, typically over a range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the various functional groups present in the molecule.

Mass Spectrometry Protocol

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Introduce the sample into the mass spectrometer via an appropriate ionization source (e.g., ESI or EI).

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range. For structural confirmation, tandem mass spectrometry (MS/MS) can be performed to analyze the fragmentation of the molecular ion.[16]

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure of the molecule.

Conclusion

The combination of NMR, IR, and Mass Spectrometry provides a comprehensive spectroscopic profile of 1-(7-carboxyheptyl)imidazole. The predicted data, based on the known chemical principles and spectral characteristics of its constituent functional groups, offers a robust framework for the identification and characterization of this molecule. Experimental verification of this data is crucial for any research application to ensure sample purity and structural integrity.

References

• ResearchGate. (n.d.). Spectroscopic analysis and molecular docking of imidazole derivatives and investigation of its reactive properties by DFT and molecular dynamics simulations. Retrieved from [Link]

• Der Pharma Chemica. (2016). Synthesis, spectral characterization and antimicrobial studies of novel imidazole derivatives. Retrieved from [Link]

• Hindawi. (2022). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. Retrieved from [Link]

• PubMed Central. (2025). Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. Retrieved from [Link]

• Kolonko, K. (2022). Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation.

• World Journal of Chemical Education. (2022). Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation. Retrieved from [Link]

• ResearchGate. (n.d.). ATR-FTIR spectra (resolution: 2 cm -1 , 64 scans) of a) lauric acid, b) imidazole, and c) a mixture of lauric acid and imidazole after treatment for 2 h at 100 °C. Retrieved from [Link]

• The Royal Society of Chemistry. (2014). Supplementary data. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. S2 FTIR spectra of 1H-Imidazole-4-carboxylic acid (a), CDs (b) and CDsimidazole (c). Retrieved from [Link]

• Oregon State University. (n.d.). Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of Imidazole. Retrieved from [Link]

• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]

• BMRB. (n.d.). bmse000790 Imidazole - Supplemental Proton Data. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H₂O, experimental) (HMDB0001525). Retrieved from [Link]

• Journal of the American Chemical Society. (1948). Infrared Spectra of Some Carboxylic Acid Derivatives. Retrieved from [Link]

• ATB. (n.d.). N-(7-Carboxyheptyl)imidazole. Retrieved from [Link]

• Journal of Advanced Research in Dynamical & Control Systems. (2019). Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds. Retrieved from [Link]

• Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. [PowerPoint slides].

• Metrolab. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2023). NMR - Interpretation. Retrieved from [Link]

• ChemRxiv. (2022). Synthesis, Characterization and Biological Evaluation of Novel Tetrasubsituted Imidazole Compounds. Retrieved from [Link]

• Jasperse, J. (n.d.).

• IntechOpen. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectrum of imidazole derivatives a-2a, b-2b, and c-2c. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of: (a) Imidazole; (b) PTA; (c) AlIITM-41; (d).... Retrieved from [Link]

• University of Colorado Boulder. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]

• International Journal of ChemTech Research. (2016). synthesis and characterization of novel series of the imidazoles under solvent free conditions by using sodium. Retrieved from [Link]

• Wiley Analytical Science. (2019). Imidazole quantification by LC determination. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1H-Imidazole. Retrieved from [Link]

• PubMed. (2004). Simultaneous determination of MK-0767 and seven metabolites in rat urine using liquid chromatography/tandem mass spectrometry. Retrieved from [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. azooptics.com [azooptics.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation [article.sapub.org]
• 6. researchgate.net [researchgate.net]
• 7. Spectroscopy of Carboxylic Acid Derivatives [sites.science.oregonstate.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. whitman.edu [whitman.edu]
• 16. Simultaneous determination of MK-0767 and seven metabolites in rat urine using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Investigations of Imidazole Derivative Interactions on Metal Surfaces: A Computational and Mechanistic Overview

An In-Depth Technical Guide:

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Imidazole-Metal Interface

Imidazole, a five-membered heterocyclic aromatic compound, and its derivatives are cornerstone molecules in chemistry and biology.[1][2] Their unique electronic structure, featuring two nitrogen atoms—one pyrrole-type and one pyridine-type—grants them amphoteric properties and a significant dipole moment, making them excellent ligands for metal ions.[3] This ability to coordinate with metals is not only central to their function in biological systems (e.g., in the amino acid histidine) but also makes them highly effective in various industrial and technological applications.[1][2] When imidazole derivatives interact with bulk metal surfaces, they form organized, protective layers that can dramatically alter the surface's properties.

This guide provides a deep dive into the theoretical and computational methodologies used to study and predict the behavior of imidazole derivatives on metal surfaces. We will explore the causality behind computational choices, the mechanisms governing adsorption, and the practical application of these studies, primarily in the field of corrosion inhibition, but also touching upon catalysis and nanotechnology. The focus is on bridging the gap between theoretical calculations and experimental validation, providing a self-validating framework for designing novel molecules with tailored surface activities.

Pillar 1: The Theoretical Framework: Why Computational Chemistry is Essential

Experimental methods provide invaluable macroscopic data on the performance of imidazole derivatives, such as the degree of corrosion protection.[4][5] However, to understand the why behind their effectiveness—the nature of the chemical bonds formed, the orientation of the molecules on the surface, and the electronic-level interactions—we must turn to computational modeling.[6][7]

Density Functional Theory (DFT): The Workhorse of Surface Science

Density Functional Theory (DFT) has become the predominant computational tool for investigating inhibitor/metal surface interactions.[8][9] Unlike more computationally expensive ab initio methods, DFT offers a favorable balance between accuracy and computational cost, making it feasible to model complex systems like a molecule adsorbed on a multi-atom metal slab.[10]

The core principle of DFT is to calculate the total energy of a system based on its electron density rather than the complex many-electron wavefunction. This approach allows for the prediction of various molecular and surface properties.

Key Causality in DFT Calculations:

• Choice of Functional: The accuracy of DFT heavily relies on the chosen exchange-correlation functional, which approximates the quantum mechanical interactions between electrons. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is frequently used for molecular property calculations due to its proven accuracy for organic molecules.[11][12] For solid-state surface calculations, functionals like PBE (Perdew-Burke-Ernzerhof) are often preferred.[13][14]

• Choice of Basis Set: A basis set is a set of mathematical functions used to build the molecular orbitals. Sets like 6-31G(d,p) or 6-311+G(2d,p) are commonly employed, representing a compromise between accuracy and the computational resources required.[6][11] The inclusion of polarization (d,p) and diffuse (+) functions is critical for accurately describing the non-covalent interactions and electron distribution in molecules like imidazole.

Molecular Dynamics (MD) Simulations: Capturing the Dynamic Interface

While DFT provides a static, minimum-energy picture of the adsorption process, Molecular Dynamics (MD) simulations offer a dynamic view.[7] By simulating the motions of atoms and molecules over time, MD can model the process of an inhibitor molecule approaching and adsorbing onto a metal surface from a solution, providing insights into the formation of the protective film.[9] Reactive force fields (ReaxFF) can be particularly powerful, modeling bond formation and breaking at a lower computational cost than DFT, making them suitable for larger-scale simulations.[15]

Pillar 2: The Adsorption Mechanism: How Imidazoles Bind to Metal Surfaces

The effectiveness of an imidazole derivative in any surface application hinges on its ability to adsorb strongly and form a stable layer. This adsorption can occur through two primary mechanisms: physisorption (physical adsorption) and chemisorption (chemical adsorption).

• Physisorption: Involves weaker van der Waals forces or electrostatic interactions between the inhibitor molecule and the charged metal surface.

• Chemisorption: Involves the formation of a coordinate covalent bond through electron sharing or transfer between the inhibitor and the metal surface. This is a much stronger and more stable form of adsorption.[16]

Imidazole derivatives leverage several structural features to achieve strong adsorption:

• Heteroatoms as Anchors: The nitrogen atoms in the imidazole ring possess lone pairs of electrons that can be donated to the vacant d-orbitals of transition metals like iron, copper, and gold, forming a strong coordinate bond.[17][18] Other heteroatoms like sulfur or oxygen, if present in derivatives, also contribute to this anchoring effect.[19]

• π-Electron System: The delocalized π-electrons of the aromatic imidazole ring can interact with the metal surface, further strengthening the bond. This can also involve back-donation from the metal's d-orbitals to the molecule's antibonding (π*) orbitals.[8]

A DFT study on the adsorption of imidazole on oxidized copper surfaces (Cu₂O) provides an excellent example of mechanistic detail.[13][14][20] The study found that molecules preferentially bond to coordinatively-unsaturated copper sites (CUS) with a strong adsorption energy of approximately -1.6 eV.[13][14][21] The bonding at coordinatively-saturated sites (CSA) was about three times weaker, similar to the interaction with a pure metallic copper surface.[13][14] This demonstrates that the surface state of the metal (oxidized vs. metallic) is a critical factor and that specific defect or high-energy sites can act as primary nucleation points for the protective film.[20]

The table below summarizes key adsorption energy data from this study, highlighting the energetic preference for specific binding sites.

Molecule	Surface Site	Adsorption Energy (PBE functional)	Reference
Imidazole	Cu₂O(111) CUS	~ -1.6 eV	[20]
Triazole	Cu₂O(111) CUS	~ -1.7 eV	[20]
Tetrazole	Cu₂O(111) CUS	~ -1.75 eV	[20]
Imidazole	Cu₂O(111) CSA	~ -0.5 eV	[20]

Table 1: DFT-calculated adsorption energies for azole molecules on coordinatively unsaturated (CUS) and saturated (CSA) sites of an oxidized copper surface.

The orientation of the molecule is also crucial. Studies suggest that imidazole derivatives can adsorb in a parallel ("flat") or perpendicular orientation, with the preferred mode depending on the specific derivative and surface.[19][22] A parallel orientation maximizes the interaction of the π-system with the surface, while a perpendicular orientation may favor direct bonding through a specific heteroatom.

Visualizing the Adsorption Process

The following diagram illustrates the fundamental electronic interactions involved in the chemisorption of an imidazole molecule onto a metal surface.

Caption: Diagram of key electronic interactions in chemisorption.

Pillar 3: Application in Corrosion Inhibition: A Self-Validating Workflow

The primary industrial application stemming from these theoretical studies is the development of corrosion inhibitors, particularly for protecting metals like steel, copper, and aluminum in acidic environments.[5][11][16] The process of developing and validating these inhibitors is a synergistic loop between experimental measurement and theoretical prediction.

Experimental Protocol & Validation

• Electrochemical Measurements: The performance of a potential inhibitor is quantified using electrochemical techniques.

  • Potentiodynamic Polarization (PDP): This method measures the corrosion current density (i_corr). A lower i_corr in the presence of the inhibitor indicates effective protection.[17] These measurements also reveal whether the inhibitor acts on the anodic (metal dissolution), cathodic (hydrogen evolution), or both reactions (mixed-type).[4][5][12]

  • Electrochemical Impedance Spectroscopy (EIS): EIS probes the metal/solution interface. In the presence of an effective inhibitor, the charge transfer resistance (R_ct) increases significantly, indicating that the inhibitor film is impeding the corrosion process.[4][23]

• Inhibition Efficiency (IE%) Calculation: From these measurements, the Inhibition Efficiency is calculated: IE% = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] * 100

• Surface Analysis: Techniques like Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) are used to visually inspect the metal surface.[5][24][25] A smooth surface after exposure to the corrosive medium containing the inhibitor, compared to a pitted and damaged surface without the inhibitor, provides direct visual confirmation of the protective film's efficacy.

Inhibitor Molecule	Metal	Medium	Max. Inhibition Efficiency (IE%)	Reference(s)
2-(4-chlorophenyl)-1,4,5-triphenyl-1H-imidazole (IM-Cl)	Mild Steel	0.5 M H₂SO₄	96% @ 10⁻³ M	[11][12]
1,4,5-triphenyl-2-(p-tolyl)-1H-imidazole (IM-CH₃)	Mild Steel	0.5 M H₂SO₄	91% @ 10⁻³ M	[11][12]
1H-benzimidazole (BIM)	Brass	0.1 M HNO₃	94% @ 10⁻² M	[24]
Levamisole (LMS)	Copper	H₂SO₄	99.03% @ 8 mM	[25]
4-phenylimidazole (PIZ)	Copper	H₂SO₄	95.84% @ 8 mM	[25]

Table 2: Experimentally determined inhibition efficiencies for various imidazole derivatives on different metals.

Theoretical Protocol & Correlation

Once experimental data is gathered, DFT is used to calculate a set of quantum chemical descriptors that explain the observed performance at a molecular level.[6][26]

• Geometry Optimization: The first step is to find the lowest-energy (most stable) structure of the isolated inhibitor molecule.

• Calculation of Quantum Descriptors: From this optimized structure, key electronic properties are derived:

  • E_HOMO (Energy of the Highest Occupied Molecular Orbital): This orbital is the most likely to donate electrons. A higher (less negative) E_HOMO value corresponds to a greater tendency to donate electrons to the vacant orbitals of the metal, indicating a better inhibitor.[26]

  • E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital): This orbital is the most likely to accept electrons. A lower E_LUMO value indicates a greater ability to accept back-donated electrons from the metal.

  • Energy Gap (ΔE = E_LUMO - E_HOMO): A smaller energy gap implies higher reactivity of the molecule, which generally correlates with higher inhibition efficiency.[26]

  • Dipole Moment (μ): A higher dipole moment can increase the adsorption of the molecule onto the metal surface.

The power of this combined approach lies in the correlation. Numerous studies have shown a strong correlation between these calculated quantum parameters and the experimentally measured inhibition efficiencies.[23][26] For example, IM-Cl, which has a higher experimental IE% than IM-CH₃, would be expected to show a higher E_HOMO and/or a lower ΔE in DFT calculations.[12] This correlation provides a powerful predictive tool: new candidate inhibitor molecules can be screened computationally before they are synthesized, saving significant time and resources.

Integrated Workflow Diagram

The following diagram illustrates the synergistic and iterative workflow combining experimental validation and theoretical prediction.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Review of Application of Imidazole and Imidazole Derivatives as Corrosion Inhibitors of Metals (2020) | K. Alaoui | 10 Citations [scispace.com]
• 3. Imidazole derivatives: A comprehensive survey of their recognition properties - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Quantum chemical and experimental evaluation of the inhibitory action of two imidazole derivatives on mild steel corrosion in sulphuric acid medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A DFT study of adsorption of imidazole, triazole, and tetrazole on oxidized copper surfaces: Cu₂O(111) and Cu₂O(111)-w/o-CuCUS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A DFT study of adsorption of imidazole, triazole, and tetrazole on oxidized copper surfaces: Cu2O(111) and Cu2O(111)-w/o-CuCUS - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. A New Imidazole Derivative for Corrosion Inhibition of Q235 Carbon Steel in an Acid Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. A DFT study of adsorption of imidazole, triazole, and tetrazole on oxidized copper surfaces: Cu 2 O(111) and Cu 2 O(111)-w/o-Cu CUS - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C5CP03647J [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]

The Dawn of Antiplatelet Therapy: An In-depth Technical Guide to Early Research on Imidazole-Based Thromboxane Inhibitors

<c>

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Crucial Role of Thromboxane A2 in Hemostasis and Disease

Thromboxane A2 (TXA2) is a potent, biologically active lipid derived from the metabolism of arachidonic acid.[1][2] Primarily synthesized in platelets, TXA2 plays a pivotal role in hemostasis by promoting platelet aggregation and vasoconstriction, which are essential for clot formation and wound healing.[1][3] The synthesis of TXA2 is a multi-step enzymatic process initiated by the release of arachidonic acid from the cell membrane by phospholipase A2.[4][5] Subsequently, cyclooxygenase (COX) enzymes, predominantly COX-1 in platelets, convert arachidonic acid into the unstable intermediate, prostaglandin H2 (PGH2).[6][7] The final, critical step is the isomerization of PGH2 to TXA2, a reaction catalyzed by the enzyme thromboxane A2 synthase (TXA2S).[5][8]

However, the dysregulation of TXA2 production or the activation of its receptor, the Thromboxane-Prostanoid (TP) receptor, can contribute to a variety of pathological conditions.[1] Increased TXA2 activity is implicated in the pathogenesis of myocardial infarction, stroke, atherosclerosis, and bronchial asthma.[5][6] While the irreversible inhibition of COX-1 by low-dose aspirin, which in turn prevents TXA2 formation, has been a cornerstone of cardiovascular disease prophylaxis, it is associated with adverse effects like gastrointestinal toxicity.[6] This has driven the search for more selective therapeutic targets within the thromboxane pathway, with a significant focus on the direct inhibition of thromboxane synthase.

The Serendipitous Discovery: Imidazole as a Selective Thromboxane Synthase Inhibitor

In the late 1970s, a pivotal discovery reshaped the landscape of antiplatelet drug development. Researchers found that the simple heterocyclic compound, imidazole, could selectively inhibit thromboxane synthetase.[9][10] This was a landmark finding, as it demonstrated that the pro-aggregatory and vasoconstrictive effects of the prostaglandin endoperoxides could be dissociated from their conversion into the highly potent TXA2.[11][12]

Early studies demonstrated that imidazole markedly reduced the generation of rabbit-aorta-contracting substance (later identified as TXA2) from platelets stimulated with various agonists, without affecting the initial platelet aggregation induced by these agents.[9][12] This selectivity was a key advantage, as it suggested that inhibiting thromboxane synthase could reduce the pathological consequences of excessive TXA2 production while potentially preserving other important physiological functions of prostaglandins. Radiochemical studies confirmed that imidazole blocked the formation of [14C]thromboxane B2 (the stable, inactive metabolite of TXA2) from [14C]PGH2, providing direct evidence of its mechanism of action.[10]

Mechanism of Action: Targeting the Heme Prosthetic Group

The inhibitory action of imidazole and its derivatives on thromboxane synthase is attributed to their ability to interact with the heme iron prosthetic group of the enzyme. Thromboxane synthase belongs to the cytochrome P450 family of enzymes, which characteristically contain a heme cofactor. The nitrogen atoms of the imidazole ring are thought to coordinate with the ferric (Fe3+) or ferrous (Fe2+) state of the heme iron, thereby blocking the binding of the natural substrate, PGH2, and preventing its conversion to TXA2. This targeted interaction forms the basis for the selective inhibition observed with this class of compounds.

Early Structure-Activity Relationship (SAR) Studies: The Quest for Potency and Selectivity

The initial discovery of imidazole's activity spurred extensive research into its derivatives to enhance potency and selectivity. Early structure-activity relationship (SAR) studies focused on modifications of the imidazole scaffold and the introduction of various side chains.

One of the first significant advancements was the development of 1-substituted imidazoles. Research demonstrated that introducing substituents at the 1-position of the imidazole ring could dramatically increase inhibitory potency.[13] For instance, the introduction of a carboxy-bearing side chain, such as in 1-(7-carboxyheptyl)imidazole, was found to enhance activity.[13] Further investigations explored the impact of modifying this side chain, revealing that the introduction of methyl groups, unsaturation, or a phenylene group could further boost potency.[13][14] The length of the side chain was also found to be a critical factor, with an optimal length of 8.5-9.0 Å for side chains containing a phenylene group.[13][14]

These early SAR studies were instrumental in the development of more potent and selective inhibitors. For example, compounds like (E)-4-(1-imidazolylmethyl)cinnamic acid and its α-methyl analogue exhibited IC50 values in the nanomolar range, representing a significant improvement over the parent imidazole molecule.[13] This systematic exploration of the chemical space around the imidazole core laid the groundwork for the design of clinically evaluated thromboxane synthase inhibitors like dazoxiben.[15][16] Dazoxiben, an orally active inhibitor, demonstrated clinical improvement in patients with Raynaud's syndrome, further validating the therapeutic potential of this class of compounds.[15]

Table 1: Early Imidazole-Based Thromboxane Synthase Inhibitors and their Potency

Compound	IC50 (M)	Test System
Imidazole	~2.2 x 10^-5	Platelet Microsomes (Bioassay)[10]
1-Methyl-imidazole	More potent than imidazole	Platelet Microsomes[10]
Dazoxiben	3 x 10^-7	Clotting Human Whole Blood[17][18]
1-(7-carboxy-7-methyl-2-octynyl)imidazole	10^-8 to 10^-9	Not Specified[13]
4-[3-(1-imidazolyl)-propyl]benzoic acid	10^-8 to 10^-9	Not Specified[13]
(E)-4-(1-imidazolylmethyl)cinnamic acid	10^-8 to 10^-9	Not Specified[13]

Key Experimental Protocols

The early research on imidazole-based thromboxane inhibitors relied on a set of key in vitro and ex vivo assays to determine their efficacy and mechanism of action.

In Vitro Assessment of Thromboxane Synthase Inhibition

A common method for evaluating the in vitro potency of thromboxane synthase inhibitors involves the use of platelet microsomes, which are rich in the enzyme.

Step-by-Step Methodology:

• Preparation of Platelet Microsomes:

  • Obtain platelet-rich plasma (PRP) from whole blood by centrifugation.

  • Isolate platelets from the PRP by further centrifugation.

  • Resuspend the platelet pellet in a suitable buffer and lyse the cells by sonication or freeze-thawing.

  • Centrifuge the lysate at high speed to pellet the microsomal fraction.

  • Resuspend the microsomal pellet in a buffer for use in the assay.

• Enzyme Inhibition Assay:

  • In a reaction tube, combine the platelet microsome preparation with various concentrations of the test inhibitor (e.g., an imidazole derivative) or a vehicle control.

  • Pre-incubate the mixture for a defined period to allow for inhibitor-enzyme binding.

  • Initiate the enzymatic reaction by adding the substrate, prostaglandin H2 (PGH2).

  • Allow the reaction to proceed for a short, fixed time.

  • Terminate the reaction, often by adding a stopping solution or by rapid freezing.

• Quantification of Thromboxane B2 (TXB2):

  • TXA2 is highly unstable and rapidly hydrolyzes to its stable metabolite, TXB2.[8]

  • Quantify the amount of TXB2 produced using techniques such as radioimmunoassay (RIA), enzyme-linked immunosorbent assay (ELISA), or mass spectrometry.[8][19]

  • The reduction in TXB2 formation in the presence of the inhibitor compared to the control is used to determine the inhibitor's potency, often expressed as an IC50 value.[19]

Measurement of Platelet Aggregation

To assess the functional consequences of thromboxane synthase inhibition, platelet aggregation assays are crucial.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare platelet-rich plasma (PRP) from citrated whole blood.[20]

  • Prepare platelet-poor plasma (PPP) by further centrifugation of the remaining blood.

• Aggregometry:

  • Use an aggregometer, which measures changes in light transmission through a PRP sample as platelets aggregate.

  • Calibrate the instrument using PRP (0% aggregation) and PPP (100% aggregation).[21]

  • Place a known volume of PRP in a cuvette with a stir bar and allow it to equilibrate at 37°C.[21]

  • Add a platelet-aggregating agent, such as arachidonic acid, collagen, or ADP.[22][23]

  • Record the change in light transmission over time, which reflects the extent and rate of platelet aggregation.

  • To test the effect of an inhibitor, pre-incubate the PRP with the compound before adding the aggregating agent.

Visualizing the Core Concepts

Thromboxane Signaling Pathway and Site of Inhibition

Caption: The thromboxane synthesis pathway and the inhibitory action of imidazole-based compounds.

Experimental Workflow for Inhibitor Screening

Caption: A generalized workflow for screening imidazole-based thromboxane synthase inhibitors.

Challenges and the Evolution of Early Inhibitors

While the discovery of imidazole-based thromboxane synthase inhibitors was a major breakthrough, the early compounds were not without their challenges. Issues such as metabolic instability, suboptimal oral bioavailability, and the potential for shunting of the PGH2 substrate to other prostaglandin pathways were areas of active investigation. For instance, some studies noted that inhibition of thromboxane synthase could lead to an increase in the production of other prostaglandins like PGE2 and PGF2α.[18]

The observation that some imidazole derivatives had a short duration of action due to rapid metabolism and excretion highlighted the need for further medicinal chemistry efforts.[24] These early challenges drove the evolution of the field, leading to the development of second-generation inhibitors with improved pharmacokinetic and pharmacodynamic profiles. The initial research laid the critical foundation for the ongoing development of antiplatelet therapies that target the thromboxane pathway with greater precision and efficacy.

Conclusion: A Legacy of Innovation

The early research into imidazole-based thromboxane inhibitors represents a cornerstone in the development of modern antiplatelet therapies. The identification of imidazole as a selective inhibitor of thromboxane synthase opened up a new therapeutic avenue beyond COX inhibition. The subsequent structure-activity relationship studies provided invaluable insights into the molecular features required for potent and selective inhibition. This foundational work not only led to the development of clinically investigated drugs but also provided researchers with powerful pharmacological tools to dissect the complex role of thromboxane A2 in health and disease. The legacy of this early research continues to influence the design and development of novel antithrombotic agents.

References

• Rucker, D., & Dhamoon, A. S. (2022). Physiology, Thromboxane A2. In StatPearls. StatPearls Publishing. [Link]

• Belch, J. J., Cormie, J., Newman, P., & Forbes, C. D. (1983). Dazoxiben, a thromboxane synthetase inhibitor, in the treatment of Raynaud's syndrome: a double-blind trial. British Journal of Clinical Pharmacology, 15 Suppl 1(Suppl 1), 113S–116S. [Link]

• Förster, W., & Heinroth, I. (1988). Development of a screening assay for the in vitro evaluation of thromboxane A2 synthase inhibitors. Die Pharmazie, 43(6), 411–412. [Link]

• Wikipedia contributors. (2023, December 28). Dazoxiben. In Wikipedia, The Free Encyclopedia. [Link]

• Meĭ, V. V., & Kuklev, A. N. (1984). Sintez tromboksana A2--limitiruiushchie stadii pervichnoĭ agregatsii trombotsitov cheloveka, initsiirovannoĭ arakhidonovoĭ kislotoĭ i produktami ee metabolizma [Synthesis of thromboxane A2: limiting stages of primary thrombocyte aggregation in humans initiated by arachidonic acid and its metabolic products]. Biokhimiia (Moscow, Russia), 49(12), 2035–2040. [Link]

• Patrignani, P., Filabozzi, P., & Patrono, C. (1984). Differential effects of dazoxiben, a selective thromboxane-synthase inhibitor, on platelet and renal prostaglandin-endoperoxide metabolism. The Journal of Pharmacology and Experimental Therapeutics, 228(2), 472–477. [Link]

• Cowley, A. J., Jones, E. W., Carter, A. J., Hanley, S. P., & Heptinstall, S. (1985). The effects of dazoxiben, an inhibitor of thromboxane synthetase, on cold-induced forearm vasoconstriction and platelet behaviour in different individuals. British Journal of Clinical Pharmacology, 19(2), 183–189. [Link]

• Smith, W. L. (1989). The eicosanoids and their biochemical mechanisms of action. The Biochemical Journal, 259(2), 315–324. [Link]

• Prime Scholars. (2024). Thromboxane A2: Roles in Haemostasis, Vascular Physiology, and Therapeutic Implications. Journal of Cardiovascular Diseases & Diagnosis. [Link]

• Wikipedia contributors. (2024, January 10). Thromboxane A2. In Wikipedia, The Free Encyclopedia. [Link]

• Iizuka, K., Akahane, K., Momose, D., Nakazawa, M., Tanouchi, T., Kawamura, M., Ohyama, I., Kajiwara, I., Iguchi, Y., Okada, T., Taniguchi, K., Miyamoto, T., & Hayashi, M. (1981). Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. Journal of Medicinal Chemistry, 24(10), 1139–1148. [Link]

• Medicosis Perfectionalis. (2019, March 21). Prostacyclin (PGI2) vs. Thromboxane A2 (TXA2) - Bleeding vs. Coagulation - Hematology [Video]. YouTube. [Link]

• Taylor & Francis. (n.d.). Thromboxane A2 – Knowledge and References. [Link]

• Needleman, P., Raz, A., Ferrendelli, J. A., & Minkes, M. (1977). Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets. Proceedings of the National Academy of Sciences of the United States of America, 74(4), 1716–1720. [Link]

• Rucker, D., & Dhamoon, A. S. (2022). Physiology, Thromboxane A2. In StatPearls. StatPearls Publishing. [Link]

• ResearchGate. (n.d.). Detailed arachidonic acid pathway (continued from Figure 3): synthesis of thromboxane and prostacyclin. [Link]

• Moncada, S., Bunting, S., Mullane, K., Thorogood, P., Vane, J. R., Raz, A., & Needleman, P. (1977). Imidazole: a selective inhibitor of thromboxane synthetase. Prostaglandins, 13(4), 611–618. [Link]

• Needleman, P., Raz, A., Ferrendelli, J. A., & Minkes, M. (1977). Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets. Proceedings of the National Academy of Sciences of the United States of America, 74(4), 1716–1720. [Link]

• Manley, P. W., Allanson, N. M., Booth, R. F., Buckle, P. E., Kuzniar, E. J., Lad, N., Lai, S. M., Lunt, D. O., & Tuffin, D. P. (1987). Structure-activity relationships in an imidazole-based series of thromboxane synthase inhibitors. Journal of Medicinal Chemistry, 30(9), 1588–1595. [Link]

• Needleman, P., Raz, A., Ferrendelli, J. A., & Minkes, M. (1977). Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets. Proceedings of the National Academy of Sciences of the United States of America, 74(4), 1716–1720. [Link]

• Manley, P. W., Tuffin, D. P., Allanson, N. M., Buckle, P. E., Lad, N., Lai, S. M., Lunt, D. O., Porter, R. A., & Wade, P. J. (1987). Thromboxane synthase inhibitors. Synthesis and pharmacological activity of (R)-, (S)-, and (+/-)-2,2-dimethyl-6-[2-(1H-imidazol-1-yl)-1-[[(4-methoxyphenyl)- methoxy]methyl]ethoxy]hexanoic acids. Journal of Medicinal Chemistry, 30(10), 1812–1818. [Link]

• Watala, C., Golanski, J., & Rozalski, M. (2014). Various laboratory protocols for measuring thromboxane A2 generation to detect the effectiveness of acetylsalicylic acid therapy: a comparative study. Blood Coagulation & Fibrinolysis, 25(4), 365–371. [Link]

• Manley, P. W., Allanson, N. M., Booth, R. F. G., Buckle, P. E., Kuzniar, E. J., Lad, N., Lai, S. M. F., Lunt, D. O., & Tuffin, D. P. (1987). Structure-activity relationships in an imidazole-based series of thromboxane synthase inhibitors. Journal of Medicinal Chemistry, 30(9), 1588–1595. [Link]

• Bruno, J. J., Chang, J., De, B., Finn, J., Jones, M., Kurchan, M., Lesher, G. Y., Opalka, C. J., Jr, Sancilio, L. F., & White, D. V. (1989). [(1H-imidazol-1-yl)methyl]- and [(3-pyridinyl)methyl]pyrroles as thromboxane synthetase inhibitors. Journal of Medicinal Chemistry, 32(1), 131–136. [Link]

• Morita, A., Mori, M., Hasegawa, K., & Miyamoto, T. (1987). Irreversible inhibition of thromboxane (TX) A2 synthesis by Y-20811, a selective TX synthetase inhibitor. The Japanese Journal of Pharmacology, 44(2), 167–176. [Link]

• Zobrist, G. J., Carrow, R. E., & Jacobs, T. P. (1984). Thromboxane synthetase inhibition with imidazole increases blood flow in ischemic penumbra. Journal of Surgical Research, 36(6), 570–576. [Link]

• ResearchGate. (n.d.). (PDF) Various laboratory protocols for measuring thromboxane A2 generation to detect the effectiveness of acetylsalicylic acid therapy: A comparative study. [Link]

• Lewis, G. P., & Westwick, J. (1979). Determination of specific inhibitors of thromboxane A2 formation. Agents and Actions, 9(1), 3–5. [Link]

• Smith, S. V., & Gariani, K. (2024). Platelet aggregation response to cyclooxygenase inhibition and thromboxane receptor antagonism using impedance aggregometry: A pilot study. Physiological Reports, 12(1), e15907. [Link]

• pA2 Online. (n.d.). Linear relationship between Platelet Activation/Aggregation and Thromboxane levels. [Link]

• Melagraki, G., Afantitis, A., Makridima, K., & Igglessi-Markopoulou, O. (2008). Thromboxane synthase inhibitors and thromboxane A2 receptor antagonists: a quantitative structure activity relationships (QSARs) analysis. Mini Reviews in Medicinal Chemistry, 8(1), 70–79. [Link]

• Hawley, M., & O'Brien, P. J. (2020). The Role and Regulation of Thromboxane A2 Signaling in Cancer-Trojan Horses and Misdirection. Cancers, 12(11), 3163. [Link]

• Amanote Research. (n.d.). (PDF) Application of Imidazole as a Selective Inhibitor. [Link]

• Iizuka, K., Akahane, K., Momose, D., Nakazawa, M., Tanouchi, T., Kawamura, M., Ohyama, I., Kajiwara, I., Iguchi, Y., Okada, T., Taniguchi, K., Miyamoto, T., & Hayashi, M. (1981). Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. Journal of Medicinal Chemistry, 24(10), 1139-1148. [Link]

• Rasajna, G., Hema Latha, N., & Sunitha, P. (2025). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. Journal of Pharma Insights and Research. [Link]

• Dailey, H. A. (2022). New Avenues of Heme Synthesis Regulation. International Journal of Molecular Sciences, 23(19), 11849. [Link]

• Lumley, P., & Humphrey, P. P. (1989). Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets. British Journal of Pharmacology, 97(3), 783–794. [Link]

Sources

• 1. primescholars.com [primescholars.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 4. Prostaglandin and thromboxane biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiology, Thromboxane A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Imidazole: a selective inhibitor of thromboxane synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. | Semantic Scholar [semanticscholar.org]
• 15. Dazoxiben, a thromboxane synthetase inhibitor, in the treatment of Raynaud's syndrome: a double-blind trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Dazoxiben - Wikipedia [en.wikipedia.org]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Differential effects of dazoxiben, a selective thromboxane-synthase inhibitor, on platelet and renal prostaglandin-endoperoxide metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Development of a screening assay for the in vitro evaluation of thromboxane A2 synthase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pa2online.org [pa2online.org]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Various laboratory protocols for measuring thromboxane A2 generation to detect the effectiveness of acetylsalicylic acid therapy: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Platelet aggregation response to cyclooxygenase inhibition and thromboxane receptor antagonism using impedance aggregometry: A pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Structure-activity relationships in an imidazole-based series of thromboxane synthase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Structural Analysis of 1-(7-Carboxyheptyl)imidazole

Abstract

This technical guide provides a comprehensive overview of the structural analysis of 1-(7-Carboxyheptyl)imidazole, a molecule of significant interest in pharmaceutical research, primarily for its role as a thromboxane synthetase inhibitor.[1] This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the modern analytical techniques employed to elucidate and confirm the structure of this and similar small organic molecules. By integrating theoretical principles with practical, field-proven insights, this guide aims to serve as an authoritative resource for the structural characterization of imidazole-based compounds. We will delve into the core analytical methodologies, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy, providing both foundational knowledge and step-by-step experimental protocols.

Introduction: The Significance of 1-(7-Carboxyheptyl)imidazole

1-(7-Carboxyheptyl)imidazole, with the chemical formula C₁₁H₁₈N₂O₂ and a molecular weight of 210.27 g/mol , is a notable imidazole derivative recognized for its inhibitory action on thromboxane synthetase.[1] This enzyme is a key player in the arachidonic acid cascade, responsible for the synthesis of thromboxane A2, a potent mediator of platelet aggregation and vasoconstriction. Consequently, inhibitors like 1-(7-Carboxyheptyl)imidazole are valuable tools in the study and potential treatment of cardiovascular and thrombotic diseases.

The precise molecular structure of 1-(7-Carboxyheptyl)imidazole is fundamental to its biological activity. The spatial arrangement of the imidazole ring, the length and flexibility of the alkyl chain, and the presence of the terminal carboxylic acid group all contribute to its interaction with the target enzyme. Therefore, unambiguous structural elucidation is a critical prerequisite for its use in research and development, ensuring the integrity of structure-activity relationship (SAR) studies and the overall validity of experimental outcomes.

This guide will walk through a multi-faceted analytical approach to confirm the identity and structure of 1-(7-Carboxyheptyl)imidazole, employing a suite of spectroscopic techniques.

Molecular Structure and Key Functional Groups

The structure of 1-(7-Carboxyheptyl)imidazole comprises three key components: the imidazole ring, a heptyl (seven-carbon) alkyl chain, and a terminal carboxylic acid. Understanding the expected spectroscopic signatures of these individual components is crucial for interpreting the data from the analytical techniques discussed below.

Caption: Chemical structure of 1-(7-Carboxyheptyl)imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment of individual atoms, primarily ¹H (proton) and ¹³C (carbon-13).

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 1-(7-Carboxyheptyl)imidazole would exhibit characteristic signals for the protons on the imidazole ring, the alkyl chain, and the carboxylic acid.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~10-12	broad singlet	1H	Carboxylic acid (-COOH)
~7.5	singlet	1H	Imidazole C2-H
~7.0	singlet	1H	Imidazole C4-H
~6.8	singlet	1H	Imidazole C5-H
~4.0	triplet	2H	N-CH₂- (alkyl chain)
~2.2	triplet	2H	-CH₂-COOH (alkyl chain)
~1.8	multiplet	2H	N-CH₂-CH₂- (alkyl chain)
~1.2-1.6	multiplet	8H	-(CH₂)₄- (middle of alkyl chain)

Causality behind Predicted Shifts:

• Imidazole Protons: The protons on the imidazole ring are in the aromatic region, typically downfield due to the deshielding effect of the ring current. The C2-H is generally the most deshielded.

• Alkyl Chain Protons: The protons on the carbon adjacent to the electronegative nitrogen of the imidazole ring (N-CH₂) are shifted downfield to around 4.0 ppm. Similarly, the protons on the carbon alpha to the carbonyl group (-CH₂-COOH) are deshielded to approximately 2.2 ppm. The remaining methylene protons in the alkyl chain will appear as a complex multiplet in the typical aliphatic region of 1.2-1.8 ppm.

• Carboxylic Acid Proton: The acidic proton of the carboxylic acid is highly deshielded and often appears as a broad singlet at a very downfield chemical shift, typically between 10 and 12 ppm. This signal will disappear upon the addition of D₂O due to proton-deuterium exchange.

Predicted ¹³C NMR Spectrum

The predicted ¹³C NMR spectrum provides complementary information on the carbon skeleton of the molecule.

Predicted Chemical Shift (ppm)	Assignment
~175-180	Carboxylic acid (-COOH)
~138	Imidazole C2
~128	Imidazole C4
~120	Imidazole C5
~48	N-CH₂- (alkyl chain)
~34	-CH₂-COOH (alkyl chain)
~25-31	-(CH₂)₅- (alkyl chain)

Causality behind Predicted Shifts:

• Carbonyl Carbon: The carbon of the carboxylic acid is significantly deshielded and appears in the downfield region of the spectrum.

• Imidazole Carbons: The carbons of the imidazole ring appear in the aromatic region, with C2 being the most downfield.

• Alkyl Chain Carbons: The carbons of the alkyl chain will have chemical shifts in the aliphatic region, with the carbons directly attached to the nitrogen and the carbonyl group being the most deshielded within the chain.

Experimental Protocol: NMR Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 1-(7-Carboxyheptyl)imidazole.

Materials:

• 1-(7-Carboxyheptyl)imidazole sample (5-10 mg)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tube (5 mm)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of 1-(7-Carboxyheptyl)imidazole and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup: Insert the NMR tube into the spectrometer. Lock and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. As ¹³C has a low natural abundance, a larger number of scans and a longer acquisition time will be required compared to ¹H NMR.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Data Analysis: Integrate the peaks in the ¹H NMR spectrum and assign the chemical shifts for both ¹H and ¹³C spectra based on known chemical shift ranges and coupling patterns.

Caption: A generalized workflow for NMR analysis.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern.

Predicted Mass Spectrum

For 1-(7-Carboxyheptyl)imidazole (MW = 210.27), the mass spectrum, particularly with electrospray ionization (ESI), is expected to show a prominent peak for the protonated molecule [M+H]⁺ at m/z 211.

Expected Fragmentation Pattern:

The fragmentation of the parent ion can provide valuable structural information. Key expected fragments include:

• Loss of H₂O: A peak at m/z 193, corresponding to the loss of a water molecule from the carboxylic acid group.

• Loss of COOH: A peak at m/z 165, resulting from the cleavage of the carboxylic acid group.

• Cleavage of the Alkyl Chain: Fragmentation along the alkyl chain can produce a series of peaks separated by 14 Da (the mass of a CH₂ group).

• Imidazole Ring Fragments: Fragmentation of the imidazole ring itself can also occur, leading to characteristic smaller fragments.

Experimental Protocol: Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of 1-(7-Carboxyheptyl)imidazole.

Materials:

• 1-(7-Carboxyheptyl)imidazole sample

• Suitable solvent (e.g., methanol, acetonitrile)

• Mass spectrometer (e.g., ESI-QTOF, Orbitrap)

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (typically in the low µg/mL to ng/mL range) in a solvent compatible with the ionization source.

• Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure accurate mass measurements.

• Sample Infusion: Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

• Data Acquisition: Acquire the mass spectrum in full scan mode to identify the molecular ion.

• Tandem MS (MS/MS): Select the molecular ion and subject it to fragmentation (e.g., through collision-induced dissociation) to obtain the MS/MS spectrum.

• Data Analysis: Analyze the mass spectra to determine the accurate mass of the molecular ion and to identify the major fragment ions.

Caption: A simplified workflow for mass spectrometry analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted FTIR Spectrum

The FTIR spectrum of 1-(7-Carboxyheptyl)imidazole will show characteristic absorption bands for its key functional groups.

Wavenumber (cm⁻¹)	Vibration	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic acid
2850-2960	C-H stretch	Alkyl chain
~1700-1725	C=O stretch	Carboxylic acid
~1500-1600	C=N and C=C stretch	Imidazole ring
~1210-1320	C-O stretch	Carboxylic acid
~910-950 (broad)	O-H bend	Carboxylic acid

Causality behind Predicted Absorptions:

• Carboxylic Acid: The O-H stretch of a carboxylic acid is very broad due to strong hydrogen bonding. The C=O stretch gives a strong, sharp peak.

• Alkyl Chain: The C-H stretching vibrations of the methylene groups in the alkyl chain will appear in the 2850-2960 cm⁻¹ region.

• Imidazole Ring: The C=N and C=C stretching vibrations within the imidazole ring will give rise to absorptions in the fingerprint region.

Experimental Protocol: FTIR Spectroscopy

Objective: To identify the functional groups present in 1-(7-Carboxyheptyl)imidazole.

Materials:

• 1-(7-Carboxyheptyl)imidazole sample

• FTIR spectrometer with an appropriate sampling accessory (e.g., ATR)

• Solvent for cleaning (e.g., isopropanol)

Procedure:

• Background Spectrum: Record a background spectrum to account for atmospheric CO₂ and water vapor.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the FTIR spectrum of the sample.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Caption: A basic workflow for FTIR analysis.

X-ray Crystallography (Optional but Definitive)

For an unambiguous determination of the three-dimensional structure of a molecule in the solid state, single-crystal X-ray crystallography is the gold standard.[2] This technique provides precise information on bond lengths, bond angles, and intermolecular interactions.

The primary challenge for this technique is obtaining a high-quality single crystal of the compound, which can be a time-consuming and empirical process.

Experimental Protocol: X-ray Crystallography

Objective: To determine the single-crystal X-ray structure of 1-(7-Carboxyheptyl)imidazole.

Materials:

• High-purity 1-(7-Carboxyheptyl)imidazole

• A selection of solvents for crystallization trials (e.g., ethanol, methanol, acetonitrile, ethyl acetate, and their mixtures)

• Small vials or tubes for crystallization

• Single-crystal X-ray diffractometer

Procedure:

• Crystallization: Attempt to grow single crystals by slow evaporation of a saturated solution, vapor diffusion, or slow cooling of a hot, saturated solution.

• Crystal Mounting: Select a suitable single crystal and mount it on the goniometer head of the diffractometer.

• Data Collection: Collect diffraction data by rotating the crystal in a monochromatic X-ray beam.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using specialized software. Refine the structural model to obtain the final atomic coordinates and geometric parameters.

Conclusion

The structural analysis of 1-(7-Carboxyheptyl)imidazole is a multi-step process that relies on the synergistic application of several modern analytical techniques. NMR spectroscopy provides the primary framework of the molecular structure in solution, while mass spectrometry confirms the molecular weight and offers insights into its fragmentation. FTIR spectroscopy serves as a rapid and effective method for identifying the key functional groups. For ultimate structural confirmation in the solid state, X-ray crystallography provides an unparalleled level of detail. By following the protocols and interpretative guidance provided in this technical guide, researchers can confidently and accurately characterize the structure of 1-(7-Carboxyheptyl)imidazole and other related small molecules, ensuring the reliability and reproducibility of their scientific investigations.

References

• Benchchem. A Comparative Guide to the X-ray Crystallography of Novel Imidazole Derivatives.

• Iizuka, K., et al. (1981). Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. Journal of Medicinal Chemistry, 24(10), 1139-1148. Available from: [Link]

• Needleman, P., et al. (1977). Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets. Proceedings of the National Academy of Sciences, 74(4), 1716-1720. Available from: [Link]

Sources

• 1. Octanoic acid(124-07-2) 1H NMR [m.chemicalbook.com]
• 2. bmse000502 Octanoic Acid at BMRB [bmrb.io]

An In-depth Technical Guide to the Electronic Properties of Functionalized Imidazole Molecules

Introduction: The Versatility of the Imidazole Scaffold

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a cornerstone in medicinal chemistry and materials science.[1][2][3][4][5] Its prevalence in biologically crucial molecules like the amino acid histidine, histamine, and purines underscores its fundamental role in biological systems.[1][3] The unique electronic characteristics of the imidazole core, being electron-rich and capable of acting as both a hydrogen bond donor and acceptor, allow it to readily interact with a multitude of biological targets, including enzymes and receptors.[1][3][6] This versatility has propelled the development of a vast array of imidazole-containing drugs with diverse therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory agents.[1][3]

Beyond its medicinal significance, the tunable electronic properties of the imidazole scaffold make it a compelling building block for advanced organic materials.[6] By strategically introducing functional groups onto the imidazole ring, researchers can precisely modulate its electronic structure, leading to applications in organic light-emitting diodes (OLEDs), sensors, and dye-sensitized solar cells.[7][8][9] This guide provides a comprehensive technical overview of the electronic properties of functionalized imidazole molecules, intended for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings of these properties, detail experimental methodologies for their characterization, and explore the influence of various substituents on the electronic landscape of the imidazole core.

Theoretical and Computational Approaches to Understanding Electronic Properties

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful lens through which to investigate and predict the electronic structure of functionalized imidazole molecules.[10][11][12][13][14] These in-silico methods are invaluable for rational drug design and materials development, providing insights into molecular orbitals, electron density distribution, and reactivity before embarking on synthetic endeavors.

A typical computational workflow for analyzing the electronic properties of a novel functionalized imidazole derivative is as follows:

Caption: A generalized workflow for the computational analysis of functionalized imidazole derivatives.

Core Electronic Properties Calculated via DFT:

• Frontier Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to understanding a molecule's electronic behavior. The HOMO energy level relates to the ability to donate an electron, while the LUMO energy level indicates the ability to accept an electron. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap (ΔE), is a critical indicator of a molecule's kinetic stability, chemical reactivity, and optical properties.[10] A smaller gap generally implies higher reactivity and a red-shift in the absorption spectrum.

• Electron Density and Electrostatic Potential: Mapping the electron density and electrostatic potential reveals the electron-rich and electron-poor regions of a molecule. This is crucial for predicting sites of electrophilic and nucleophilic attack, as well as intermolecular interactions like hydrogen bonding.[11]

• Global Reactivity Descriptors: From the HOMO and LUMO energies, several global reactivity descriptors can be calculated, including ionization potential, electron affinity, electronegativity, and global hardness. These parameters provide a quantitative measure of a molecule's reactivity and are often used to correlate with experimental observations, such as corrosion inhibition efficiency.[11]

Time-Dependent DFT (TD-DFT) for Excited States:

To understand the optical properties of functionalized imidazoles, such as their UV-Vis absorption and fluorescence, Time-Dependent DFT (TD-DFT) calculations are employed.[13][14] TD-DFT can predict the electronic transitions between molecular orbitals, providing theoretical absorption and emission spectra that can be compared with experimental data for validation.[10][14]

Experimental Characterization of Electronic Properties

A combination of spectroscopic and electrochemical techniques is essential for the experimental determination and validation of the electronic properties of synthesized imidazole derivatives.

Spectroscopic Techniques

Spectroscopy probes the interaction of electromagnetic radiation with the molecule, providing information about its electronic structure and transitions.[15]

• UV-Visible (UV-Vis) Absorption Spectroscopy: This technique measures the absorption of light in the ultraviolet and visible regions, which corresponds to electronic transitions from the ground state to excited states. The wavelength of maximum absorption (λmax) is related to the HOMO-LUMO gap. Typically, imidazole derivatives are analyzed in a suitable solvent at concentrations ranging from 10⁻⁵ to 10⁻⁶ M.[10]

• Fluorescence Spectroscopy: For emissive imidazole derivatives, fluorescence spectroscopy is used to measure the light emitted as the molecule relaxes from an excited state back to the ground state. This provides information on the emission wavelength, fluorescence quantum yield, and Stokes shift (the difference between the absorption and emission maxima).[13][14][16] These properties are critical for applications in fluorescent probes and OLEDs.[9][13][14]

Experimental Protocol for UV-Vis and Fluorescence Spectroscopy:

• Sample Preparation: Prepare a stock solution of the functionalized imidazole derivative in a spectroscopic grade solvent (e.g., acetonitrile, ethanol).

• Dilution: Dilute the stock solution to a final concentration of approximately 10⁻⁵ to 10⁻⁶ M.[10]

• Blank Measurement: Record a baseline spectrum of the pure solvent in the desired wavelength range (typically 200-800 nm).[10]

• Sample Measurement: Record the absorption spectrum of the sample solution.

• Fluorescence Measurement: For fluorescent compounds, excite the sample at its absorption maximum and record the emission spectrum.

• Data Analysis: Determine the λmax from the absorption spectrum and the emission maximum from the fluorescence spectrum. Calculate the Stokes shift. The HOMO-LUMO gap can be estimated from the onset of the absorption band.

Electrochemical Techniques

Electrochemical methods, particularly cyclic voltammetry (CV), are powerful tools for directly probing the HOMO and LUMO energy levels of molecules.[17]

• Cyclic Voltammetry (CV): CV measures the current response of a solution containing the analyte to a linearly cycled potential sweep between two or more set values. The oxidation potential (E_ox) and reduction potential (E_red) obtained from the voltammogram can be used to calculate the HOMO and LUMO energy levels, respectively, often referenced to a standard like ferrocene/ferrocenium (Fc/Fc⁺).

Experimental Protocol for Cyclic Voltammetry:

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in a suitable solvent (e.g., anhydrous acetonitrile).

• Analyte Addition: Add the functionalized imidazole derivative to the electrolyte solution at a concentration of approximately 1 mM.

• Electrochemical Cell Setup: Use a three-electrode setup consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Degassing: Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen.

• Potential Cycling: Perform the cyclic voltammetry experiment by scanning the potential over a range that encompasses the expected oxidation and reduction events.

• Data Analysis and Calibration: Determine the onset oxidation and reduction potentials from the voltammogram. Calibrate the potentials against the Fc/Fc⁺ redox couple. The HOMO and LUMO energies can then be estimated using established empirical formulas.

Caption: A typical experimental workflow for characterizing the electronic properties of newly synthesized imidazole derivatives.

The Influence of Functionalization on Electronic Properties

The strategic placement of electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) on the imidazole ring is the primary method for tuning its electronic properties.[18][19][20][21]

• Electron-Donating Groups (EDGs): Substituents such as alkyl, alkoxy (-OR), and amino (-NR₂) groups increase the electron density of the imidazole ring. This generally leads to a destabilization (increase in energy) of the HOMO, a smaller HOMO-LUMO gap, and a red-shift in the absorption spectrum.[22] An increase in the HOMO level enhances the molecule's ability to donate electrons.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂), cyano (-CN), and halogens tend to decrease the electron density of the ring.[20] This results in a stabilization (decrease in energy) of both the HOMO and LUMO levels.[10] The effect on the HOMO-LUMO gap depends on the relative stabilization of the two orbitals. EWGs generally make the molecule a better electron acceptor.

The position of the substituent on the imidazole ring is also critical. For instance, substituents at the 2-position can have a more significant impact on the electronic properties compared to those at the 4- or 5-positions due to their direct influence on the amidine resonance system.[18]

Quantitative Data Summary:

Functional Group	Position	Effect on HOMO	Effect on LUMO	Effect on HOMO-LUMO Gap	Reference
Methoxy (-OCH₃)	4- or 5-	Increase	Minimal Change	Decrease	[11][18]
Nitro (-NO₂)	2-	Decrease	Significant Decrease	Variable	[7]
Phenyl	2-	Increase	Decrease	Decrease	[22]
Halogen (e.g., Iodo)	4-	Decrease	Decrease	Decrease	[10]

Note: The specific effects can vary depending on the overall molecular structure and the computational method or experimental conditions used.

Conclusion and Future Directions

The functionalization of the imidazole core provides a versatile platform for the fine-tuning of electronic properties, enabling the development of molecules with tailored functionalities for a wide range of applications in medicine and materials science. A synergistic approach combining computational prediction and experimental characterization is paramount for the rational design of novel imidazole derivatives. Future research will likely focus on the development of more complex, multi-functionalized imidazole systems with precisely controlled electronic and optical properties for applications in areas such as theranostics, organic electronics, and catalysis.

References

• Electronic/substituents influence on imidazole ring donor–acceptor capacities using 1H-imidazo[4,5-f][2][18]phenanthroline frameworks. New Journal of Chemistry (RSC Publishing). Available from: [Link]

• The Role of Imidazole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.. Available from: [Link]

• Synthesis and theoretical study of new imidazole derivatives dyes and their application in dye sensitized solar cells. IOP Conference Series: Materials Science and Engineering. Available from: [Link]

• Measurement of Electronic Energy Levels of Conjugated Polymers and Organic Molecules. ResearchGate. Available from: [Link]

• A Novel Imidazole Derivative: Synthesis, Characterization and Chemosensory Ability for Ions. MDPI. Available from: [Link]

• Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. PMC. Available from: [Link]

• Site-specific electronic structure of imidazole and imidazolium in aqueous solutions. ResearchGate. Available from: [Link]

• Ab Initio Study on Electronic Structure of Some Imidazole Derivatives and Its Correlation with Corrosion Inhibition Properties. ResearchGate. Available from: [Link]

• Imidazole Derivatives: A Comprehensive Review of Their Pharmacological Potentials. ResearchGate. Available from: [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. PMC. Available from: [Link]

• Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds. ResearchGate. Available from: [Link]

• Organic Electronics and Analytical Techniques. ResearchGate. Available from: [Link]

• Synthesis, spectral characterization and antimicrobial studies of novel imidazole derivatives. Der Pharma Chemica. Available from: [Link]

• Substitution effects in N -pyrazole and N -imidazole derivatives along the periodic table. ResearchGate. Available from: [Link]

• Synthesis, characterization, and computational analysis of novel imidazole-based derivative with tailored electronic properties. Scilit. Available from: [Link]

• Substituent effects and electron delocalization in five-membered N-heterocycles. RSC Publishing. Available from: [Link]

• Organic Light‐Emitting Diodes Based on Imidazole Semiconductors. ResearchGate. Available from: [Link]

• The Influence of the 4-Diethylaminophenyl Substituent on the Physicochemical Properties of Phenanthro[9,10-d]imidazole Derivatives in the Context of Electroluminescent Applications. PubMed Central. Available from: [Link]

• INSIGHT INTO THE ELECTRONIC PROPERTIES OF ORGANIC SEMICONDUCTORS: EXPERIMENTAL MEASURES FROM THE ISOLATED-MOLECULE LEVEL TO THE SOLID-STATE DEVICE LIMIT. University of Kentucky. Available from: [Link]

• Relation between the substituent effect and aromaticity in imidazole derivatives: A comparative study. ResearchGate. Available from: [Link]

• Chemical and Pharmacological Properties of Imidazoles. IJPPR. Available from: [Link]

• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. RSC Publishing. Available from: [Link]

• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. ResearchGate. Available from: [Link]

• Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. PMC. Available from: [Link]

• Molecular electronic structure and optical properties of benzo[imidazole]–benzo[thiazole] coupled derivatives using DFT and TD-DFT probe. ResearchGate. Available from: [Link]

• pH-Dependent Optical Properties of Synthetic Fluorescent Imidazoles. PMC. Available from: [Link]

• Spectroscopy. Wikipedia. Available from: [Link]

• Imidazole Compounds: Synthesis, Characterization and Application in Optical Analysis. ResearchGate. Available from: [Link]

• Synthesis and Optical Properties of Imidazole-Based Fluorophores having High Quantum Yields. ResearchGate. Available from: [Link]

• Beyond the Solvent: Engineering Ionic Liquids for Biomedical Applications—Advances, Challenges, and Future Directions. MDPI. Available from: [Link]

• Imidazole: Chemistry, Synthesis, Properties, Industrial Applications and Biological and Medicinal Applications. TSI Journals. Available from: [Link]

• Electronic properties of organic monolayers and molecular devices. Indian Academy of Sciences. Available from: [Link]

Sources

• 1. Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. nbinno.com [nbinno.com]
• 7. uokerbala.edu.iq [uokerbala.edu.iq]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, characterization, and computational analysis of novel imidazole-based derivative with tailored electronic properties | Scilit [scilit.com]
• 13. Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Spectroscopy - Wikipedia [en.wikipedia.org]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Electronic/substituents influence on imidazole ring donor–acceptor capacities using 1H-imidazo[4,5-f][1,10]phenanthroline frameworks - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Substituent effects and electron delocalization in five-membered N-heterocycles - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP01709A [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. The Influence of the 4-Diethylaminophenyl Substituent on the Physicochemical Properties of Phenanthro[9,10-d]imidazole Derivatives in the Context of Electroluminescent Applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

step-by-step protocol for immobilizing enzymes using 1-(7-Carboxyheptyl)imidazole

Application Note & Protocol

A Robust, Step-by-Step Protocol for Enzyme Immobilization via Affinity-Driven Covalent Attachment on Heterofunctional Supports Modified with 1-(7-Carboxyheptyl)imidazole

Abstract & Introduction

Enzyme immobilization is a cornerstone of modern biocatalysis, enabling enhanced stability, simplified product purification, and repeated use of expensive biocatalysts.[1][2] These advantages are critical for developing sustainable and economically viable processes in the pharmaceutical, food, and fine chemical industries.[3] Among various immobilization strategies, multipoint covalent attachment to a support surface is highly effective for increasing enzyme stability by rigidifying its three-dimensional structure.[4]

Epoxy-activated supports are widely used for their ability to form stable covalent bonds with various nucleophilic groups on an enzyme's surface (e.g., amino, thiol, hydroxyl).[5][6] However, the direct reaction between epoxy groups and enzymes in solution can be slow.[6][7] To overcome this limitation, "heterofunctional" supports can be designed. These supports present a secondary functional group that promotes an initial, non-covalent adsorption of the enzyme, dramatically increasing the local enzyme concentration on the support surface. This is followed by a more efficient, intramolecular covalent bond formation with the epoxy groups.[6][7]

This application note provides a detailed protocol for creating a novel heterofunctional support by modifying an epoxy-activated resin with 1-(7-Carboxyheptyl)imidazole . This small molecule introduces both a carboxyl group and an imidazole ring onto the support surface. These groups can facilitate an initial ionic or affinity-based interaction with the enzyme, positioning it favorably for subsequent multipoint covalent attachment. This method offers a powerful strategy for achieving high immobilization yields and enhanced operational stability.

Principle of the Method

The immobilization process is a logically sequenced, two-stage strategy designed for robust and efficient enzyme conjugation.

• Stage 1: Support Functionalization. An epoxy-activated support is chemically modified with 1-(7-Carboxyheptyl)imidazole. The nucleophilic secondary amine on the imidazole ring opens the epoxide, forming a stable covalent bond and introducing a spacer arm with a terminal carboxyl group and an accessible imidazole moiety.

• Stage 2: Two-Step Enzyme Immobilization.

  • Initial Adsorption (Targeting): The enzyme is introduced to the modified support under conditions that favor a preliminary, reversible interaction. This can be an ionic attraction between charged residues on the enzyme and the newly introduced carboxyl groups, or an affinity interaction, particularly for His-tagged enzymes with the imidazole group (which can be further enhanced with metal chelation).[2][8]

  • Multipoint Covalent Linkage (Locking): Once the enzyme is positioned on the surface, the remaining, unmodified epoxy groups on the support react with surface nucleophiles of the enzyme. This forms multiple, stable covalent bonds, effectively "locking" the enzyme onto the support in a rigid and stable conformation.[4][5]

This affinity-driven approach ensures a high local concentration of the enzyme on the support, facilitating a more efficient covalent reaction compared to monofunctional epoxy supports.[7]

Diagram 1: Chemical Modification of Epoxy Support A diagram illustrating the reaction between an epoxy-activated support and 1-(7-Carboxyheptyl)imidazole.

Caption: Reaction scheme for functionalizing an epoxy support.

Materials and Reagents

All reagents should be of analytical grade or higher.

Component	Description & Specifications	Supplier Example
Support Resin	Epoxy-activated methacrylate or agarose beads (e.g., Sepabeads EC-EP, Eupergit C)	Resindion, MilliporeSigma
Ligand	1-(7-Carboxyheptyl)imidazole	Santa Cruz Biotechnology (CAS: 68887-68-3)[9]
Enzyme	Enzyme of interest (e.g., Lipase, Protease, His-tagged recombinant protein)	Varies
Activation Buffer	50 mM Sodium Carbonate buffer, pH 10.0-11.0	-
Immobilization Buffer	25 mM Sodium Phosphate or Tris-HCl buffer, pH 7.0-8.0	-
Washing Buffers	High salt (e.g., 1 M NaCl) and low salt immobilization buffers	-
Blocking Agent	1 M Ethanolamine or Glycine, pH 8.5	-
Solvents	Dimethyl sulfoxide (DMSO) or other suitable organic solvent for ligand	-
Protein Assay Reagent	Bradford or BCA Protein Assay Kit	Bio-Rad, Thermo Fisher
Substrate	Specific substrate for the enzyme of interest to perform activity assays	Varies
Lab Equipment	End-over-end rotator, pH meter, spectrophotometer, filtration apparatus	-

Detailed Experimental Protocol

This protocol is divided into four main parts: Support Functionalization, Enzyme Immobilization, Post-Immobilization Treatment, and Characterization.

Part A: Functionalization of Epoxy Support with 1-(7-Carboxyheptyl)imidazole

• Resin Preparation: Wash 10 g (wet weight) of the epoxy-activated resin extensively with deionized water on a sintered glass filter to remove any preservatives. Perform a final wash with the Activation Buffer (50 mM Carbonate, pH 11.0).

• Ligand Solution Preparation: Dissolve 1 g of 1-(7-Carboxyheptyl)imidazole in 20 mL of a 1:1 (v/v) mixture of DMSO and Activation Buffer. Adjust the pH to 11.0 if necessary. Rationale: A high pH facilitates the nucleophilic attack of the imidazole nitrogen on the epoxy ring.

• Coupling Reaction: Suspend the washed resin in the ligand solution in a sealed vessel. Place the vessel on an end-over-end rotator and incubate at 25-30°C for 24-48 hours. Rationale: Gentle agitation ensures uniform reaction without damaging the support beads. The extended incubation time allows the reaction to proceed to completion.[10]

• Washing: After incubation, filter the resin and wash it sequentially with:

  • 5 volumes of 50% DMSO/water

  • 10 volumes of deionized water

  • 5 volumes of 1 M NaCl

  • 10 volumes of deionized water

  • Rationale: This extensive washing procedure removes all unreacted ligand and solvent.

• Storage: The now heterofunctional support can be stored in a neutral buffer (e.g., phosphate buffer with 20% ethanol as a preservative) at 4°C until use.

Part B: Enzyme Immobilization

• Support Equilibration: Wash 1 g of the functionalized support with 10 volumes of the chosen Immobilization Buffer (e.g., 25 mM Sodium Phosphate, pH 7.0).

• Enzyme Solution Preparation: Prepare a solution of the enzyme in the Immobilization Buffer. A typical starting concentration is 5-10 mg of protein per gram of wet support.[10] Retain a sample of this solution (the "Initial" sample) for later analysis of immobilization yield.

• Immobilization Reaction: Add the enzyme solution to the equilibrated support in a suitable vessel. A typical ratio is 5-10 mL of enzyme solution per gram of support.

• Incubation: Place the vessel on an end-over-end rotator and incubate at 4°C or 25°C for 18-24 hours. The optimal temperature and time depend on the enzyme's stability.[10] Rationale: The initial adsorption to the carboxyl/imidazole groups concentrates the enzyme on the support, facilitating the subsequent covalent reaction with the proximal epoxy groups.[7]

• Monitoring (Optional): Periodically take small aliquots of the supernatant and measure the residual enzyme activity or protein concentration to monitor the progress of the immobilization.

• Final Supernatant Collection: After incubation, separate the support from the liquid. Collect the supernatant (the "Final" sample) to determine the amount of unbound protein.

Part C: Post-Immobilization Washing and Blocking

• Washing: Wash the immobilized enzyme preparation sequentially with:

  • 5 volumes of Immobilization Buffer.

  • 5 volumes of Immobilization Buffer containing 1 M NaCl. Rationale: The high salt wash removes any enzyme that is only ionically adsorbed and not covalently bound.

  • 5 volumes of Immobilization Buffer.

• Blocking (Recommended): To prevent any non-specific adsorption in future applications, block any remaining reactive epoxy groups. Resuspend the preparation in a 1 M solution of a small nucleophile like ethanolamine or glycine (pH 8.5) and incubate for 18-20 hours at 25°C.[10]

• Final Wash: Wash the final immobilized enzyme preparation thoroughly with the desired storage or reaction buffer to remove the blocking agent.

• Storage: Store the immobilized enzyme at 4°C in a suitable buffer.

Diagram 2: Experimental Workflow A flowchart visualizing the complete immobilization and characterization process.

Caption: Workflow from support functionalization to characterization.

Characterization of the Immobilized Enzyme

A successful immobilization protocol must be validated through rigorous characterization.[11]

Immobilization Yield

• Measure Protein Concentration: Determine the total protein concentration in the "Initial" and "Final" supernatant samples collected in Part B, using a standard method like the Bradford or BCA assay.

• Calculate Yield:

  • Total Protein Offered = [Initial Protein] × Volume of Initial Solution

  • Unbound Protein = [Final Protein] × Volume of Final Solution

  • Immobilization Yield (%) = [ (Total Protein Offered - Unbound Protein) / Total Protein Offered ] × 100

Activity Assay and Recovery

• Measure Free Enzyme Activity: Determine the activity of a known amount of the free enzyme solution under standard assay conditions.

• Measure Immobilized Enzyme Activity: Suspend a known mass of the immobilized enzyme in the reaction mixture and measure its activity under the same conditions. Ensure the reaction is continuously stirred to minimize mass transfer limitations.[11]

• Calculate Activity Recovery:

  • Total Activity Offered = Activity of the initial free enzyme solution.

  • Total Immobilized Activity = Measured activity of the final immobilized preparation.

  • Activity Recovery (%) = (Total Immobilized Activity / Total Activity Offered) × 100

  • Note: It is common for activity recovery to be less than 100% due to potential conformational changes or active site obstruction upon immobilization.[12]

Reusability Study

To assess the operational stability, the immobilized enzyme should be subjected to multiple reaction cycles.[1]

• Perform a standard activity assay for a fixed duration (e.g., 1 hour).

• After the cycle, recover the immobilized enzyme by filtration or centrifugation.

• Wash the preparation thoroughly with buffer to remove any residual substrate and product.[13]

• Resuspend the enzyme in a fresh reaction mixture and start the next cycle.

• Repeat this process for 10-20 cycles, measuring the activity in each cycle.

• Plot the relative activity (%) against the cycle number, with the activity of the first cycle defined as 100%. A high retention of activity indicates a stable preparation.[14]

Leaching Test

This test confirms the stability of the covalent linkage.[15]

• Incubate a known amount of the final, washed immobilized enzyme in a buffer solution (without substrate) under gentle agitation for an extended period (e.g., 24 hours) at the operational temperature.

• Separate the support and analyze the supernatant for any leached protein (via protein assay) or enzyme activity.

• Minimal protein or activity detected in the supernatant confirms that the enzyme is covalently and stably bound, which is a key advantage over physical adsorption methods.[15][16]

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low Immobilization Yield	Incorrect pH for immobilization; enzyme instability; insufficient incubation time.	Optimize the immobilization buffer pH. Perform immobilization at a lower temperature (4°C). Increase incubation time.
Low Activity Recovery	Enzyme denaturation during immobilization; active site blockage.	Add a competitive inhibitor or substrate during immobilization to protect the active site. Try a different immobilization pH.
Significant Leaching	Incomplete covalent bond formation; washing was not stringent enough.	Ensure the post-immobilization wash includes a high salt (1 M NaCl) step. Increase the immobilization time to ensure the covalent reaction completes.
Poor Reusability	Enzyme denaturation under operational conditions; mechanical fragility of the support.	The immobilization may have successfully stabilized the enzyme; further protein engineering may be needed. Use a more robust support material and avoid harsh stirring.

References

• Barbosa, O., et al. (2014). Immobilization of enzymes on monofunctional and heterofunctional epoxy-activated supports. PubMed. [Link]

• Mateo, C., et al. (2007). Immobilization of enzymes on heterofunctional epoxy supports. Nature Protocols. [Link]

• Bastos, A. P. A., et al. (2020). Immobilization of enzymes on second-generation amino-epoxy supports. ResearchGate. [Link]

• Guisán, J. M., et al. (2007). Immobilization of enzymes on heterofunctional epoxy supports. PubMed. [Link]

• EnginZyme. (2024). Longevity & Reusability of Immobilised Enzymes. EnginZyme. [Link]

• Holden, M. A., & Cremer, P. S. (2003). Design and Characterization of Immobilized Enzymes in Microfluidic Systems. Analytical Chemistry. [Link]

• Bódai, V., et al. (2023). Upgrading Epoxy Supports for Enzyme Immobilization by Affinity Function Doping. MDPI. [Link]

• Springer Nature Experiments. Advanced Enzyme Immobilization Technologies. [Link]

• Gopinath, S., & Sugunan, S. (2007). Leaching studies over immobilized α-amylase. Importance of the nature of enzyme attachment. ResearchGate. [Link]

• Adebayo, E. A., et al. (2023). Enhancing Amylase Reusability and Efficiency through Immobilization. FUTA Journals. [Link]

• Shrimankar, P., et al. (2012). Determination of concentration and activity of immobilized enzymes. PMC - NIH. [Link]

• Todea, A., & Paizs, C. (2024). A Comprehensive Guide to Enzyme Immobilization: All You Need to Know. PMC - NIH. [Link]

• Bentz, K. C., et al. (2020). Percent immobilization and leaching of all composite materials. ResearchGate. [Link]

• Dogac, Y., & Teke, M. (2016). The reusability of immobilized enzymes. ResearchGate. [Link]

• Slideshare. (2016). Characteristics of immobilized enzymes. [Link]

• Mohamad, N. R., et al. (2015). An overview of technologies for immobilization of enzymes and surface analysis techniques for immobilized enzymes. PMC - PubMed Central. [Link]

• Zdarta, J., et al. (2023). Developing Enzyme Immobilization with Fibrous Membranes: Longevity and Characterization Considerations. MDPI. [Link]

• Hassa, T. O., et al. (2022). Determination of the amount of active enzyme leached from the printed polyHIPE cylinders. ResearchGate. [Link]

• Datta, S., et al. (2013). Enzyme immobilization: an overview on techniques and support materials. 3 Biotech. [Link]

• The Boffin Lab. (2021). To prepare an enzyme immobilisation and investigate its application. YouTube. [Link]

• Sunresin. Sunresin Seplife® EMC resins - Enzyme Immobilization Procedures. [Link]

Sources

• 1. Longevity & Reusability of Immobilised Enzymes [biolaxienzymes.com]
• 2. A Comprehensive Guide to Enzyme Immobilization: All You Need to Know - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzyme immobilization: an overview on techniques and support materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Immobilization of enzymes on monofunctional and heterofunctional epoxy-activated supports - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Immobilization of enzymes on heterofunctional epoxy supports - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. mdpi.com [mdpi.com]
• 9. scbt.com [scbt.com]
• 10. sunresinlifesciences.com [sunresinlifesciences.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. journals.futa.edu.ng [journals.futa.edu.ng]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Note: Fabrication of a Label-Free Electrochemical Biosensor Utilizing a 1-(7-Carboxyheptyl)imidazole Self-Assembled Monolayer

Abstract

This document provides a comprehensive guide for the fabrication, characterization, and application of a highly sensitive and selective electrochemical biosensor based on a 1-(7-Carboxyheptyl)imidazole (CHI) self-assembled monolayer (SAM) on a gold electrode surface. The protocol details the step-by-step process of SAM formation, covalent immobilization of bioreceptor molecules via carbodiimide chemistry, and electrochemical detection of target analytes. This guide is intended for researchers, scientists, and drug development professionals seeking to develop robust and reliable biosensing platforms.

Introduction: The Power of Self-Assembled Monolayers in Biosensing

Electrochemical biosensors have emerged as powerful analytical tools for a wide range of applications, from clinical diagnostics to environmental monitoring and drug discovery. Their high sensitivity, selectivity, and potential for miniaturization make them ideal for point-of-care testing and high-throughput screening. A critical component in the design of high-performance electrochemical biosensors is the interface between the electrode surface and the biological recognition element. Self-assembled monolayers (SAMs) provide an elegant and effective solution for creating well-defined and functional interfaces.[1]

SAMs are highly ordered molecular assemblies that spontaneously form on a substrate surface. Alkanethiols on gold are a classic example, forming a dense, pinhole-free monolayer that can be tailored with specific terminal functional groups.[1] For biosensor applications, SAMs offer several advantages:

• Controlled Immobilization: They provide a platform for the covalent attachment of bioreceptors (e.g., antibodies, enzymes, nucleic acids) in a controlled orientation, preserving their biological activity.

• Reduced Non-Specific Binding: The densely packed monolayer acts as a barrier, minimizing the non-specific adsorption of interfering molecules from the sample matrix.

• Enhanced Sensitivity: By bringing the biorecognition event in close proximity to the electrode surface, SAMs facilitate efficient signal transduction.

This application note focuses on the use of 1-(7-Carboxyheptyl)imidazole (CHI), a bifunctional molecule featuring a terminal carboxyl group for bioreceptor immobilization and an imidazole head group. The imidazole moiety can potentially interact with the gold surface, while the alkyl chain provides the necessary structural organization for the SAM. The terminal carboxyl group serves as a versatile anchor point for covalent attachment of amine-containing bioreceptors using the well-established 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) coupling chemistry.[2][3]

Materials and Reagents

Reagents

• 1-(7-Carboxyheptyl)imidazole (CHI)

• Absolute Ethanol (ACS grade)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Phosphate Buffered Saline (PBS), pH 7.4

• Potassium hexacyanoferrate(II/III) solution (for electrochemical characterization)

• Bioreceptor molecule (e.g., antibody, enzyme) with primary amine groups

• Deionized (DI) water (18.2 MΩ·cm)

• Nitrogen gas (high purity)

Equipment

• Potentiostat/Galvanostat with impedance spectroscopy capabilities

• Three-electrode electrochemical cell (working, reference, and counter electrodes)

• Gold working electrodes (e.g., gold disk, screen-printed gold electrode)

• Quartz Crystal Microbalance with Dissipation monitoring (QCM-D) (optional, for surface characterization)[4][5]

• Surface Plasmon Resonance (SPR) instrument (optional, for surface characterization)[6][7]

• Sonicator

• Nitrogen drying gun

• Pipettes and general laboratory glassware

Experimental Protocols

This section provides a detailed, step-by-step methodology for the fabrication and characterization of the CHI-based electrochemical biosensor.

Electrode Preparation

A clean and smooth gold surface is paramount for the formation of a high-quality SAM. The following protocol is recommended for cleaning gold disk electrodes:

• Mechanical Polishing: Polish the gold electrode surface with alumina slurries of decreasing particle size (e.g., 1.0 µm, 0.3 µm, and 0.05 µm) on a polishing pad.

• Sonication: Sonicate the electrode in DI water for 5 minutes to remove residual alumina particles.

• Electrochemical Cleaning: Perform cyclic voltammetry (CV) in 0.5 M H₂SO₄ by cycling the potential between the oxidation and reduction peaks of gold until a stable and characteristic voltammogram is obtained.[8]

• Final Rinse and Dry: Rinse the electrode thoroughly with DI water and then absolute ethanol. Dry the electrode under a gentle stream of high-purity nitrogen.

Formation of the 1-(7-Carboxyheptyl)imidazole SAM

The formation of a well-ordered CHI SAM is the foundational step for the biosensor.

• Prepare CHI Solution: Prepare a 1-5 mM solution of CHI in absolute ethanol. The optimal concentration may need to be determined empirically.

• Immersion: Immerse the clean, dry gold electrode into the CHI solution. Ensure the entire gold surface is submerged.

• Incubation: Allow the SAM to form by incubating the electrode in the solution for 12-24 hours at room temperature in a sealed container to prevent solvent evaporation.

• Rinsing: After incubation, remove the electrode from the CHI solution and rinse it thoroughly with absolute ethanol to remove any physisorbed molecules.

• Drying: Dry the SAM-modified electrode under a gentle stream of nitrogen.

Diagram of the Biosensor Fabrication Workflow

Caption: Workflow for the fabrication of the CHI-based electrochemical biosensor.

Activation of Carboxyl Groups using EDC/NHS Chemistry

The terminal carboxyl groups of the CHI SAM must be activated to react with the primary amine groups on the bioreceptor molecule. This is achieved through the formation of a more stable NHS-ester intermediate.[2][9][10]

• Prepare Activation Solution: Freshly prepare a solution containing 0.4 M EDC and 0.1 M NHS in a suitable buffer, such as 0.1 M MES buffer (pH 6.0).

• Activation: Immerse the CHI-SAM modified electrode in the EDC/NHS solution for 15-60 minutes at room temperature.

• Rinsing: After activation, rinse the electrode with the activation buffer to remove excess EDC and NHS.

Diagram of EDC/NHS Coupling Chemistry

Caption: Covalent immobilization of a bioreceptor via EDC/NHS chemistry.

Immobilization of the Bioreceptor

• Prepare Bioreceptor Solution: Prepare a solution of the bioreceptor molecule at an appropriate concentration in PBS (pH 7.4). The optimal concentration will depend on the specific bioreceptor and should be determined experimentally.

• Immobilization: Immerse the activated electrode in the bioreceptor solution and incubate for 1-2 hours at room temperature or 4°C overnight.

• Rinsing: After incubation, rinse the electrode with PBS to remove any unbound bioreceptor molecules.

Blocking of Unreacted Sites

To prevent non-specific binding to any remaining activated carboxyl groups, it is essential to block these sites.

• Blocking Solution: Prepare a 1 M solution of ethanolamine in PBS (pH 8.5).

• Blocking Step: Immerse the electrode in the blocking solution for 30 minutes at room temperature.

• Final Rinse: Rinse the electrode thoroughly with PBS. The biosensor is now ready for use.

Characterization of the Biosensor Fabrication Steps

Electrochemical techniques are invaluable for monitoring the successful modification of the electrode surface at each fabrication step.

Cyclic Voltammetry (CV)

CV is a powerful technique for probing the blocking properties of the SAM and the subsequent layers.[8][11]

• Redox Probe: Use a solution of a redox probe, such as 5 mM [Fe(CN)₆]³⁻/⁴⁻ in 0.1 M KCl.

• Procedure: Record the cyclic voltammogram of the bare gold electrode, the CHI-SAM modified electrode, and after each subsequent modification step.

• Expected Results:

  • Bare Gold: A well-defined pair of redox peaks for the [Fe(CN)₆]³⁻/⁴⁻ couple.

  • CHI-SAM: A significant decrease in the peak currents and an increase in the peak-to-peak separation, indicating that the SAM is blocking the access of the redox probe to the electrode surface.

  • Bioreceptor Immobilization: A further decrease in the peak currents due to the additional blocking layer of the bioreceptor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a highly sensitive technique for characterizing the interfacial properties of the electrode.

• Redox Probe: Use the same redox probe solution as for CV.

• Procedure: Record the impedance spectrum over a wide frequency range (e.g., 100 kHz to 0.1 Hz) at the formal potential of the redox probe.

• Data Representation: The data is typically presented as a Nyquist plot (Z' vs. -Z'').

• Expected Results:

  • Bare Gold: A small semicircle in the high-frequency region, corresponding to a low charge transfer resistance (Rct).

  • CHI-SAM: A significant increase in the diameter of the semicircle, indicating an increase in Rct due to the insulating properties of the SAM.

  • Bioreceptor Immobilization: A further increase in the Rct value.

Modification Step	Expected CV Response	Expected EIS Response (Rct)
Bare Gold Electrode	High peak currents, small peak separation	Low
CHI SAM Formation	Decreased peak currents, increased peak separation	Increased
Bioreceptor Immobilization	Further decrease in peak currents	Further Increased
Analyte Binding	Change in peak currents	Change in Rct

Surface Characterization (Optional)

Techniques like Quartz Crystal Microbalance (QCM) and Surface Plasmon Resonance (SPR) can provide complementary, real-time information on the mass and refractive index changes at the sensor surface during each fabrication step.

• QCM-D: Measures the change in resonance frequency and dissipation of a quartz crystal sensor as molecules adsorb to its surface, providing information on the mass and viscoelastic properties of the adsorbed layers.[4][5]

• SPR: Monitors the change in the refractive index at the sensor surface, allowing for the label-free, real-time analysis of binding events.[6][7]

Electrochemical Detection of the Target Analyte

The fabricated biosensor can be used for the label-free detection of the target analyte. The binding of the analyte to the immobilized bioreceptor will cause a change in the local environment at the electrode surface, which can be detected electrochemically.

• Incubation with Analyte: Incubate the biosensor in a solution containing the target analyte for a specific period.

• Rinsing: Rinse the biosensor with PBS to remove any unbound analyte.

• Electrochemical Measurement: Perform CV or EIS measurements in the presence of the redox probe. The change in the electrochemical signal (e.g., decrease in peak current in CV or increase in Rct in EIS) will be proportional to the concentration of the analyte.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the fabrication of a robust and sensitive electrochemical biosensor using a 1-(7-Carboxyheptyl)imidazole self-assembled monolayer. By following these procedures, researchers can create a versatile platform for the detection of a wide range of analytes. The combination of a well-defined SAM, efficient bioreceptor immobilization, and sensitive electrochemical detection techniques offers a powerful approach for advancing biosensor development in various scientific and industrial fields.

References

Sources

• 1. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Formation and removal of alkylthiolate self-assembled monolayers on gold in aqueous solutions - Lab on a Chip (RSC Publishing) [pubs.rsc.org]
• 3. A Novel Imidazole Derivative: Synthesis, Characterization and Chemosensory Ability for Ions [mdpi.com]
• 4. Fluorescent imidazole-based chemosensors for the reversible detection of cyanide and mercury ions - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Extreme long-lifetime self-assembled monolayer for air-stable molecular junctions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Self-Assembled Monolayers of Pseudo-C2v-Symmetric, Low-Band-Gap Areneoxazolethiolates on Gold Surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Crafting Multi-Functional Surfaces with 1-(7-Carboxyheptyl)imidazole-Based Mixed Self-Assembled Monolayers

Abstract

The precise engineering of surface chemistry is a cornerstone of modern biosensor development, drug delivery systems, and biomaterial science. Self-assembled monolayers (SAMs) offer a robust molecular-level platform for tailoring interfacial properties. This guide details the creation and characterization of sophisticated, multi-functional surfaces using mixed self-assembled monolayers (mSAMs) composed of 1-(7-Carboxyheptyl)imidazole and a diluent alkanethiol. The unique bifunctional nature of 1-(7-Carboxyheptyl)imidazole, presenting both a terminal carboxyl group for covalent ligand attachment and an imidazole ring for metal ion chelation or pH-responsive interactions, provides a versatile toolkit for advanced surface functionalization. We provide field-tested protocols for monolayer formation, comprehensive surface characterization, and subsequent protein immobilization, empowering researchers to build highly controlled and functional bio-interfaces.

Introduction: The Rationale for Bifunctional Mixed SAMs

Self-assembled monolayers are highly ordered molecular films that spontaneously form on a substrate, with alkanethiols on gold being the most extensively studied system.[1] While single-component SAMs are useful, mixed SAMs—composed of two or more different molecules—offer superior control over the surface environment.[2] By mixing a "functional" molecule with a "diluent" molecule, researchers can precisely tune the density of active sites. This strategy is critical for optimizing the activity of immobilized biomolecules by preventing steric hindrance and for minimizing non-specific adsorption of unwanted proteins from complex biological media.[3][4][5]

This application note focuses on 1-(7-Carboxyheptyl)imidazole , a molecule of significant potential for creating advanced bio-interfaces. Its power lies in its dual-purpose head group:

• Carboxylic Acid (-COOH): This group is a cornerstone of bioconjugation chemistry. It can be readily activated using water-soluble carbodiimides, such as EDC, in the presence of N-hydroxysuccinimide (NHS) to form a stable NHS-ester.[6][7] This activated ester efficiently reacts with primary amines (e.g., lysine residues on proteins) to form robust, covalent amide bonds, making it an ideal anchor for antibodies, enzymes, and other proteins.[8][9]

• Imidazole Ring: This heterocyclic moiety is remarkably versatile. It is a key component of the amino acid histidine and can coordinate with metal ions like Ni²⁺ and Cu²⁺, providing a specific binding site for histidine-tagged recombinant proteins.[10][11][12] Furthermore, its amphoteric nature (pKa of the conjugate acid is ~7) means its protonation state is sensitive to pH changes in the physiological range, opening possibilities for creating pH-responsive surfaces.[13]

By creating a mixed SAM of 1-(7-Carboxyheptyl)imidazole with a bio-inert diluent thiol, such as 11-mercapto-1-undecanol (MUDO), we can generate a surface that is both highly specific in its binding capabilities and resistant to non-specific fouling.

Protocol I: Formation of Mixed SAMs

This protocol details the preparation of a mixed SAM on a gold substrate. The key principle is the co-adsorption of two different thiol molecules from a single solution onto the gold surface. The final composition of the monolayer is influenced by the molar ratio of the components in the solution, although it may not be a 1:1 correlation due to differences in adsorption kinetics.[14]

Required Materials

• Substrates: Gold-coated silicon wafers or glass slides.

• Functional Thiol: 1-(7-Carboxyheptyl)imidazole (CAS 68887-68-3).[15]

• Diluent Thiol: 11-mercapto-1-undecanol (MUDO) or an oligo(ethylene glycol)-terminated thiol.

• Solvent: 200-proof, anhydrous ethanol.[16]

• Cleaning Reagents: Acetone, isopropanol, deionized (DI) water, dry nitrogen gas.

• Glassware: Clean glass scintillation vials with caps.

Step-by-Step Procedure

• Substrate Cleaning (Critical Step):

  • Rationale: A pristine surface is essential for the formation of a well-ordered, defect-free monolayer. Contaminants will lead to a disordered and inconsistent surface.

  • a. Sonicate the gold substrates in acetone for 10 minutes.

  • b. Sonicate in isopropanol for 10 minutes.

  • c. Rinse thoroughly with DI water.

  • d. Dry the substrates under a gentle stream of high-purity nitrogen gas.

  • e. For optimal results, treat the substrates with a UV-Ozone cleaner for 15-20 minutes immediately before immersion. This removes any remaining organic contaminants.

• Preparation of Thiol Solutions:

  • Rationale: Solutions should be prepared fresh to avoid oxidation of the thiol groups. A total concentration of 1 mM is standard for achieving a densely packed monolayer.

  • a. Prepare 10 mM stock solutions of 1-(7-Carboxyheptyl)imidazole and the diluent thiol (e.g., MUDO) in anhydrous ethanol.

  • b. From the stock solutions, prepare the final mixed thiol solutions with a total thiol concentration of 1 mM at the desired molar ratios (e.g., 100:0, 75:25, 50:50, 25:75, and 0:100 of functional:diluent).

  • c. Sonicate the final solutions for 5 minutes to ensure complete dissolution.[16]

• Monolayer Assembly:

  • Rationale: A long immersion time (24 hours) allows the monolayer to reach thermodynamic equilibrium, resulting in a more ordered and stable film.[17] Minimizing oxygen exposure prevents disulfide bond formation in the solution.

  • a. Place each cleaned gold substrate into a separate, clean glass vial.

  • b. Add enough mixed thiol solution to completely submerge the substrate.

  • c. To minimize oxygen, flush the headspace of the vial with nitrogen or argon gas before sealing tightly with a cap and Parafilm®.[16][17]

  • d. Allow the assembly to proceed for 24 hours at room temperature in a dark, vibration-free environment.

• Rinsing and Drying:

  • Rationale: This step is crucial to remove non-chemisorbed (physisorbed) molecules from the surface, leaving only the covalently bound monolayer.

  • a. Remove the substrate from the thiol solution with clean tweezers.

  • b. Rinse thoroughly with a stream of fresh ethanol for ~30 seconds.

  • c. Sonicate the substrate in a fresh vial of ethanol for 1-2 minutes to dislodge any remaining physisorbed material.[17]

  • d. Perform a final rinse with ethanol.

  • e. Dry the substrate under a gentle stream of nitrogen gas. The functionalized substrates are now ready for characterization or further use.

Workflow for Mixed SAM Formation

Caption: Workflow for the formation of mixed self-assembled monolayers.

Protocol II: Surface Characterization

Characterizing the SAM is a self-validating step to confirm the success of the surface modification before proceeding with more complex experiments like protein immobilization.

Key Characterization Techniques

• Contact Angle Goniometry: Measures the static water contact angle, which provides information on the surface's hydrophobicity/hydrophilicity. This is a quick and effective way to assess changes in the terminal functional groups of the SAM.[18]

• X-ray Photoelectron Spectroscopy (XPS): An ultra-high vacuum technique that provides the elemental composition and chemical state of the atoms in the top few nanometers of the surface. It is used to confirm the presence of the monolayer components.[14][19]

• Atomic Force Microscopy (AFM): A high-resolution imaging technique that provides topographical information about the surface, allowing for the assessment of monolayer quality, smoothness, and the presence of defects.[18]

Expected Characterization Data

The properties of the mixed SAM can be systematically tuned by varying the molar ratio of 1-(7-Carboxyheptyl)imidazole and a hydroxyl-terminated diluent thiol (MUDO) in the deposition solution.

Molar Ratio in Solution (Imidazole:MUDO)	Expected Water Contact Angle	Key XPS Signatures	Expected AFM Observations
100:0	Moderately hydrophilic (~60-70°)	C 1s, O 1s, N 1s (confirms imidazole)	Smooth, uniform surface
75:25	Intermediate	C 1s, O 1s, N 1s (decreased N signal)	Smooth, uniform surface
50:50	Intermediate	C 1s, O 1s, N 1s (further decrease in N)	Smooth, uniform surface
25:75	Intermediate	C 1s, O 1s, N 1s (low N signal)	Smooth, uniform surface
0:100	Highly hydrophilic (<20°)	C 1s, O 1s (N 1s signal absent)	Smooth, uniform surface

Workflow for Surface Characterization

Caption: Logical flow for the characterization of mixed SAMs.

Application Protocol: Covalent Protein Immobilization

This protocol describes how to use the terminal carboxyl groups of the 1-(7-Carboxyheptyl)imidazole component of the SAM to covalently immobilize proteins.

Principle: EDC/NHS Coupling Chemistry

The most common method for coupling proteins to carboxyl-terminated surfaces is through the formation of an amide bond.[20] This is a two-step process:

• Activation: The carboxyl group is reacted with a carbodiimide (EDC) and N-hydroxysuccinimide (NHS). EDC activates the carboxyl group, which then reacts with NHS to form a semi-stable NHS-ester. This reaction is most efficient at a slightly acidic pH (4.5-6.0).[7]

• Coupling: The NHS-ester readily reacts with primary amine groups (-NH₂) on the protein (e.g., the side chain of lysine residues) at neutral to slightly basic pH (7.2-8.5) to form a stable covalent amide bond, releasing NHS.[6]

Required Materials

• SAM Substrate: Characterized mixed SAM with exposed carboxyl groups.

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0.

• Reagents: N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC), N-Hydroxysuccinimide (NHS).

• Protein Solution: Target protein (e.g., antibody, enzyme) at 0.1-1.0 mg/mL in a suitable coupling buffer (e.g., PBS, pH 7.4).

• Blocking Solution: 1 M Ethanolamine or 100 mM Glycine in PBS, pH 8.5.

Step-by-Step Procedure

• Prepare Activation Solution:

  • Rationale: The EDC/NHS solution is unstable in aqueous buffer and should be prepared immediately before use.

  • a. Dissolve EDC to a final concentration of 400 mM and NHS to 100 mM in cold Activation Buffer. For example, add 76.7 mg EDC and 11.5 mg NHS to 1 mL of buffer.

• Activate the SAM Surface:

  • a. Immerse the SAM substrate in the freshly prepared EDC/NHS solution.

  • b. Incubate for 15-30 minutes at room temperature.

  • c. After activation, rinse the substrate with DI water and then with the protein's coupling buffer (e.g., PBS).

• Couple the Protein:

  • a. Immediately immerse the activated substrate in the protein solution.

  • b. Incubate for 1-2 hours at room temperature or overnight at 4°C.

  • c. After incubation, rinse the substrate with the coupling buffer to remove loosely bound protein.

• Block Unreacted Sites:

  • Rationale: This step deactivates any remaining NHS-esters on the surface that did not react with the protein, preventing non-specific binding in subsequent assays.

  • a. Immerse the substrate in the Blocking Solution for 30 minutes at room temperature.

  • b. Rinse thoroughly with PBS and then DI water.

  • c. Dry the substrate with nitrogen gas. The surface is now functionalized with covalently immobilized protein.

Pathway for Protein Immobilization

Caption: Chemical pathway for covalent protein immobilization on a carboxyl-terminated SAM.

Conclusion

The use of 1-(7-Carboxyheptyl)imidazole in mixed self-assembled monolayers provides a powerful and versatile platform for creating advanced, functional surfaces. By following the detailed protocols in this guide, researchers can reliably fabricate and validate these bio-interfaces. The ability to combine robust covalent protein attachment via the carboxyl group with the potential for specific, reversible binding or pH-sensing via the imidazole moiety opens up a wide array of applications in biosensor design, controlled drug release, and fundamental studies of cell-surface interactions.

References

• Mrksich, M., & Whitesides, G. M. (1996). Using Self-Assembled Monolayers to Understand the Interactions of Man-made Surfaces with Proteins and Cells. Annual Review of Biophysics and Biomolecular Structure. [Link]

• Chen, S., et al. (2003). Immobilization of specific proteins to titanium surface using self-assembled monolayer technique. Journal of Biomedical Materials Research Part A. [Link]

• Fischer, M., et al. (2003). Self-Assembled Monolayers with Latent Aldehydes for Protein Immobilization. Bioconjugate Chemistry. [Link]

• Katke, S. P. (2022). Imidazole: Chemistry, Synthesis, Properties, Industrial Applications and Biological and Medicinal Applications. Environmental Science an Indian Journal. [Link]

• Lasseter, T. L., et al. (2004). Self-assembled monolayers for biosensors. Analyst. [Link]

• Jiang, X., et al. (2003). Immobilization of proteins on self-assembled monolayers. Journal of Materials Chemistry. [Link]

• Tria, M. C. R., et al. (2020). Enhancing the Sensitivity of Biotinylated Surfaces by Tailoring the Design of the Mixed Self-Assembled Monolayer Synthesis. ACS Omega. [Link]

• Tria, M. C. R., et al. (2020). Enhancing the Sensitivity of Biotinylated Surfaces by Tailoring the Design of the Mixed Self-Assembled Monolayer Synthesis. ACS Omega. [Link]

• Williams, R. A., et al. (2007). Immobilization of Protein Molecules onto Homogeneous and Mixed Carboxylate-Terminated Self-Assembled Monolayers. Langmuir. [Link]

• Prashar, D. (2012). Self Assembled Monolayers -A Review. International Journal of ChemTech Research. [Link]

• Lestelius, M., et al. (1999). Surface Characterization of Mixed Self-Assembled Monolayers Designed for Streptavidin Immobilization. Langmuir. [Link]

• Issa, M. A., et al. (2021). Influence of Terminal Carboxyl Group on Structure and Reactivity of Functionalized m-Carboranethiolate Self-Assembled Monolayers. The Journal of Physical Chemistry C. [Link]

• Nash, M. A., et al. (2010). Carbodiimide/NHS Derivatization of COOH-Terminated SAMs: Activation or Byproduct Formation? Langmuir. [Link]

• Bonroy, K., et al. (2006). Schematic representation of a mixed SAM. ResearchGate. [Link]

• Samanta, S., & Locklin, J. (2010). Self-assembled monolayers (SAMs) of carboxylic acids: an overview. Self-Assembled Monolayers. [Link]

• Wirth, M. J., et al. (1997). Mixed self-assembled monolayers in chemical separations. Science. [Link]

• Kumar, A., et al. (2024). Self-Assembled Monolayers for Advanced Energy Conversion Technologies. ACS Applied Nano Materials. [Link]

• Lai, R. Y., et al. (2006). Design and characterization of a metal ion–imidazole self-assembled monolayer for reversible immobilization of histidine-tagged peptides. Chemical Communications. [Link]

• Statz, A. R., et al. (2006). Functionalized Self-Assembled Monolayers: Versatile Strategies to Combat Bacterial Biofilm Formation. Biomacromolecules. [Link]

• Asrar, A., et al. (2021). Self-assembly on copper surface by using imidazole derivative for corrosion protection. ResearchGate. [Link]

• Ramachandran, S., et al. (1997). Self-Assembled Monolayer Mechanism for Corrosion Inhibition of Iron by Imidazolines. Langmuir. [Link]

• Cooper, J. M., et al. (1997). Functionalization of Hydroxyl and Carboxylic Acid Terminated Self-Assembled Monolayers. Langmuir. [Link]

• Lestelius, M., et al. (1999). Surface Characterization of Mixed Self-Assembled Monolayers Designed for Streptavidin Immobilization. ResearchGate. [Link]

• Zborowski, K., et al. (2017). Formation Kinetics of Mixed Self-Assembled Monolayers of Alkanethiols on GaAs(100). Langmuir. [Link]

• Kim, G. W., et al. (2023). Imidazole Post‐Treated Self‐Assembled Monolayers for Inverted Perovskite Solar Cells. Advanced Energy Materials. [Link]

• Sigma-Aldrich. (n.d.). Preparing Self-Assembled Monolayers (SAMs) A Step-by-Step Guide for Solution-Based Self-Assembly. ResearchGate. [Link]

• Asrar, A., et al. (2021). Self-assembled monolayers of novel imidazole derivative on copper surface for anticorrosion protection in neutral medium. ResearchGate. [Link]

• Fiveable. (n.d.). Characterization techniques for SAMs. Molecular Electronics Class Notes. [Link]

• Zimmer & Peacock. (n.d.). Forming a SAM on a gold electrode. Zimmer & Peacock. [Link]

• Martins, M. C. L., et al. (2003). Idealized models for mixed self-assembled monolayers (SAMs) on gold. ResearchGate. [Link]

• Kumar, V., & Nirala, N. R. (2010). Self-assembled monolayers as a tunable platform for biosensor applications. Biosensors and Bioelectronics. [Link]

• Rissner, F., et al. (2008). The Electronic Structure of Mixed Self-Assembled Monolayers. The Journal of Physical Chemistry C. [Link]

• Kokalj, A., et al. (2015). A DFT study of adsorption of imidazole, triazole, and tetrazole on oxidized copper surfaces. Physical Chemistry Chemical Physics. [Link]

• Liu, Z., et al. (2024). A Comprehensive Review of Self-Assembled Monolayers as Hole-Transport Layers in Inverted Perovskite Solar Cells. Molecules. [Link]

• Kokalj, A., et al. (2015). A DFT study of adsorption of imidazole, triazole, and tetrazole on oxidized copper surfaces. RSC Publishing. [Link]

• Sheng, R-S., et al. (1990). Adsorption Dynamics Of Imidazole And Imidazolium Ion On Copper And Silver Electrode Surfaces. Journal of the Chinese Chemical Society. [Link]

• Xue, G., et al. (1995). Complex-Induced Activating Effect on Surface Species: Reactions of Imidazole on Zero Oxidation State Metal Surfaces. Langmuir. [Link]

• Shi, Y., et al. (2022). Imidazole functionalized photo-crosslinked aliphatic polycarbonate drug-eluting coatings on zinc alloys for osteogenesis, angiogenesis, and bacteriostasis in bone regeneration. Bioactive Materials. [Link]

• Umehara, S., et al. (2006). Reversible cobalt ion binding to imidazole-modified nanopipettes. Nano Letters. [Link]

• Chen, H., et al. (2021). Effect of Surface Modification with Hydrocarbyl Groups on the Exocytosis of Nanoparticles. ACS Nano. [Link]

• Wikipedia. (n.d.). Imidazole. Wikipedia. [Link]

• Azizian, J., et al. (2010). Functionalization of carboxylated multiwall nanotubes with imidazole derivatives and their toxicity investigations. International Journal of Nanomedicine. [Link]

• National Center for Biotechnology Information. (n.d.). Imidazole. PubChem. [Link]

• Kumar, N., et al. (2025). Surface modification techniques. ResearchGate. [Link]

Sources

• 1. Self-assembled monolayers as a tunable platform for biosensor applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mixed self-assembled monolayers in chemical separations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enhancing the Sensitivity of Biotinylated Surfaces by Tailoring the Design of the Mixed Self-Assembled Monolayer Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Immobilization of specific proteins to titanium surface using self-assembled monolayer technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Immobilization of proteins on self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tsijournals.com [tsijournals.com]
• 11. Design and characterization of a metal ion–imidazole self-assembled monolayer for reversible immobilization of histidine-tagged peptides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Imidazole - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. scbt.com [scbt.com]
• 16. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 17. researchgate.net [researchgate.net]
• 18. sphinxsai.com [sphinxsai.com]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]

Application Note: Surface Functionalization with 1-(7-Carboxyheptyl)imidazole for Versatile Surface Plasmon Resonance (SPR) Analysis

Abstract

This application note provides a comprehensive guide for the functionalization of amine-coated Surface Plasmon Resonance (SPR) sensor chips with 1-(7-Carboxyheptyl)imidazole. This modification creates a versatile surface chemistry suitable for a range of applications, including the analysis of metal ion binding and the oriented capture of histidine-tagged proteins. We present a detailed, step-by-step protocol for the covalent immobilization of this linker molecule using the well-established 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry. Furthermore, this guide outlines critical quality control measures to validate the functionalized surface and provides a practical example of its application in studying protein-small molecule interactions. This document is intended for researchers, scientists, and drug development professionals seeking to expand their SPR analytical capabilities.

Introduction: The Pivotal Role of Surface Chemistry in SPR

Surface Plasmon Resonance (SPR) is a powerful, label-free technique for the real-time analysis of molecular interactions.[1] The success of any SPR experiment is fundamentally dependent on the appropriate immobilization of a ligand to the sensor chip surface.[2] The chosen surface chemistry not only dictates the stability and activity of the immobilized molecule but also influences the specificity and sensitivity of the binding analysis.[3] While various immobilization strategies exist, covalent coupling offers a robust and stable method for attaching ligands.[4]

This application note focuses on the use of 1-(7-Carboxyheptyl)imidazole as a versatile linker molecule. Its bifunctional nature, featuring a terminal carboxylic acid and an imidazole headgroup, allows for its covalent attachment to an amine-functionalized sensor surface while presenting the reactive imidazole moiety to the bulk solution. The imidazole group is of particular interest due to its ability to coordinate with various metal ions and its involvement in the specific capture of histidine-tagged (His-tagged) proteins, a common purification tag in recombinant protein production.[5] By creating a surface rich in imidazole groups, researchers can unlock new avenues for SPR analysis, particularly in the fields of metalloprotein research, inhibitor screening, and oriented protein capture.

The Chemistry of Immobilization: EDC/NHS Coupling

The covalent attachment of 1-(7-Carboxyheptyl)imidazole to an amine-coated sensor surface is achieved through the widely used EDC/NHS chemistry.[6] This method activates the carboxyl group of the linker, rendering it susceptible to nucleophilic attack by the primary amines on the sensor surface, resulting in the formation of a stable amide bond.

The process can be broken down into two key steps:

• Activation of the Carboxyl Group: EDC reacts with the carboxyl group of 1-(7-Carboxyheptyl)imidazole to form a highly reactive O-acylisourea intermediate. This intermediate is unstable in aqueous solutions.

• Formation of a Stable NHS Ester: To improve the efficiency of the reaction, NHS is introduced to react with the O-acylisourea intermediate, forming a more stable amine-reactive NHS ester.

• Amine Coupling: The NHS ester readily reacts with the primary amines on the sensor surface to form a covalent amide bond, effectively immobilizing the 1-(7-Carboxyheptyl)imidazole.

Figure 1: Workflow for the EDC/NHS mediated immobilization of 1-(7-Carboxyheptyl)imidazole.

Detailed Protocol: Functionalization of an Amine Sensor Chip

This protocol is designed for the functionalization of a standard amine-coated SPR sensor chip. All steps should be performed in a clean environment to avoid contamination of the sensor surface.

Required Materials and Reagents

• Amine-coated SPR sensor chip

• SPR instrument and associated consumables

• 1-(7-Carboxyheptyl)imidazole

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Ethanolamine-HCl, pH 8.5

• Activation Buffer: e.g., 0.1 M MES, pH 6.0

• Immobilization Buffer: e.g., 10 mM Sodium Acetate, pH 5.0

• Running Buffer: e.g., HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20)

• High-purity water (Milli-Q or equivalent)

• Microcentrifuge tubes and pipettes

Reagent Preparation

• EDC/NHS Solution: Prepare a fresh 1:1 (v/v) mixture of 0.4 M EDC and 0.1 M NHS in high-purity water immediately before use.

• 1-(7-Carboxyheptyl)imidazole Solution: Prepare a 10-50 mg/mL stock solution of 1-(7-Carboxyheptyl)imidazole in a suitable organic solvent (e.g., DMSO) and then dilute to the final desired concentration (e.g., 1 mg/mL) in the Immobilization Buffer. The optimal concentration may need to be determined empirically.

• Blocking Solution: 1 M Ethanolamine-HCl, pH 8.5.

Immobilization Procedure

The following steps should be performed using the SPR instrument's fluidics system at a constant flow rate (e.g., 10 µL/min).

• System Priming: Prime the entire system with the Running Buffer until a stable baseline is achieved.

• Surface Activation: Inject the freshly prepared EDC/NHS solution over the desired flow cell(s) for 7 minutes to activate the surface amine groups.

• Ligand Immobilization: Inject the 1-(7-Carboxyheptyl)imidazole solution over the activated surface. The injection time will determine the final immobilization level and should be optimized for the specific application (typically 5-15 minutes).

• Deactivation: Inject the Ethanolamine-HCl solution for 7 minutes to deactivate any remaining active NHS esters on the surface.

• Stabilization: Wash the surface with Running Buffer until a stable baseline is achieved. The difference in response units (RU) before activation and after stabilization indicates the amount of immobilized ligand.

Step	Reagent	Typical Contact Time	Purpose
1	Running Buffer	Until stable baseline	Equilibrate the system
2	EDC/NHS (0.4 M / 0.1 M)	7 minutes	Activate surface carboxyl groups
3	1-(7-Carboxyheptyl)imidazole	5 - 15 minutes	Covalently attach the linker
4	1 M Ethanolamine-HCl, pH 8.5	7 minutes	Deactivate unreacted esters
5	Running Buffer	Until stable baseline	Remove non-covalently bound molecules

Table 1: Summary of the immobilization protocol for 1-(7-Carboxyheptyl)imidazole.

Figure 2: Experimental workflow for surface functionalization.

Quality Control and Surface Characterization

Ensuring the quality and functionality of the modified surface is a critical step before proceeding with binding analyses.

Immobilization Level

The immobilization level, measured in Resonance Units (RU), should be monitored throughout the procedure. A successful immobilization will result in a significant increase in RU after the injection of 1-(7-Carboxyheptyl)imidazole and stabilization. The target RU level will depend on the specific application. For small molecule interaction analysis, a higher density may be desirable, whereas for larger protein interactions, a lower density might be necessary to avoid steric hindrance.

Surface Stability and Homogeneity

• Baseline Stability: After the final wash step, the baseline should be stable, indicating that the immobilized linker is not leaching from the surface.

• Reference Cell: It is highly recommended to prepare a reference flow cell in parallel. This can be a mock-functionalized cell where the linker injection step is replaced with buffer, or a cell functionalized with a non-reactive molecule. The reference cell is crucial for subtracting bulk refractive index changes and non-specific binding during subsequent analyses.

Functional Validation (Optional but Recommended)

The reactivity of the immobilized imidazole groups can be confirmed by a simple binding experiment. For instance, a solution containing a known metal ion that coordinates with imidazole (e.g., NiCl₂) can be injected over the surface. A positive binding response that can be reversed by a chelating agent like EDTA would confirm the presence of accessible and functional imidazole groups.

Application Example: Analysis of a Histidine-Tagged Protein Interaction

A key application of the imidazole-functionalized surface is the oriented capture of His-tagged proteins. This provides a significant advantage over random immobilization methods like amine coupling, which can result in a heterogeneous surface and reduced protein activity.

Experimental Design

• Ligand: 1-(7-Carboxyheptyl)imidazole functionalized sensor chip.

• Capture Molecule: A His-tagged protein of interest.

• Analyte: A molecule (e.g., small molecule inhibitor, another protein) that is expected to bind to the captured His-tagged protein.

Protocol Outline

• Surface Preparation: Functionalize an amine sensor chip with 1-(7-Carboxyheptyl)imidazole as described in Section 3.

• Metal Ion Chelation: Inject a solution of a suitable metal salt (e.g., 500 µM NiCl₂) over the surface to "charge" the imidazole groups with metal ions.

• His-tagged Protein Capture: Inject the His-tagged protein over the Ni²⁺-charged surface. The His-tag will coordinate with the immobilized nickel ions, resulting in a stable capture.

• Analyte Binding Analysis: Inject the analyte at various concentrations over the captured protein surface to determine binding kinetics (kₐ, kₑ) and affinity (Kₑ).

• Surface Regeneration: To reuse the surface, inject a solution of a strong chelating agent like EDTA or a high concentration of imidazole to strip the captured protein and metal ions.

Analyte	Association Rate (kₐ) (M⁻¹s⁻¹)	Dissociation Rate (kₑ) (s⁻¹)	Affinity (Kₑ) (M)
Small Molecule X	1.2 x 10⁵	5.4 x 10⁻³	4.5 x 10⁻⁸
Protein Y	3.5 x 10⁴	8.1 x 10⁻⁴	2.3 x 10⁻⁸

Table 2: Hypothetical binding data for analytes interacting with a His-tagged protein captured on an imidazole-functionalized surface.

Conclusion

The functionalization of SPR sensor chips with 1-(7-Carboxyheptyl)imidazole offers a straightforward and effective method to create a versatile surface for a variety of interaction analyses. The presented EDC/NHS coupling protocol provides a robust foundation for achieving stable and reproducible surface modifications. The resulting imidazole-functionalized surface is particularly well-suited for studying metal-ion interactions and for the oriented capture of His-tagged proteins, thereby enhancing the quality and scope of SPR-based research in drug discovery and molecular biology.

References

• Amine Coupling Kits. (n.d.). Nicoya Lifesciences. Retrieved from [Link]

• De Vleeschouwer, M., et al. (2021). Novel Regeneration Approach for Creating Reusable FO-SPR Probes with NTA Surface Chemistry. Sensors (Basel, Switzerland), 21(2), 533.

• Amine coupling of ligand to Biacore sensor chips. (n.d.). Cytiva. Retrieved from [Link]

• Chemical Functionalization of Plasmonic Surface Biosensors: A Tutorial Review on Issues, Strategies, and Costs. (2017). ACS Applied Materials & Interfaces, 9(35), 29394–29414.
• Fischer, M. J. E. (2010). Amine coupling through EDC/NHS: a practical approach. Methods in Molecular Biology, 627, 55–73.

• Ligand coupling - Immobilization procedures. (2022). SPR-Pages. Retrieved from [Link]

• Immobilization Strategies. (2013). Reichert Technologies. Retrieved from [Link]

• Amine Sensor Chips & Amine Coupling Kit. (n.d.). Nicoya Lifesciences. Retrieved from [Link]

• Surface plasmon resonance-based biosensors. (2011). Analytical and Bioanalytical Chemistry, 400(9), 2833–2841.
• Surface Plasmon Resonance Immunosensor with Antibody-Functionalized Magnetoplasmonic Nanoparticles for Ultrasensitive Quantification of the CD5 Biomarker. (2022). ACS Omega, 7(20), 17319–17329.
• Strategies for Surface Design in Surface Plasmon Resonance (SPR) Sensing. (2023). Biosensors, 13(4), 469.

• Immobilization theory. (2022). SPR-Pages. Retrieved from [Link]

• Surface plasmon resonance. (n.d.). Retrieved from [Link]

• Characterization of Small Molecule–Protein Interactions Using SPR Method. (2023). Methods in Molecular Biology, 2629, 215–227.
• Surface Plasmon Resonance (SPR) Analysis of Binding Interactions of Proteins in Inner-Ear Sensory Epithelia. (2012). Methods in Molecular Biology, 881, 413–431.
• Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies. (2024). International Journal of Molecular Sciences, 25(3), 1789.

• Surface Plasmon Resonance for Biomolecular Interaction Analysis. (n.d.). Aragen Life Sciences. Retrieved from [Link]

• Kandidatarbetesrapport 24-X4. (2024). Diva-portal.org.
• Applications of Surface Plasmon Resonance (SPR) for the Characterization of Nanoparticles Developed for Biomedical Purposes. (2015). Sensors (Basel, Switzerland), 15(7), 15468–15489.
• Imidazole functionalized photo-crosslinked aliphatic polycarbonate drug-eluting coatings on zinc alloys for osteogenesis, angiogenesis, and bacteriostasis in bone regeneration. (2022).
• Applications of Surface Plasmon Resonance for Characterization of Molecules Important in the Pathogenesis and Treatment of Neurodegenerative Diseases. (2011). Journal of Neurochemistry, 117(4), 589–603.

• XT Tech Guide: COOH Sensors & Amine Coupling Kit for Small Molecule Immobilization. (n.d.). Nicoya Lifesciences. Retrieved from [Link]

• Surface functionalization of SPR chip for specific molecular interaction analysis under flow condition. (2018). Pramana, 90(4), 52.

Sources

• 1. Surface characterization of functionalized imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 3. [PDF] Novel Regeneration Approach for Creating Reusable FO-SPR Probes with NTA Surface Chemistry | Semantic Scholar [semanticscholar.org]
• 4. Strategies for Surface Design in Surface Plasmon Resonance (SPR) Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Novel Regeneration Approach for Creating Reusable FO-SPR Probes with NTA Surface Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nanoparticle Surface Modification using 1-(7-Carboxyheptyl)imidazole

Introduction: The Critical Role of Surface Modification in Nanoparticle Applications

Nanoparticles, materials with dimensions in the 1-100 nanometer range, are at the forefront of innovation in diverse fields, including targeted drug delivery, advanced diagnostics, and catalysis. Their unique properties are largely dictated by their high surface-area-to-volume ratio. However, pristine nanoparticles often suffer from instability, a tendency to agglomerate, and poor biocompatibility. Surface modification is a crucial step to overcome these limitations and unlock their full potential.[1][2] This guide provides a detailed exploration of 1-(7-Carboxyheptyl)imidazole as a versatile bifunctional ligand for nanoparticle surface modification, offering in-depth protocols and the scientific rationale behind its application.

1-(7-Carboxyheptyl)imidazole is a molecule of significant interest for nanotechnology due to its dual functional groups: a terminal carboxylic acid and an imidazole ring. This unique structure allows it to act as a robust anchoring agent to the nanoparticle surface while presenting a functional group for further conjugation or to modulate surface properties. The imidazole moiety, a five-membered aromatic ring with two nitrogen atoms, can coordinate with metal surfaces, while the carboxylic acid group can either bind to metal oxide surfaces or be used as a handle for covalent attachment of biomolecules.[3][4]

Scientific Principles: Understanding the Ligand-Nanoparticle Interaction

The efficacy of 1-(7-Carboxyheptyl)imidazole in nanoparticle surface modification stems from the distinct chemical properties of its two functional ends.

The Imidazole Headgroup: A Versatile Anchor for Metal Nanoparticles

The imidazole ring is an excellent ligand for a variety of metal nanoparticles, including those made of gold (Au), silver (Ag), copper (Cu), and palladium (Pd).[3][5][6][7] The nitrogen atoms in the imidazole ring possess lone pairs of electrons that can form coordinate bonds with the metal atoms on the nanoparticle surface. This interaction is strong enough to displace weakly bound capping agents, such as citrate, often used during nanoparticle synthesis.[8]

The Carboxyheptyl Tail: Engineering Surface Functionality and Stability

The seven-carbon aliphatic chain (heptyl) provides a flexible spacer, extending the terminal carboxyl group away from the nanoparticle surface. This spatial separation is critical for several reasons:

• Reduced Steric Hindrance: It minimizes steric hindrance, allowing the carboxyl groups to be more accessible for subsequent reactions.

• Enhanced Solubility and Stability: The presence of the carboxyl groups can significantly improve the hydrophilicity of the nanoparticles, enhancing their dispersibility and stability in aqueous solutions.[1][9] Carboxylic acid modification is a common strategy to prevent nanoparticle aggregation.[1]

• A Platform for Bioconjugation: The carboxylic acid group is a versatile chemical handle for covalently attaching biomolecules, such as proteins, peptides, and drugs, using well-established chemistries like EDC/NHS coupling.[10]

Experimental Workflow: A Step-by-Step Guide

The following diagram illustrates the general workflow for modifying nanoparticle surfaces with 1-(7-Carboxyheptyl)imidazole.

Caption: General workflow for nanoparticle surface modification.

Protocol 1: Modification of Gold Nanoparticles (AuNPs)

This protocol details the surface modification of citrate-capped gold nanoparticles.

Materials:

• Citrate-capped gold nanoparticle solution (e.g., 20 nm)

• 1-(7-Carboxyheptyl)imidazole

• Ethanol or Dimethyl Sulfoxide (DMSO)

• Ultrapure water

• Phosphate-buffered saline (PBS), pH 7.4

Equipment:

• Glass vials

• Magnetic stirrer and stir bars

• Pipettes

• Centrifuge

Procedure:

• Ligand Solution Preparation: Prepare a stock solution of 1-(7-Carboxyheptyl)imidazole in ethanol or DMSO. The concentration will depend on the desired surface coverage and the size of the AuNPs. A typical starting concentration is 1-10 mM.

• Modification Reaction:

  • In a clean glass vial, add a known volume of the citrate-capped AuNP solution.

  • While stirring gently, add the 1-(7-Carboxyheptyl)imidazole solution dropwise to the AuNP solution. A typical molar ratio of the ligand to AuNPs is in the range of 1,000:1 to 10,000:1.[10]

  • Allow the reaction to proceed for at least 12-24 hours at room temperature with continuous stirring to ensure complete ligand exchange.

• Purification:

  • Transfer the solution to a centrifuge tube.

  • Centrifuge the solution to pellet the functionalized AuNPs. The centrifugation speed and time will depend on the size of the nanoparticles (e.g., for 20 nm AuNPs, 12,000 x g for 20 minutes).[10]

  • Carefully remove the supernatant, which contains unbound ligand and displaced citrate.

  • Resuspend the nanoparticle pellet in ultrapure water or PBS.

  • Repeat the centrifugation and resuspension steps at least two more times to ensure the removal of any residual unbound ligand.

• Storage: Store the purified, modified AuNPs in an appropriate buffer (e.g., PBS) at 4°C.

Protocol 2: Modification of Iron Oxide Nanoparticles (IONPs)

This protocol outlines the surface modification of iron oxide nanoparticles.

Materials:

• Iron oxide nanoparticle suspension in an organic solvent (e.g., toluene or chloroform)

• 1-(7-Carboxyheptyl)imidazole

• Ethanol

• Ultrapure water

Equipment:

• Round-bottom flask

• Condenser

• Heating mantle with magnetic stirring

• Centrifuge

Procedure:

• Ligand Solution Preparation: Prepare a solution of 1-(7-Carboxyheptyl)imidazole in ethanol.

• Modification Reaction:

  • Add the iron oxide nanoparticle suspension to a round-bottom flask.

  • Add the 1-(7-Carboxyheptyl)imidazole solution to the flask. The amount of ligand should be in excess to ensure complete surface coverage.

  • Heat the mixture to a gentle reflux (around 60-80°C) under constant stirring for 12-24 hours. The elevated temperature facilitates the binding of the carboxyl group to the iron oxide surface.

• Purification:

  • Allow the mixture to cool to room temperature.

  • Centrifuge the solution to pellet the functionalized IONPs.

  • Wash the pellet repeatedly with ethanol to remove unbound ligand.

  • Finally, wash the pellet with ultrapure water to transfer the nanoparticles into an aqueous phase.

• Storage: Disperse the purified, modified IONPs in ultrapure water or a suitable buffer and store at 4°C.

Characterization of Modified Nanoparticles

Thorough characterization is essential to confirm successful surface modification and to assess the properties of the functionalized nanoparticles.[11][12][13]

Technique	Purpose	Expected Outcome for Successful Modification
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify the functional groups present on the nanoparticle surface.[5]	Appearance of characteristic peaks for the imidazole ring and the C=O stretching of the carboxylic acid.
X-ray Photoelectron Spectroscopy (XPS)	To determine the elemental composition of the nanoparticle surface.[12]	Detection of nitrogen from the imidazole ring and changes in the C1s and O1s spectra corresponding to the ligand.
Dynamic Light Scattering (DLS)	To measure the hydrodynamic diameter and size distribution of the nanoparticles in solution.[11]	An increase in the hydrodynamic diameter after modification, indicating the presence of the ligand shell. A low polydispersity index (PDI) suggests a uniform coating.
Zeta Potential	To determine the surface charge of the nanoparticles.	A change in the zeta potential value, typically becoming more negative due to the deprotonated carboxyl groups at neutral pH.[14]
Transmission Electron Microscopy (TEM)	To visualize the size, shape, and morphology of the nanoparticles.	TEM images can confirm that the nanoparticles have not aggregated after modification.

Advanced Applications: Bioconjugation via EDC/NHS Chemistry

The terminal carboxyl groups introduced by 1-(7-Carboxyheptyl)imidazole provide a convenient platform for the covalent attachment of biomolecules containing primary amines (e.g., proteins, peptides) using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry.[10]

Caption: EDC/NHS coupling for bioconjugation.

This two-step process first activates the carboxyl group with EDC and NHS to form a stable NHS-ester, which then readily reacts with a primary amine on the biomolecule to form a stable amide bond.

Troubleshooting

Problem	Possible Cause	Solution
Nanoparticle Aggregation	Incomplete surface coverage by the ligand. High ionic strength of the buffer.	Increase the ligand-to-nanoparticle ratio. Use a lower ionic strength buffer for the initial modification step.[10]
Incomplete Ligand Exchange	Insufficient reaction time or temperature.	Increase the incubation time or reaction temperature (for IONPs).
Low Yield of Modified Nanoparticles	Loss of nanoparticles during purification steps.	Optimize centrifugation speed and time. Use magnetic separation for IONPs.

Conclusion

1-(7-Carboxyheptyl)imidazole is a highly effective and versatile bifunctional ligand for the surface modification of a wide range of nanoparticles. Its unique chemical structure, featuring both an imidazole ring for strong anchoring to metal surfaces and a terminal carboxylic acid for enhancing stability and enabling further functionalization, makes it an invaluable tool for researchers in nanotechnology, materials science, and drug development. The protocols and principles outlined in this guide provide a solid foundation for the successful application of this molecule in creating stable, functional, and biocompatible nanomaterials for advanced applications.

References

• Nanopartz. (n.d.). Gold Nanoparticle Functionalization Methods. Retrieved from [Link]

• MDPI. (2021). Influence of Carboxylic Modification Using Polyacrylic Acid on Characteristics of Fe3O4 Nanoparticles with Cluster Structure. Retrieved from [Link]

• National Institutes of Health. (2018). Physical characterization of nanoparticle size and surface modification using particle scattering diffusometry. Retrieved from [Link]

• Langmuir. (2002). Preparation and Characterization of Surface-Modified Silica-Nanoparticles. Retrieved from [Link]

• Patsnap. (n.d.). Carboxylic Acid Applications in Nanotechnology: Future Insights. Retrieved from [Link]

• National Institutes of Health. (2014). Analytical Methods for Characterization of Nanomaterial Surfaces. Retrieved from [Link]

• IOPscience. (2018). Effect of carboxylic acid modification on ZrO2 nanoparticles synthesis in supercritical water. Retrieved from [Link]

• MDPI. (2017). Functionalization of Gold Nanoparticles by Inorganic Entities. Retrieved from [Link]

• ResearchGate. (n.d.). Summary of characteristics of surface-modified nanoparticles for reduce the uptake by RES. Retrieved from [Link]

• ResearchGate. (2020). N‐Functionalised Imidazoles as Stabilisers for Metal Nanoparticles in Catalysis and Anion Binding. Retrieved from [Link]

• PubMed Central. (2011). Surface characterization of nanomaterials and nanoparticles: Important needs and challenging opportunities. Retrieved from [Link]

• National Institutes of Health. (2017). Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing. Retrieved from [Link]

• MDPI. (2022). Preparation of Diosgenin-Functionalized Gold Nanoparticles: From Synthesis to Antitumor Activities. Retrieved from [Link]

• MDPI. (2023). Synthesis of Imidazole-Compound-Coated Copper Nanoparticles with Promising Antioxidant and Sintering Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Imidazole-Based Metal Complex Derivatives: A Comprehensive Overview of Synthesis and Biological Applications. Retrieved from [Link]

• PubMed Central. (2022). Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. Retrieved from [Link]

• Inorganic Chemistry. (1967). Imidazole Complexes of Nickel(II), Copper(II), Zinc(II), and Silver(I). Retrieved from [Link]

Sources

• 1. Carboxyl Modification - CD Bioparticles [cd-bioparticles.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Nanoparticle Surface Functionalization-Carboxylation (-COOH) - CD Bioparticles [cd-bioparticles.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Physical characterization of nanoparticle size and surface modification using particle scattering diffusometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analytical Methods for Characterization of Nanomaterial Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Surface characterization of nanomaterials and nanoparticles: Important needs and challenging opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

EDC/NHS coupling protocol for 1-(7-Carboxyheptyl)imidazole

An Application Guide to EDC/NHS Coupling of 1-(7-Carboxyheptyl)imidazole for Bioconjugation

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development on the principles and execution of coupling 1-(7-carboxyheptyl)imidazole to primary amine-containing molecules. The protocol leverages the widely adopted and robust chemistry of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS).

Introduction and Scientific Principle

The covalent conjugation of biomolecules is a cornerstone of modern biotechnology, enabling the creation of antibody-drug conjugates, functionalized surfaces for biosensors, and labeled probes for molecular imaging.[1] Carbodiimide chemistry, specifically using EDC, provides a versatile method for creating a stable amide bond between a carboxylic acid and a primary amine.[1][2] Because no part of the crosslinker's chemical structure is incorporated into the final product, it is referred to as a "zero-length" crosslinker.[2]

1-(7-Carboxyheptyl)imidazole is a bifunctional molecule featuring a terminal carboxylic acid and an imidazole ring.[3][4] The imidazole moiety is a privileged structure in medicinal chemistry, found in numerous bioactive compounds and known for its unique physicochemical properties, including its ability to act as both a proton donor and acceptor.[5][6] The terminal carboxyl group provides a convenient handle for covalent attachment via EDC/NHS chemistry, allowing researchers to tether the imidazole core to proteins, peptides, nanoparticles, or other amine-functionalized substrates.

The coupling reaction proceeds through a two-step mechanism designed to maximize efficiency and minimize side reactions.[7][8] First, EDC activates the carboxyl group of 1-(7-carboxyheptyl)imidazole, forming a highly reactive but unstable O-acylisourea intermediate.[2][9] This intermediate is prone to hydrolysis in aqueous solutions, which would regenerate the original carboxyl group and reduce yield.[2][9] The addition of N-hydroxysuccinimide (NHS) is critical to the protocol's success; it reacts with the O-acylisourea intermediate to create a semi-stable NHS ester.[2][10][11] This new intermediate is more resistant to hydrolysis and is highly reactive toward primary amines, ensuring a more efficient and controlled conjugation process.[2][9]

Reaction Mechanism Overview

The EDC/NHS coupling process can be broken down into three primary stages:

• Carboxyl Activation: EDC reacts with the carboxylic acid on 1-(7-carboxyheptyl)imidazole to form the active O-acylisourea intermediate. This step is most efficient under slightly acidic conditions (pH 4.5-6.0).[12][13]

• NHS Ester Formation: The added NHS rapidly displaces the O-acylisourea group to form a more stable, amine-reactive NHS ester. This stabilization is key to achieving high-yield conjugation in aqueous environments.[1][2]

• Amide Bond Formation: The primary amine of the target molecule performs a nucleophilic attack on the NHS ester, forming a stable, covalent amide bond and releasing NHS as a byproduct. This reaction is favored at a physiological to slightly alkaline pH (7.2-8.5).[7][14]

Fig 1. Chemical mechanism of the two-step EDC/NHS coupling reaction.

Materials and Reagents

Chemicals:

• 1-(7-Carboxyheptyl)imidazole (CAS 68887-68-3)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide Hydrochloride (EDC, EDAC)

• N-Hydroxysuccinimide (NHS) or N-Hydroxysulfosuccinimide (Sulfo-NHS) for aqueous reactions

• Amine-containing target molecule (e.g., protein, peptide, aminated oligonucleotide)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0.[9][15]

• Coupling Buffer: 1X PBS (Phosphate-Buffered Saline), pH 7.2-7.5.[9][15]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0; 1 M Glycine, or 1 M Hydroxylamine.[15][16]

• High-purity organic solvent (e.g., DMSO or DMF) for initial dissolution of 1-(7-carboxyheptyl)imidazole if necessary.

• High-purity water (Milli-Q® or equivalent).

Equipment:

• Calibrated pH meter

• Magnetic stir plate and stir bars

• Reaction vessels (e.g., glass vials, microcentrifuge tubes)

• Analytical balance

• Purification apparatus: Desalting columns (e.g., Zeba™ Spin), dialysis tubing (with appropriate MWCO), or HPLC system.

Detailed Experimental Protocol

This protocol outlines a two-step procedure that separates the activation of the carboxyl group from the coupling to the amine, which is essential for preventing unwanted polymerization when the target molecule also contains carboxyl groups.[8]

Fig 2. Experimental workflow for EDC/NHS coupling.

Part A: Reagent Preparation

• Buffer Preparation: Prepare fresh Activation and Coupling buffers. Degas buffers if working with oxygen-sensitive molecules.

• Stock Solutions:

  • 1-(7-Carboxyheptyl)imidazole: Prepare a stock solution (e.g., 10-50 mM) in Activation Buffer. If solubility is low, dissolve first in a minimal amount of DMSO and then dilute with buffer.

  • EDC and NHS/Sulfo-NHS: Prepare solutions (e.g., 100 mM) in high-purity water or Activation Buffer immediately before use .[8] Both reagents are moisture-sensitive and hydrolyze over time, losing activity.[17] Equilibrate vials to room temperature before opening to prevent condensation.[9]

  • Amine-Molecule: Dissolve the target amine-containing molecule in Coupling Buffer at the desired concentration.

  • Quenching Solution: Prepare a 1 M stock of Tris-HCl, glycine, or hydroxylamine.

Part B: Two-Step Coupling Reaction

• Activation of 1-(7-Carboxyheptyl)imidazole:

  • In a reaction vessel, add the 1-(7-carboxyheptyl)imidazole solution.

  • Add the freshly prepared NHS/Sulfo-NHS solution to the vessel, followed by the EDC solution. A typical starting molar ratio is 1:1.5:1.5 (Carboxyheptylimidazole:NHS:EDC).[18]

  • Mix thoroughly and incubate for 15-30 minutes at room temperature with gentle stirring.[8][15]

• Coupling to Amine-Containing Molecule:

  • Immediately add the activated 1-(7-carboxyheptyl)imidazole solution to the amine-containing molecule solution. Alternatively, if buffer exchange is needed, pass the activation reaction mixture through a desalting column equilibrated with Coupling Buffer (pH 7.2) to remove excess EDC and byproducts, then add the amine-molecule to the collected fractions.[15][16]

  • Ensure the final pH of the reaction mixture is between 7.2 and 8.0 for optimal amine reactivity. Adjust with PBS if necessary.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle mixing.[8][15]

• Quenching the Reaction:

  • To stop the reaction and deactivate any remaining NHS esters, add the quenching solution to a final concentration of 20-50 mM (e.g., add 20-50 µL of 1 M Tris per 1 mL of reaction).[16]

  • Incubate for an additional 30 minutes at room temperature.[8]

Part C: Purification of the Conjugate

• Remove unreacted small molecules, EDC byproducts (urea), and excess NHS by passing the reaction mixture through a desalting column or by dialysis against an appropriate buffer (e.g., PBS).[9]

• For higher purity, the conjugate can be purified using High-Performance Liquid Chromatography (HPLC).

Summary of Key Reaction Parameters

Parameter	Recommended Range	Rationale & Notes
Activation pH	4.5 – 6.0	Optimal for EDC-mediated carboxyl activation.[12] MES buffer is ideal as it is non-amine, non-carboxylate.[13]
Coupling pH	7.2 – 8.5	Favors nucleophilic attack by primary amines.[14][15] PBS or Borate buffers are suitable. Avoid Tris.
Molar Ratio	1:(1.5-5):(1.5-5)	(Carboxylic Acid : EDC : NHS). Excess EDC/NHS drives the reaction forward. Optimization may be needed.[15][18]
Activation Time	15 – 30 minutes	Sufficient to form the NHS ester. Longer times can lead to hydrolysis of EDC.
Coupling Time	2h @ RT or O/N @ 4°C	Reaction time depends on the reactivity of the amine. Overnight at 4°C can improve yield for sensitive proteins.[15]
Quenching Agent	Tris, Glycine, Hydroxylamine	Blocks unreacted NHS esters to prevent non-specific reactions. Final concentration typically 20-50 mM.[15][16][19]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Coupling	Inactive EDC/NHS: Reagents were hydrolyzed due to moisture or age.[17]Incorrect pH: pH of activation or coupling steps was outside the optimal range.[12]Competing Nucleophiles: Buffer contained primary amines (e.g., Tris, glycine).[13]	Always use fresh, high-quality EDC and NHS. Equilibrate to RT before opening.[9]Carefully calibrate the pH meter and verify the pH of all buffers and the final reaction mixture.Use recommended buffers like MES for activation and PBS for coupling.
Precipitation/Aggregation	pH near Protein pI: If coupling to a protein, a pH near its isoelectric point can reduce solubility.[12]High Reagent Concentration: High concentrations of the small molecule or crosslinkers can cause precipitation.[12]	Adjust the coupling buffer pH to be at least 1-2 units away from the protein's pI.Perform the reaction in a more dilute solution or add reagents dropwise while stirring.
Inconsistent Results	Poor pH Control: Buffer capacity was insufficient, leading to pH shifts upon adding reagents.[12]Reagent Handling: Inconsistent preparation of EDC/NHS solutions.	Use a high-quality buffer within its effective buffering range.Prepare EDC and NHS solutions fresh for every experiment and use them immediately.

Characterization of the Final Conjugate

Confirmation of a successful conjugation is critical. The appropriate method depends on the nature of the coupled molecules.

• FT-IR Spectroscopy: Can confirm the formation of the amide bond (typically shows a peak around 1650 cm⁻¹).[20]

• HPLC: Useful for assessing the purity of the conjugate and separating it from unreacted starting materials.

• Mass Spectrometry (MALDI-TOF or ESI-MS): Provides definitive confirmation of the conjugate's molecular weight.

• UV-Vis Spectroscopy: Can be used to monitor the reaction, as the release of the NHS byproduct results in an increased absorbance around 260 nm.[14]

References

• Carbodiimide – Knowledge and References. Taylor & Francis. Available at: [Link]

• What happens in amine coupling reaction with NHS/EDC/TEA? ResearchGate. Available at: [Link]

• High Efficiency & Stability Protein CrossLinking with EDC & NHS. G-Biosciences. Available at: [Link]

• NHS / sulfo-NHS. Interchim. Available at: [Link]

• EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. RSC Advances. Available at: [Link]

• Anyone have any recommendations for troubleshooting EDC/NHS reactions on nanoparticles? ResearchGate. Available at: [Link]

• How to do EDC- sulfo NHS activation of small molecules with COOH group? ResearchGate. Available at: [Link]

• Amine coupling through EDC/NHS: a practical approach. PubMed. Available at: [Link]

• Systematic Investigation of EDC/sNHS-Mediated Bioconjugation Reactions for Carboxylated Peptide Substrates. Pentelute Lab | MIT. Available at: [Link]

• Help with NHS/EDC coupling protocol to attach antibodies to glass. Reddit. Available at: [Link]

• EDC/NHS coupling reaction for bioconjugation of ECM proteins to MPs. ResearchGate. Available at: [Link]

• EDC-NHS coupling not working? ResearchGate. Available at: [Link]

• EDC/NHS coupling reaction for bioconjugation of ECM proteins to MPs. A)... ResearchGate. Available at: [Link]

• Systematic Investigation of EDC/sNHS-Mediated Bioconjugation Reactions for Carboxylated Peptide Substrates. ACS Publications. Available at: [Link]

• EDC/NHS coupling. Reddit. Available at: [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. PubMed Central. Available at: [Link]

• Imidazole: Chemistry, Synthesis, Properties, Industrial Applicati. TSI Journals. Available at: [Link]

• Unit 4 imidazole. Slideshare. Available at: [Link]

Sources

• 1. Carbodiimide Crosslinker Chemistry: EDC and DCC - Creative Proteomics [creative-proteomics.com]
• 2. カルボジイミド架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. scbt.com [scbt.com]
• 4. 1-(7-CARBOXYHEPTYL)IMIDAZOLE | 68887-68-3 [chemicalbook.com]
• 5. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tsijournals.com [tsijournals.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. interchim.fr [interchim.fr]
• 17. researchgate.net [researchgate.net]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. researchgate.net [researchgate.net]

Application Notes and Protocols: Covalent Attachment of 1-(7-Carboxyheptyl)imidazole to Amine-Functionalized Surfaces

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Imidazole Immobilization

The imidazole moiety is a cornerstone in medicinal chemistry and drug development, appearing in a vast array of bioactive compounds, from antifungal agents to anticancer drugs.[1][2][3][4] Its unique electronic properties and ability to participate in various biological interactions make it a privileged structure in the design of novel therapeutics.[4][5][6] The covalent immobilization of imidazole-containing molecules, such as 1-(7-carboxyheptyl)imidazole, onto surfaces is a critical technique for a multitude of applications. These include the development of advanced biosensors, novel drug delivery systems, and platforms for studying protein-ligand interactions.[7] 1-(7-Carboxyheptyl)imidazole, a known thromboxane synthetase inhibitor, provides a versatile scaffold with a terminal carboxylic acid ripe for conjugation.[8]

This guide provides a comprehensive, in-depth protocol for the covalent attachment of 1-(7-carboxyheptyl)imidazole to amine-functionalized surfaces. We will delve into the mechanistic underpinnings of each step, offering not just a "how-to," but a "why," to empower researchers to adapt and troubleshoot this powerful surface modification technique.

Foundational Chemistry: The Amide Bond Formation

The core of this protocol lies in the formation of a stable amide bond between the carboxylic acid group of 1-(7-carboxyheptyl)imidazole and the primary amine groups present on the functionalized surface. This is most reliably achieved through carbodiimide chemistry, specifically using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[9][10]

The "Why" Behind EDC/NHS Chemistry:

• EDC's Role: EDC is a "zero-length" crosslinker, meaning it facilitates the bond formation without becoming part of the final linkage.[11] It activates the carboxyl group of 1-(7-carboxyheptyl)imidazole, forming a highly reactive O-acylisourea intermediate.[10][11]

• The Need for NHS: This O-acylisourea intermediate is notoriously unstable in aqueous environments and prone to hydrolysis, which would regenerate the original carboxylic acid.[10][12] NHS or Sulfo-NHS is introduced to react with the O-acylisourea intermediate, creating a more stable, amine-reactive NHS ester.[9] This two-step approach significantly improves coupling efficiency by extending the lifetime of the activated species, allowing for a more controlled reaction with the surface-bound amines.[9]

Experimental Workflow: A Visual Overview

The entire process, from surface preparation to final characterization, can be visualized as a sequential workflow.

Caption: High-level workflow for imidazole immobilization.

Detailed Protocols

Part 1: Preparation of Amine-Functionalized Surfaces

The quality of the initial amine-functionalized surface is paramount for successful and reproducible immobilization. While various substrates can be used (e.g., glass, silicon, gold), this protocol will focus on silica-based substrates like glass slides or silicon wafers. The most common method for introducing amine groups is through silanization with an aminosilane, such as (3-Aminopropyl)triethoxysilane (APTES).[7][13]

Materials:

• Substrates (e.g., glass microscope slides)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Anhydrous Toluene

• (3-Aminopropyl)triethoxysilane (APTES)

• Deionized (DI) water

• Nitrogen gas stream

Protocol:

• Substrate Cleaning (Critical Step):

  • Immerse the substrates in Piranha solution for 30-60 minutes. Safety Note: Piranha solution is extremely corrosive and reactive. It should be handled with extreme care in a fume hood with appropriate personal protective equipment (PPE).

  • Rinse the substrates thoroughly with copious amounts of DI water.

  • Dry the substrates under a stream of nitrogen gas. This cleaning step generates a high density of surface hydroxyl (-OH) groups, which are essential for the subsequent silanization.

• Amine Silanization:

  • Prepare a 2% (v/v) solution of APTES in anhydrous toluene.

  • Immerse the cleaned, dry substrates in the APTES solution for 1-2 hours at room temperature with gentle agitation.

  • Rinse the substrates with toluene to remove excess, unbound APTES.

  • Cure the silane layer by baking the substrates in an oven at 110°C for 30-60 minutes. This step promotes the formation of stable siloxane bonds (Si-O-Si) with the surface and cross-linking within the APTES layer.[14]

  • Rinse the cured substrates with ethanol and then DI water.

  • Dry the amine-functionalized substrates under a nitrogen stream. They are now ready for the coupling reaction.

Part 2: Covalent Attachment of 1-(7-Carboxyheptyl)imidazole

This two-step protocol first activates the carboxylic acid of the imidazole derivative and then introduces it to the amine-functionalized surface.

Materials:

• 1-(7-Carboxyheptyl)imidazole

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0.[9]

• Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.2-7.5.[9]

• Quenching Solution: 1 M Ethanolamine or 100 mM Glycine, pH 8.5

• Washing Buffer: PBS with 0.05% Tween-20 (PBST)

Protocol:

• Activation of 1-(7-Carboxyheptyl)imidazole:

  • Dissolve 1-(7-Carboxyheptyl)imidazole in Activation Buffer to a final concentration of 10-20 mM.

  • Prepare fresh solutions of EDC (e.g., 50 mM) and NHS (e.g., 20 mM) in Activation Buffer immediately before use. EDC is moisture-sensitive and hydrolyzes in aqueous solutions.[12]

  • Add EDC and NHS to the 1-(7-Carboxyheptyl)imidazole solution. A common molar excess is 2-5 fold EDC and 1-2 fold NHS relative to the carboxylic acid.

  • Allow the activation reaction to proceed for 15-30 minutes at room temperature.

• Coupling to the Amine-Functionalized Surface:

  • Remove the activated imidazole solution from the reaction vial.

  • Immediately immerse the amine-functionalized substrates in the activated imidazole solution. Alternatively, pipette the solution onto the surface.

  • Allow the coupling reaction to proceed for 2-4 hours at room temperature, or overnight at 4°C, in a humidified chamber to prevent evaporation. The reaction of the NHS ester with the primary amine on the surface is most efficient at a slightly basic pH.[12] While the initial activation is in acidic buffer, the subsequent coupling can be performed in a buffer closer to neutral or slightly basic, such as PBS.

• Washing and Quenching:

  • After the coupling reaction, wash the substrates thoroughly with PBST to remove any non-covalently bound material.

  • To deactivate any unreacted NHS esters on the surface, immerse the substrates in the Quenching Solution for 15-30 minutes at room temperature.[15]

  • Rinse the substrates extensively with DI water.

  • Dry the imidazole-functionalized substrates under a stream of nitrogen gas. Store in a desiccator until further use.

Self-Validating System: Characterization and Quality Control

Successful surface modification requires robust characterization to confirm the presence and integrity of the immobilized imidazole.

Technique	Purpose	Expected Outcome for Successful Immobilization
X-ray Photoelectron Spectroscopy (XPS)	To determine the elemental composition of the surface.	An increase in the nitrogen (N 1s) signal after APTES functionalization, and a further increase in the nitrogen signal and the appearance of a characteristic imidazole N 1s peak after coupling with 1-(7-carboxyheptyl)imidazole.[16]
Contact Angle Goniometry	To measure the hydrophobicity/hydrophilicity of the surface.	A cleaned silica surface is highly hydrophilic (low contact angle). After APTES functionalization, the surface becomes more hydrophobic. The change after imidazole coupling will depend on the overall surface density and orientation.
Atomic Force Microscopy (AFM)	To visualize the surface topography.	Can reveal changes in surface roughness and morphology after each modification step.
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify characteristic chemical bonds.	Appearance of amide bond vibrational peaks (around 1650 cm⁻¹ and 1550 cm⁻¹) after the coupling reaction.

Mechanistic Diagram of the Coupling Reaction

Caption: EDC/NHS coupling reaction mechanism.

Field-Proven Insights and Troubleshooting

• Hydrolysis is the Enemy: EDC and NHS esters are susceptible to hydrolysis.[12] Always use freshly prepared solutions and work efficiently. Consider using Sulfo-NHS for improved water solubility and stability.

• Buffer Choice Matters: The activation step with EDC is most efficient at a slightly acidic pH (4.5-6.0) to protonate the carboxyl group, while the subsequent reaction of the NHS ester with the amine is favored at a slightly basic pH (7.2-8.5).[12] A two-buffer system can optimize the overall reaction.

• Controlling Surface Density: The concentration of 1-(7-carboxyheptyl)imidazole in the coupling solution can be varied to control the density of imidazole groups on the surface.

• Quenching is Not Optional: Failure to quench the reaction can lead to non-specific binding in subsequent applications.

• Characterize at Each Step: To troubleshoot effectively, it is advisable to characterize the surface after cleaning, after amine functionalization, and after the final imidazole coupling.

Conclusion

The covalent attachment of 1-(7-carboxyheptyl)imidazole to amine-functionalized surfaces is a robust and versatile technique with broad applications in drug development and life sciences research. By understanding the underlying chemical principles and adhering to a well-controlled protocol, researchers can reliably generate high-quality, functionalized surfaces for their specific needs. The self-validating nature of the process, through rigorous characterization, ensures the reproducibility and reliability of downstream experiments.

References

• Vertex AI Search. (n.d.). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS.
• ResearchGate. (2022, September 4). EDC/NHS conjugation: Is it possible to activate amine first?.
• MDPI. (2022, January 19). Advances in Amine-Surface Functionalization of Inorganic Adsorbents for Water Treatment and Antimicrobial Activities: A Review.
• BroadPharm. (2022, January 18). Protocol for Amino PEG.
• Thermo Fisher Scientific - US. (n.d.). Carbodiimide Crosslinker Chemistry.
• TSI Journals. (2023, January 31). Imidazole: Chemistry, Synthesis, Properties, Industrial Applications and Biological and Medicinal Applications.
• TSI Journals. (n.d.). Imidazole: Chemistry, Synthesis, Properties, Industrial Applicati.
• ResearchGate. (2025, August 6). Surface biofunctionalization of materials by amine groups.
• ResearchGate. (2025, August 6). Preparation and characterization of imidazole‐functionalized microspheres.
• Bangs Laboratories. (n.d.). Covalent Coupling.
• ResearchGate. (2025, August 7). Imidazole Scaffold Based Compounds in the Development of Therapeutic Drugs | Request PDF.
• NIH. (2024, September 5). Metal-free approach for imidazole synthesis via one-pot N-α-C(sp3)–H bond functionalization of benzylamines.
• MDPI. (n.d.). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles.
• SCBT. (n.d.). 1-(7-Carboxyheptyl)imidazole | CAS 68887-68-3.
• PubMed. (2008, September 2). Surface characterization of functionalized imidazolium-based ionic liquids.
• PubMed. (n.d.). Development of an efficient amine-functionalized glass platform by additional silanization treatment with alkylsilane.
• PMC - PubMed Central. (n.d.). Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes.
• PMC - PubMed Central. (n.d.). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry.
• MDPI. (n.d.). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry.
• Thermo Fisher Scientific. (n.d.). instructions - edc.
• ResearchGate. (2025, August 10). Toward Single-Site Functional MaterialsPreparation of Amine-Functionalized Surfaces Exhibiting Site-Isolated Behavior.
• ACS Publications. (2022, April 12). Imidazole-Functionalized Porous Graphene Oxide Nanosheets Loaded with Palladium Nanoparticles for the Oxidative Amidation of Aldehydes | ACS Applied Nano Materials.
• Benchchem. (n.d.). A Comparative Guide to Surface Functionalization for Biomolecule Immobilization: Aldehyde, Amine, and Epoxy Silanes.
• PubMed. (2021, December 21). Facile and Site-Selective Synthesis of an Amine-Functionalized Covalent Organic Framework.
• Life Chemicals. (2023, July 31). Imidazole Derivatives as Important Building Blocks in Medicinal Chemistry and Technologies.
• ResearchGate. (2023, January 1). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry.
• NIH. (n.d.). Reactive Polymer Multilayers Fabricated by Covalent Layer-by-Layer Assembly: 1,4-Conjugate Addition-Based Approaches to the Design of Functional Biointerfaces.
• ACS Publications. (2017, August 10). Chemical Functionalization of Plasmonic Surface Biosensors: A Tutorial Review on Issues, Strategies, and Costs | ACS Applied Materials & Interfaces.
• PMC - NIH. (n.d.). Imidazole functionalized photo-crosslinked aliphatic polycarbonate drug-eluting coatings on zinc alloys for osteogenesis, angiogenesis, and bacteriostasis in bone regeneration.

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. researchgate.net [researchgate.net]
• 3. lifechemicals.com [lifechemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scbt.com [scbt.com]
• 9. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 10. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Development of an efficient amine-functionalized glass platform by additional silanization treatment with alkylsilane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. broadpharm.com [broadpharm.com]
• 16. Surface characterization of functionalized imidazolium-based ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Comprehensive Guide to Developing a Thromboxane Synthase Activity Assay Using 1-(7-Carboxyheptyl)imidazole

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Thromboxane Synthase in Physiology and Disease

Thromboxane A2 (TXA2) is a potent bioactive lipid mediator that plays a pivotal role in hemostasis and thrombosis.[1][2] Produced predominantly by activated platelets, TXA2 is a powerful vasoconstrictor and a stimulator of platelet aggregation, making it a key player in the formation of blood clots.[2][3] The synthesis of TXA2 is catalyzed by the enzyme thromboxane synthase (TXAS), which converts the prostaglandin endoperoxide H2 (PGH2) into TXA2.[4][5]

Given its prothrombotic activities, dysregulation of TXA2 production is implicated in the pathophysiology of numerous cardiovascular diseases, including myocardial infarction, stroke, and atherosclerosis.[6] Consequently, thromboxane synthase has emerged as a significant therapeutic target for the development of antiplatelet and antithrombotic drugs.[7] The development of robust and reliable assays to measure TXAS activity is therefore crucial for screening and characterizing potential inhibitors.

This comprehensive guide provides a detailed protocol for a thromboxane synthase activity assay utilizing the selective inhibitor, 1-(7-Carboxyheptyl)imidazole. This imidazole derivative has been shown to be a potent and selective inhibitor of thromboxane synthase, making it an excellent tool for in vitro studies.[8][9] The assay described herein is based on the quantification of thromboxane B2 (TXB2), the stable, inactive metabolite of the highly unstable TXA2.[1][10] The concentration of TXB2 serves as a reliable surrogate for TXAS activity.

Assay Principle: Competitive ELISA for the Quantification of Thromboxane B2

This assay employs a competitive enzyme-linked immunosorbent assay (ELISA) to quantify the amount of TXB2 produced by the enzymatic activity of thromboxane synthase. The principle of the competitive ELISA is based on the competition between the TXB2 in the sample and a fixed amount of labeled TXB2 (e.g., biotinylated or HRP-conjugated) for a limited number of binding sites on a TXB2-specific antibody coated on a microplate.[10][11][12]

In the presence of the substrate PGH2, active thromboxane synthase will produce TXA2, which rapidly hydrolyzes to TXB2. When a sample containing this newly synthesized TXB2 is added to the antibody-coated plate along with the labeled TXB2, the amount of labeled TXB2 that binds to the antibody will be inversely proportional to the concentration of unlabeled TXB2 in the sample.[10] The subsequent addition of a substrate for the enzyme label results in a colorimetric reaction, where a higher concentration of TXB2 in the sample leads to a weaker signal, and vice versa. The concentration of TXB2 in the samples can then be determined by comparing the optical density to a standard curve generated with known concentrations of TXB2.[13]

The inhibitory effect of 1-(7-Carboxyheptyl)imidazole on TXAS activity is assessed by pre-incubating the enzyme with varying concentrations of the inhibitor before the addition of the substrate. A decrease in the production of TXB2, as measured by the ELISA, will indicate the inhibitory potency of the compound.

Thromboxane Synthesis and Inhibition Pathway

The following diagram illustrates the enzymatic conversion of arachidonic acid to thromboxane A2 and the subsequent inhibition of thromboxane synthase by 1-(7-Carboxyheptyl)imidazole.

Caption: Thromboxane A2 synthesis pathway and the inhibitory action of 1-(7-Carboxyheptyl)imidazole on Thromboxane Synthase.

Experimental Workflow for Thromboxane Synthase Activity Assay

The following diagram outlines the key steps in performing the thromboxane synthase activity assay.

Sources

• 1. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 2. Thromboxane - Wikipedia [en.wikipedia.org]
• 3. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Thromboxane-A synthase - Wikipedia [en.wikipedia.org]
• 5. Reactome | Synthesis of Prostaglandins (PG) and Thromboxanes (TX) [reactome.org]
• 6. mdpi.com [mdpi.com]
• 7. Thromboxane synthase inhibitors, thromboxane receptor antagonists and dual blockers in thrombotic disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of platelet thromboxane synthesis by 7-(1-imidazolyl) heptanoic acid: dissociation from inhibition of aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. arborassays.com [arborassays.com]
• 11. innov-research.com [innov-research.com]
• 12. Human TXB2(Thromboxane B2) ELISA Kit - Elabscience® [elabscience.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

1-(7-Carboxyheptyl)imidazole solubility in organic solvents

Technical Support Center: 1-(7-Carboxyheptyl)imidazole

Welcome to the technical support guide for 1-(7-Carboxyheptyl)imidazole (CHI). This document is intended for researchers, scientists, and drug development professionals. Here, we address common questions and troubleshooting scenarios related to the solubility of CHI in organic solvents, providing insights grounded in its unique molecular structure.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 1-(7-Carboxyheptyl)imidazole (CHI)?

Answer: 1-(7-Carboxyheptyl)imidazole is an amphiphilic molecule, meaning it possesses both polar and non-polar regions. Its structure consists of a polar imidazole head group, a polar carboxylic acid tail, and a seven-carbon non-polar alkyl chain linking them. This duality dictates its solubility.

• High Polarity Solvents: CHI is expected to have good solubility in highly polar protic solvents like methanol, ethanol, and water, especially under slightly basic conditions which ensure the carboxylic acid is deprotonated. The imidazole ring itself is highly polar and water-soluble[1][2].

• Moderate Polarity Solvents: Solubility in solvents like acetone, ethyl acetate, or dichloromethane (DCM) can be moderate to low. In these cases, the non-polar alkyl chain contributes to solubility, but the highly polar, hydrogen-bonding end groups can limit it.

• Non-Polar Solvents: CHI generally exhibits poor solubility in non-polar solvents such as hexanes, toluene, or diethyl ether. The energy required to break the strong intermolecular hydrogen bonds between CHI molecules is not compensated by the weak van der Waals interactions with these solvents.

The molecule's behavior is further complicated by its ability to form a zwitterion, where the imidazole nitrogen is protonated and the carboxylic acid is deprotonated. This internal salt formation can significantly decrease solubility in all but the most polar solvents. The pH of any aqueous component is a critical factor; a Safety Data Sheet (SDS) for CHI notes a pH of 10.5 for a 6.7% aqueous solution, indicating the basic nature of the imidazole group[3].

Q2: I am trying to dissolve CHI in Toluene for a reaction, but it's not working. Why?

Answer: This is a classic case of "like dissolves like" mismatch. Toluene is an aromatic, non-polar solvent. CHI, on the other hand, is dominated by its two highly polar functional groups: the imidazole ring and the carboxylic acid. These groups form strong intermolecular hydrogen bonds, causing CHI molecules to strongly associate with each other in the solid state.

Toluene molecules cannot effectively solvate these polar groups or disrupt the hydrogen-bonding network. The energetic penalty for breaking the CHI-CHI interactions is too high, leading to very low solubility. Studies on simpler imidazoles have shown that even without the carboxylic acid group, their solubility in toluene can be limited[4]. To achieve solubility for a reaction in a non-polar solvent system, you may need to consider derivatization, such as converting the carboxylic acid to an ester (e.g., a methyl or ethyl ester), to reduce the overall polarity.

Q3: When I add a small amount of water to my CHI solution in isopropanol, it turns cloudy or forms a gel. What is happening?

Answer: This phenomenon is likely due to the formation of aggregates or a lyotropic liquid crystal phase. The amphiphilic nature of CHI is key here. In a moderately polar solvent like isopropanol, the CHI molecules are solvated. However, upon adding water, a poor solvent for the C7 alkyl chain, the molecules may self-assemble to minimize the unfavorable interaction between the hydrophobic chains and the water.

These aggregates can take the form of micelles or bilayers, which can trap solvent molecules and lead to the formation of a viscous gel or a cloudy suspension. The carboxylic acid and imidazole groups will orient themselves towards the polar water/isopropanol phase, while the hydrocarbon tails cluster together.

Q4: How can I improve the solubility of CHI in a moderately polar aprotic solvent like Tetrahydrofuran (THF)?

Answer: Improving solubility in such systems often requires disrupting the strong intermolecular forces of CHI. Here are a few strategies:

• Co-Solvent System: Add a small percentage (5-10%) of a polar protic solvent like methanol. Methanol can effectively hydrogen bond with both the imidazole and carboxylic acid groups, helping to break apart the CHI lattice and solvate the individual molecules.

• Salt Formation: Convert CHI into a salt. Adding a non-nucleophilic organic base (like triethylamine or DBU) can deprotonate the carboxylic acid, forming a carboxylate salt. Conversely, adding a strong acid (like HCl in dioxane) can protonate the imidazole ring. These salts often have drastically different solubility profiles than the neutral molecule. For instance, molecules with both basic imidazole and carboxylic acid functions can have high solubility at neutral pH due to their zwitterionic character in aqueous solutions[5].

• Temperature Increase: Gently warming the mixture can provide the energy needed to overcome the lattice energy of the solid and increase solubility. Always check the thermal stability of CHI and your other reactants before heating[3].

• Sonication: Using an ultrasonic bath can help break apart solid aggregates and accelerate the dissolution process, especially for kinetically slow dissolutions.

Troubleshooting Guide

Problem 1: Inconsistent results during chromatographic purification on silica gel.

• Symptom: Streaking of the compound on the TLC plate, or the compound getting "stuck" on the silica column.

• Underlying Cause: The basic imidazole ring and the acidic carboxylic acid group can interact strongly with the acidic silica gel surface. The imidazole can bind to acidic silanol groups, while the carboxylic acid can form strong hydrogen bonds, leading to poor elution and band broadening.

• Troubleshooting Steps:

  • Modify the Mobile Phase: Add a small amount of a competitive binder to the eluent.

    • For the basic imidazole interaction, add 1-2% of triethylamine or ammonia to the mobile phase. This will occupy the acidic sites on the silica, allowing your compound to elute more cleanly.

    • For the acidic carboxylic acid interaction, add 1-2% of acetic acid or formic acid. This will protonate your compound and reduce its binding to the silica surface.

  • Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as neutral or basic alumina, or a C18 reversed-phase column where polar compounds elute earlier.

  • Derivatize Before Purification: If possible, protect the carboxylic acid as an ester. This removes the acidic proton and significantly reduces the compound's polarity and interaction with silica, often resulting in much cleaner chromatography.

Problem 2: A solid precipitates out of my reaction mixture in Dichloromethane (DCM) upon addition of an amine base.

• Symptom: A clear reaction mixture becomes cloudy or a solid crashes out after adding a base like triethylamine (TEA) or diisopropylethylamine (DIPEA).

• Underlying Cause: You are likely forming a triethylammonium carboxylate salt of your CHI. While neutral CHI may have some limited solubility in DCM, the resulting ionic salt can be much less soluble in this moderately polar aprotic solvent, causing it to precipitate.

• Troubleshooting Steps:

  • Change the Solvent: Switch to a more polar solvent that can better solvate the ionic salt, such as Dimethylformamide (DMF) or Acetonitrile (MeCN).

  • Use a Different Base: Consider a non-ionic, sterically hindered base like 2,6-lutidine if its basicity is sufficient for your reaction.

  • Run the Reaction Heterogeneously: If the salt precipitation does not interfere with the reaction kinetics, you can proceed with the suspension. Ensure vigorous stirring to maintain adequate mixing. The product itself may be soluble in the solvent even if the intermediate salt is not.

Experimental Protocols & Data

Data Presentation: Qualitative Solubility of CHI

Disclaimer: The following data is a qualitative summary based on the chemical principles of the molecule's structure. Experimental verification is required for precise quantitative values.

Solvent	Polarity Type	Predicted Solubility	Rationale
Water	Polar Protic	Soluble (especially pH > 7)	Strong H-bonding; salt formation enhances solubility[1][3].
Methanol / Ethanol	Polar Protic	Soluble	Excellent H-bond donor/acceptor properties solvate both polar ends.
Dimethylformamide (DMF)	Polar Aprotic	Moderately Soluble	High dielectric constant can solvate ions, but lacks H-bond donation.
Dichloromethane (DCM)	Moderately Polar	Slightly Soluble	Can interact with the alkyl chain but is poor at solvating the polar groups.
Toluene	Non-Polar	Insoluble	"Like dissolves like" principle; cannot disrupt strong H-bonds[4].
Hexane	Non-Polar	Insoluble	Mismatch in polarity is too great.

Protocol 1: Standardized Workflow for Solubility Assessment

This protocol provides a systematic approach to determine the approximate solubility of 1-(7-Carboxyheptyl)imidazole in a new organic solvent at room temperature.

Materials:

• 1-(7-Carboxyheptyl)imidazole (CHI)

• Test solvent (analytical grade)

• Calibrated analytical balance

• Vortex mixer and/or ultrasonic bath

• 2 mL glass vials with screw caps

• Micropipettes

Procedure:

• Preparation: Add a precisely weighed amount of CHI (e.g., 10 mg) to a clean, dry 2 mL vial.

• Initial Solvent Addition: Add a small, precise volume of the test solvent (e.g., 100 µL) to the vial. This creates an initial high concentration (100 mg/mL).

• Equilibration: Cap the vial tightly. Vortex the mixture vigorously for 2 minutes. If undissolved solid remains, place the vial in an ultrasonic bath for 10 minutes.

• Visual Inspection: After equilibration, visually inspect the vial against a dark background. If the solution is completely clear with no visible particles, the compound is soluble at this concentration.

• Stepwise Dilution: If the solid is not fully dissolved, add another measured aliquot of solvent (e.g., 100 µL) to decrease the concentration (now 50 mg/mL).

• Repeat Equilibration: Repeat step 3 for the new concentration.

• Iterate: Continue adding solvent aliquots and repeating the equilibration and inspection steps until a clear solution is obtained.

• Calculation: The approximate solubility is the concentration at which the compound fully dissolves. For example, if 10 mg of CHI dissolved completely after a total of 500 µL of solvent was added, the solubility is approximately 20 mg/mL.

Visualizations

Molecular Structure and Properties

The solubility behavior of CHI is directly linked to its distinct molecular regions.

Caption: Molecular domains of CHI influencing its solubility.

Troubleshooting Workflow: Solubility Issues

Use this decision tree to diagnose and solve common solubility problems encountered during experiments.

Caption: Decision tree for troubleshooting CHI solubility.

References

• Morin, E. J., et al. (2020). The Effects of pH on the Structure and Bioavailability of Imidazobenzodiazepine-3-Carboxylate MIDD0301. Molecular Pharmaceutics, 17(5), 1599–1611. Retrieved from [Link]

• Zhang, Q-G., et al. (2013). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry, 25(1), 53-56. Retrieved from [Link]

• Domanska, U., & Szydlowski, J. (2004). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Dichloromethane, 1-Chlorobutane, Toluene, and 2-Nitrotoluene. Journal of Chemical & Engineering Data, 49(3), 612-616. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 795, Imidazole. Retrieved from [Link]

• Wikipedia contributors. (n.d.). Imidazole. In Wikipedia. Retrieved from [Link]

• Shelar, U. B., & Thorve, S. S. (2014). Chemical and Pharmacological Properties of Imidazoles. International Journal of Pharmaceutical and Phytopharmacological Research, 1(3), 12-18. Retrieved from [Link]

• FooDB. (2010). Showing Compound Imidazole (FDB012307). Retrieved from [Link]

Sources

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. Showing Compound Imidazole (FDB012307) - FooDB [foodb.ca]
• 3. mmbio.byu.edu [mmbio.byu.edu]
• 4. researchgate.net [researchgate.net]
• 5. The Effects of pH on the Structure and Bioavailability of Imidazobenzodiazepine-3-Carboxylate MIDD0301 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 1-(7-Carboxyheptyl)imidazole (CHI) Solution Stability

Welcome to the technical support center for 1-(7-Carboxyheptyl)imidazole (CHI). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on maintaining the stability of CHI solutions. Here, you will find troubleshooting advice and frequently asked questions to ensure the integrity and reliability of your experiments.

Understanding the Inherent Stability of 1-(7-Carboxyheptyl)imidazole

1-(7-Carboxyheptyl)imidazole is a bifunctional molecule, possessing both a carboxylic acid and an imidazole ring. This unique structure, while useful for its application as a thromboxane synthase inhibitor, also presents specific stability challenges.[1] The primary routes of degradation for CHI in solution are hydrolysis, oxidation, and photodegradation. Understanding these pathways is crucial for preventing the loss of compound integrity.

The imidazole ring, particularly in alkaline conditions, can be susceptible to hydrolysis, which may lead to ring-opening.[2][3][4][5] Furthermore, the imidazole moiety is sensitive to both photo-oxidation and chemical oxidation, a process that can be accelerated by light exposure and the presence of reactive oxygen species.[6][7][8] The carboxylic acid group, while generally more stable, dictates the compound's solubility and pH-dependent stability, and its acidic nature requires careful consideration of storage materials to prevent corrosion.[9]

Below is a diagram illustrating the potential degradation pathways for CHI.

Caption: Potential degradation pathways for 1-(7-Carboxyheptyl)imidazole in solution.

Troubleshooting Guide

This section addresses specific issues you may encounter during the preparation and storage of CHI solutions in a question-and-answer format.

Question 1: My CHI solution has turned yellow/brown. What is the cause and is the solution still usable?

Answer: A yellow or brown discoloration is a common indicator of degradation, likely due to oxidation of the imidazole ring.[7] This process can be accelerated by exposure to air (oxygen), light, or the presence of trace metal ion contaminants.

• Causality: The imidazole moiety can undergo auto-oxidation, and this process is often catalyzed by light (photo-oxidation).[6][8] The resulting oxidized species are often colored.

• Recommended Action:

  • Discard the Solution: It is highly recommended to discard the discolored solution as the presence of degradation products can significantly impact experimental results. The concentration of active CHI will be lower than expected, and the impurities themselves could have unintended biological effects.

  • Preventive Measures:

    • Prepare fresh solutions before use.

    • Use high-purity solvents and degas them with nitrogen or argon before use to remove dissolved oxygen.

    • Store stock solutions under an inert atmosphere (nitrogen or argon).

    • Protect solutions from light at all times by using amber vials or wrapping containers in aluminum foil.[7]

Question 2: I'm observing precipitation in my aqueous CHI buffer after storage. How can I resolve this?

Answer: Precipitation in aqueous buffers is typically related to pH-dependent solubility or temperature effects. CHI has a carboxylic acid group and a basic imidazole ring, making its solubility highly dependent on the pH of the solution.

• Causality: At a pH close to its isoelectric point, the molecule will have minimal charge and thus, lower aqueous solubility. The long carboxyheptyl chain also contributes to its limited water solubility.[10][11][12] Additionally, solubility often decreases at lower storage temperatures (e.g., 4°C).

• Recommended Action:

  • Check the pH: Ensure the pH of your buffer is appropriate to keep CHI fully dissolved. For a carboxylic acid, a pH at least 1.5-2 units above its pKa will ensure it is deprotonated and more soluble. While the exact pKa of CHI is not readily published, a neutral to slightly alkaline pH (e.g., 7.0-8.0) is a good starting point for solubilizing the carboxylic acid moiety. However, be mindful that highly alkaline conditions (pH > 9) can promote imidazole ring hydrolysis.[5][6]

  • Gentle Warming and Sonication: Before use, allow the solution to come to room temperature. Gentle warming (e.g., in a 37°C water bath) and sonication can help redissolve the precipitate. Always check for discoloration after warming, as heat can accelerate degradation.

  • Consider a Co-solvent: If working with high concentrations of CHI, consider adding a small percentage of a water-miscible organic solvent like DMSO or ethanol to improve solubility. However, ensure the co-solvent is compatible with your experimental system.

Question 3: My experimental results are inconsistent, and I suspect my CHI stock solution is degrading over time. How can I confirm this and ensure consistency?

Answer: Inconsistent results are a classic sign of compound instability. To confirm degradation and ensure consistency, you need to implement a stability testing protocol and adhere to strict storage procedures.

• Causality: The potency of your CHI solution will decrease as the parent compound degrades. This can happen even without visible signs like discoloration or precipitation. Hydrolysis or subtle oxidation can lead to a loss of active compound.

• Recommended Action:

  • Analytical Confirmation: The most reliable way to assess stability is through analytical techniques like High-Performance Liquid Chromatography (HPLC) with UV detection.[13][14] You can monitor the purity of your stock solution over time by observing the decrease in the peak area of the parent CHI compound and the appearance of new peaks corresponding to degradation products.

  • Implement Strict Storage Protocols:

    • Prepare small aliquots of your stock solution to avoid repeated freeze-thaw cycles.

    • Store aliquots at -20°C or preferably -80°C for long-term storage.

    • Always use high-purity, anhydrous solvents for organic stock solutions.

  • Workflow for Stability Assessment: The following diagram outlines a basic workflow for assessing the stability of your CHI solution.

Caption: A systematic workflow for evaluating the stability of CHI solutions over time.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a stock solution of CHI?

For long-term storage, an anhydrous aprotic organic solvent is recommended. Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are excellent choices due to their ability to dissolve a wide range of organic compounds and their relatively low reactivity.[15] For immediate use in aqueous-based assays, a concentrated stock in DMSO can be diluted into the aqueous buffer.

Q2: What are the ideal storage conditions for a CHI stock solution?

The ideal storage conditions are summarized in the table below.

Parameter	Recommendation	Rationale
Temperature	-20°C (short-term) or -80°C (long-term)	Minimizes chemical degradation and solvent evaporation.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation by displacing oxygen.[16]
Light	Amber glass vials or foil-wrapped containers	Protects against photodegradation.[7][17]
Container	Glass vials with PTFE-lined caps	Avoids plasticizers and ensures a tight seal. Avoids metal which can be corroded by the carboxylic acid.[9]
Handling	Aliquot into single-use volumes	Prevents contamination and degradation from repeated freeze-thaw cycles.

Q3: How should I prepare aqueous solutions of CHI for my experiments?

Due to the limited water solubility of the heptyl chain, direct dissolution in aqueous buffers can be challenging.

• Prepare a Concentrated Stock: First, prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.

• Serial Dilution: Perform serial dilutions of the DMSO stock into your final aqueous buffer. Ensure the final concentration of DMSO in your assay is low (typically <0.5%) and consistent across all experimental conditions, including controls, to avoid solvent-induced artifacts.

• pH Adjustment: The pH of the final aqueous buffer should be carefully controlled. A buffer in the pH range of 6.2-7.8 is generally suitable for imidazole compounds.[11][18] For CHI, a neutral pH (e.g., 7.4) is often a good compromise to ensure the carboxylic acid is deprotonated and soluble while minimizing the risk of base-catalyzed hydrolysis of the imidazole ring.

Q4: Can I autoclave my CHI buffer solution?

No. While imidazole-containing buffers can sometimes be autoclaved, the presence of the extended carboxyheptyl side chain on CHI makes it susceptible to heat-induced degradation.[18] It is strongly recommended to sterilize your CHI-containing buffers by filtration through a 0.22 µm sterile filter.

Experimental Protocols

Protocol 1: Preparation of a 10 mM CHI Stock Solution in DMSO

Objective: To prepare a stable, concentrated stock solution of CHI for long-term storage.

Materials:

• 1-(7-Carboxyheptyl)imidazole (CHI) powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated balance

• Amber glass vial with a PTFE-lined screw cap

• Argon or Nitrogen gas source

Procedure:

• Weighing: Tare the amber glass vial on the balance. Carefully weigh the desired amount of CHI powder (Molecular Weight: 210.27 g/mol )[1] into the vial. For 1 mL of a 10 mM solution, you will need 2.10 mg.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

• Dissolution: Tightly cap the vial and vortex until the CHI is completely dissolved. Gentle warming (to room temperature if stored cold) or brief sonication can be used if necessary.

• Inert Gas Purge: Gently flush the headspace of the vial with argon or nitrogen for 15-30 seconds to displace oxygen.

• Sealing and Storage: Immediately cap the vial tightly. For extra protection, wrap the cap with parafilm.

• Labeling and Storage: Label the vial clearly with the compound name, concentration, solvent, and date of preparation. Store at -80°C.

Protocol 2: HPLC Method for Assessing CHI Stability

Objective: To monitor the purity of a CHI solution over time.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Trifluoroacetic acid (TFA)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Chromatographic Conditions (Example):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • UV Detection: 210 nm (imidazole absorbs around this wavelength)[6]

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-17 min: 90% B

    • 17-18 min: 90% to 10% B

    • 18-22 min: 10% B (re-equilibration)

• Sample Preparation: Dilute your CHI stock solution (from Protocol 1) to a suitable concentration (e.g., 100 µM) using the mobile phase.

• Analysis:

  • Inject a sample of a freshly prepared CHI solution to establish the retention time and peak area at T=0.

  • Inject samples from your stored aliquots at subsequent time points (e.g., 1 week, 1 month, 3 months).

  • Compare the chromatograms. A loss of stability is indicated by a decrease in the main CHI peak area and the appearance of new peaks, which represent degradation products.

References

• V. V. Krishnan, et al. (2011). Hydrolysis of Imidazole-2-ylidenes. Journal of the American Chemical Society. Available at: [Link]

• A. K. Gangopadhyay, et al. (n.d.). PHOTOSENSITIZED REACTION OF IMIDAZOLE. TSI Journals. Available at: [Link]

• V. V. Krishnan, et al. (2011). Hydrolysis of imidazole-2-ylidenes. PubMed. Available at: [Link]

• Y. Wang, et al. (2014). Photocatalytic degradation of imidazolium ionic liquids using dye sensitized TiO2/SiO2 composites. RSC Publishing. Available at: [Link]

• T. C. Bruice, et al. (n.d.). Hydroxyl Group (V)>1> and Imidazole (X)>2> Catalysis. The General Base Catalysis of Ester Hydrolysis by Imidazole and the Influence of a Neighboring Hydroxyl Group. ACS Publications. Available at: [Link]

• S. Abe, et al. (2008). Imidazole Substituent Effects on Oxidative Reactivity of tripodal(imid)2(thioether)CuI Complexes. PubMed. Available at: [Link]

• Y. Huang, et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. PubMed. Available at: [Link]

• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic Acid. Available at: [Link]

• V. V. Krishnan, et al. (2011). Hydrolysis of Imidazole-2-ylidenes. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Schematic representation of the hydrolysis of the imidazole-2-ylidene... Available at: [Link]

• M. A. M. Canle, et al. (2012). Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation. PubMed. Available at: [Link]

• X. Xiao, et al. (2023). Photocatalytic Degradation of Alkyl Imidazole Ionic Liquids by TiO2 Nanospheres under Simulated Solar Irradiation: Transformation Behavior, DFT Calculations and Promoting Effects of Alkali and Alkaline Earth Metal Ions. ResearchGate. Available at: [Link]_

• W. Li, et al. (2019). Rapid photo-oxidation reactions of imidazole derivatives accelerated by planar quinoid oxidation-state structures. Journal of Materials Chemistry A (RSC Publishing). Available at: [Link]

• MIT EHS. (n.d.). Lab Safety. Available at: [Link]

• S. K. Sahoo, et al. (2016). Imidazole derivatives differentially destabilize the low pH conformation of lysozyme through weak electrostatic interactions. RSC Publishing. Available at: [Link]

• M. Z. Pietrzak, A. (2015). CHAPTER 11: Antioxidant Activity of Imidazole Dipeptides. Books.

• N. A. Dykal, et al. (2022). 5-Aryl-2-(3,5-dialkyl-4-hydroxyphenyl)-4,4-dimethyl-4H-imidazole 3-Oxides and Their Redox Species: How Antioxidant Activity of 1-Hydroxy-2,5-dihydro-1H-imidazoles Correlates with the Stability of Hybrid Phenoxyl–Nitroxides. ResearchGate. Available at: [Link]

• ATSDR. (n.d.). 7. ANALYTICAL METHODS. Available at: [Link]

• NIH. (n.d.). Imidazole | C3H4N2 | CID 795 - PubChem. Available at: [Link]

• L. E. Kapinos, et al. (1998). Metal ion-coordinating properties of imidazole and derivatives in aqueous solution: Interrelation between complex stability and ligand basicity. ResearchGate. Available at: [Link]

• Chapman University. (n.d.). Guidelines for Chemical Storage. Available at: [Link]

• UC Berkeley EH&S. (n.d.). Safe Storage. Available at: [Link]

• M. J. D. G. Marino, et al. (2015). Imidazolium Cations with Exceptional Alkaline Stability: A Systematic Study of Structure–Stability Relationships. Journal of the American Chemical Society. Available at: [Link]

• S. K. Sahoo, et al. (2016). Imidazole derivatives differentially destabilize the low pH conformation of lysozyme through weak electrostatic interactions. Semantic Scholar. Available at: [Link]

• Wikipedia. (n.d.). Imidazole. Available at: [Link]

• ResearchGate. (2024). Which solvent is better to dissolve with secondary metabolites extracted from fungi?. Available at: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrolysis of imidazole-2-ylidenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tsijournals.com [tsijournals.com]
• 7. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid photo-oxidation reactions of imidazole derivatives accelerated by planar quinoid oxidation-state structures - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 10. Imidazole | C3H4N2 | CID 795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Imidazole - Wikipedia [en.wikipedia.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Imidazole substituent effects on oxidative reactivity of tripodal(imid)2(thioether)CuI complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Troubleshooting Low Surface Coverage of 1-(7-Carboxyheptyl)imidazole SAMs

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing 1-(7-Carboxyheptyl)imidazole for the formation of Self-Assembled Monolayers (SAMs). This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges, particularly low surface coverage, encountered during experimental work.

Introduction to 1-(7-Carboxyheptyl)imidazole SAMs

1-(7-Carboxyheptyl)imidazole is a bifunctional organic molecule designed for creating functionalized surfaces. It comprises three key components: an imidazole headgroup that serves as the anchor to the substrate, a seven-carbon alkyl chain (heptyl) that contributes to the ordering and stability of the monolayer, and a terminal carboxylic acid group that provides a reactive site for further chemical modifications. The successful formation of a dense, well-ordered SAM is critical for a multitude of applications, including biosensing, drug delivery, and corrosion inhibition. However, achieving high surface coverage can be challenging. This guide will walk you through potential issues and their solutions.

Troubleshooting Guide: Low Surface Coverage

Low or inconsistent surface coverage is one of the most common issues when preparing 1-(7-Carboxyheptyl)imidazole SAMs. The following section is structured in a question-and-answer format to directly address specific problems you might be encountering.

Question 1: My SAM coverage is patchy and non-uniform. What are the likely causes and how can I fix it?

Answer: Patchy or incomplete SAM formation is often a result of issues related to the substrate preparation, the deposition solution, or the assembly conditions. Let's break down the potential culprits and their remedies.

Underlying Cause 1: Substrate Contamination

The quality of a SAM is critically dependent on the cleanliness of the substrate. Any organic or particulate contaminants on the surface will obstruct the self-assembly process, leading to defects and areas of low coverage.

Troubleshooting Steps:

• Intensify Your Cleaning Protocol: A multi-step cleaning process is essential. The exact procedure will depend on your substrate material. See the "Experimental Protocols" section for detailed cleaning procedures for gold, silicon oxide, and mica.

• Verify Substrate Cleanliness: Before SAM deposition, you can perform a simple "water break test." A clean, hydrophilic surface will allow a film of deionized water to spread evenly without beading up. For hydrophobic surfaces, contact angle measurements can be used to verify cleanliness.

• Handle Substrates with Care: Always use clean, solvent-rinsed tweezers. Avoid touching the substrate surface with gloves or any other materials that could transfer contaminants.

Underlying Cause 2: Suboptimal Deposition Solution

The concentration of the 1-(7-Carboxyheptyl)imidazole solution, the choice of solvent, and the presence of impurities can all significantly impact SAM formation.

Troubleshooting Steps:

• Optimize Molecule Concentration: While a typical concentration range for SAM formation is 1-10 mM, the optimal concentration can vary.[1] If you are observing low coverage, consider preparing a fresh solution and testing a range of concentrations (e.g., 0.5 mM, 1 mM, 5 mM, and 10 mM).

• Solvent Selection and Purity: Ethanol is a commonly used solvent for alkanethiol-based SAMs and is a good starting point for 1-(7-Carboxyheptyl)imidazole. However, the solubility of the molecule and its interaction with the solvent can affect the final monolayer quality. Ensure you are using a high-purity, anhydrous solvent. For carboxylic acid-terminated molecules, solvents with low dielectric constants have been shown to produce more stable and dense monolayers.[2] Consider trying alternative anhydrous solvents such as isopropanol or a mixture of ethanol and a less polar solvent.

• pH Adjustment for Carboxy- and Imidazole-Terminated Molecules: The terminal carboxylic acid group and the imidazole headgroup are both pH-sensitive.

  • Carboxylic Acid Terminus: At neutral or basic pH, the carboxylic acid group will be deprotonated (COO-), leading to electrostatic repulsion between adjacent molecules. This can hinder the formation of a densely packed monolayer. To promote hydrogen bonding and tighter packing, it is often beneficial to work in a slightly acidic solution. You can adjust the pH of your ethanolic solution to be mildly acidic (e.g., by adding a small amount of a volatile acid like acetic acid).[3][4]

  • Imidazole Headgroup on Gold: The binding of imidazole to a gold surface is pH-dependent and occurs in its deprotonated (imidazolate) form in basic conditions.[5][6] This presents a potential conflict with the ideal conditions for the carboxylic acid terminus. A careful optimization of pH may be necessary to balance the binding of the headgroup with the packing of the tail groups. Experimenting with a range of pH values around the pKa of the imidazole ring (approximately 7 for the conjugate acid) and the carboxylic acid group (typically around 4-5) is recommended.

Underlying Cause 3: Inadequate Incubation Time or Environment

The self-assembly process is time-dependent, and the environment in which it occurs plays a crucial role.

Troubleshooting Steps:

• Increase Incubation Time: While SAM formation can begin within minutes, achieving a well-ordered, high-density monolayer often requires longer incubation times, typically 12-24 hours.[2] If you are experiencing low coverage, try extending the immersion time.

• Control the Deposition Environment: Perform the self-assembly in a clean, controlled environment to minimize contamination from airborne particles. A desiccator or a glove box with an inert atmosphere (e.g., nitrogen or argon) is ideal.

• Temperature Control: SAM formation is generally carried out at room temperature. Significant temperature fluctuations can affect the kinetics of self-assembly.

Question 2: I am working with a gold substrate, and my SAM coverage is still poor despite rigorous cleaning. Are there any gold-specific issues I should consider?

Answer: Yes, beyond general cleanliness, there are a few factors specific to gold substrates that can impact SAM formation.

Underlying Cause 1: Gold Surface Quality

The crystallographic orientation and roughness of the gold surface can influence the packing and ordering of the SAM.

Troubleshooting Steps:

• Use High-Quality Gold Substrates: Whenever possible, use gold-coated substrates with a smooth, uniform surface. Gold evaporated on mica often provides a predominantly (111) orientation, which is ideal for forming well-ordered SAMs.

• Annealing Gold Substrates: Flame annealing or oven annealing of the gold substrate just before cleaning can help to create larger, atomically flat terraces, which can improve the quality of the resulting SAM.

Underlying Cause 2: pH for Imidazole Binding

As mentioned previously, the binding of the imidazole headgroup to gold is favored in basic conditions where the imidazole can be deprotonated to form an imidazolate anion.[5][6]

Troubleshooting Steps:

• Systematic pH Study: If you suspect poor headgroup binding is the issue, perform a systematic study where you vary the pH of your deposition solution. You can use a non-interfering buffer or small amounts of a volatile base (like ammonia) or acid (like acetic acid) to adjust the pH. Characterize the resulting SAMs at each pH to find the optimal condition for your specific system.

Question 3: I'm using a silicon oxide (SiO2) or mica substrate. What are the key considerations for these materials?

Answer: The interaction of the imidazole headgroup with oxide surfaces like silicon oxide and mica is different from its interaction with gold.

Underlying Cause 1: Surface Hydroxylation

For silicon oxide and mica, the primary binding sites for many SAM-forming molecules are surface hydroxyl (-OH) groups. The density and accessibility of these groups are crucial for achieving high SAM coverage.

Troubleshooting Steps:

• Surface Activation: To ensure a high density of hydroxyl groups, an activation step is often necessary. This can be achieved through treatment with a piranha solution (a mixture of sulfuric acid and hydrogen peroxide - handle with extreme caution! ) or exposure to an oxygen plasma or UV-ozone cleaner.[7]

• Hydration State of the Surface: The presence of a thin layer of adsorbed water on mica can be crucial for the extended layering of some molecules.[8] Ensure that your substrate is properly hydrated before SAM deposition, but not excessively wet.

Underlying Cause 2: Binding Chemistry

The imidazole ring can interact with oxide surfaces through hydrogen bonding or Lewis acid-base interactions.

Troubleshooting Steps:

• Solvent Choice: The solvent can compete with the imidazole headgroup for binding to the surface hydroxyl groups. A less polar, aprotic solvent might be more suitable than ethanol for these substrates to minimize this competition.

• Consider Silane Chemistry: For a more robust attachment to silicon oxide, it is common to use silane-based coupling agents. While 1-(7-Carboxyheptyl)imidazole does not have a silane group, this is a key consideration for functionalizing oxide surfaces in general.

Frequently Asked Questions (FAQs)

• Q1: What is the expected contact angle for a well-formed 1-(7-Carboxyheptyl)imidazole SAM? A well-formed SAM with a terminal carboxylic acid group should result in a hydrophilic surface. The exact water contact angle will depend on the underlying substrate and the packing density of the monolayer, but you should expect a relatively low contact angle, typically in the range of 20-40 degrees. A very high contact angle would suggest a disordered or incomplete monolayer.

• Q2: How can I characterize the quality of my SAM? Several techniques can be used to assess SAM quality:

  • Contact Angle Goniometry: As mentioned above, this is a simple and quick way to assess the hydrophilicity of the surface and infer the presence and general quality of the SAM.

  • X-ray Photoelectron Spectroscopy (XPS): XPS can provide information about the elemental composition of the surface, confirming the presence of nitrogen from the imidazole ring and providing information on the chemical state of the elements.[6][9][10]

  • Atomic Force Microscopy (AFM): AFM can be used to visualize the surface morphology and identify defects or pinholes in the monolayer.

  • Ellipsometry: This technique can be used to measure the thickness of the SAM, which can be compared to the theoretical length of the molecule to estimate packing density and orientation.

• Q3: Can I reuse my substrates after a failed SAM deposition? Yes, it is often possible to regenerate your substrates. The procedure will depend on the substrate and the strength of the bond with the SAM. For gold, a thorough cleaning with piranha solution or UV-ozone can remove the old SAM. For silicon oxide and mica, a similar aggressive cleaning procedure can be effective. It is crucial to ensure all traces of the previous SAM are removed before attempting a new deposition.

• Q4: Does the length of the alkyl chain matter? Yes, the seven-carbon alkyl chain in 1-(7-Carboxyheptyl)imidazole plays a significant role in the self-assembly process. The van der Waals interactions between adjacent alkyl chains contribute to the stability and ordering of the monolayer. A longer chain generally leads to more ordered and stable SAMs.[4][11]

Experimental Protocols

Protocol 1: Substrate Cleaning

A. Gold Substrates:

• Cut the gold-coated substrate to the desired size using a diamond-tipped scribe.

• Immerse the substrate in a piranha solution (3:1 mixture of concentrated sulfuric acid to 30% hydrogen peroxide) for 5-10 minutes. (CAUTION: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment).

• Rinse the substrate thoroughly with copious amounts of deionized (DI) water (18 MΩ·cm).

• Rinse with absolute ethanol.

• Dry the substrate under a gentle stream of high-purity nitrogen or argon gas.

• Use the substrate immediately for SAM deposition.

B. Silicon Oxide (SiO2/Si) Substrates:

• Place the silicon wafers in a beaker with acetone and sonicate for 10-15 minutes.

• Rinse with DI water.

• Place the wafers in isopropanol and sonicate for 10-15 minutes.

• Rinse thoroughly with DI water.

• Immerse the substrates in a freshly prepared SC-1 solution (5:1:1 mixture of DI water, 27% ammonium hydroxide, and 30% hydrogen peroxide) at 75-80°C for 15 minutes to remove organic residues.

• Rinse thoroughly with DI water.

• Immerse the substrates in a freshly prepared SC-2 solution (6:1:1 mixture of DI water, 37% hydrochloric acid, and 30% hydrogen peroxide) at 75-80°C for 15 minutes to remove metallic contaminants.

• Rinse thoroughly with DI water and dry under a stream of nitrogen.

• Alternatively, for surface activation, treat the cleaned wafers with an oxygen plasma or UV-ozone cleaner for 5-10 minutes immediately before use.[7]

C. Mica Substrates:

• Cleave the mica sheet using sharp tweezers and adhesive tape to expose a fresh, atomically flat surface.

• The freshly cleaved mica surface is generally clean and ready for use. Avoid any contact with the surface.

• For applications where surface charge is important, the freshly cleaved surface can be used directly. For applications requiring a hydroxylated surface, the mica can be briefly treated with a gentle oxygen plasma.

Protocol 2: Formation of 1-(7-Carboxyheptyl)imidazole SAM

• Solution Preparation: Prepare a 1 mM solution of 1-(7-Carboxyheptyl)imidazole in anhydrous ethanol. For gold substrates, you may want to experiment with adjusting the pH to a slightly basic value. For silicon oxide and mica, a neutral or slightly acidic pH may be preferable.

• Substrate Immersion: Immediately after cleaning and drying, immerse the substrate in the 1-(7-Carboxyheptyl)imidazole solution in a clean, sealed container.

• Incubation: Allow the self-assembly to proceed for 12-24 hours at room temperature in a vibration-free and dust-free environment. For optimal results, purge the container with an inert gas (nitrogen or argon) before sealing to minimize oxidation.

• Rinsing: After incubation, remove the substrate from the solution and rinse it thoroughly with fresh, anhydrous ethanol to remove any physisorbed molecules.

• Drying: Dry the SAM-coated substrate under a gentle stream of high-purity nitrogen or argon gas.

• Characterization: Characterize the freshly prepared SAM immediately to assess its quality.

Data Presentation

Table 1: Troubleshooting Summary for Low SAM Coverage

Symptom	Potential Cause	Substrate	Recommended Action
Patchy, non-uniform coverage	Substrate contamination	All	Implement rigorous multi-step cleaning protocol.
Suboptimal solution concentration	All	Prepare fresh solution and test a concentration range (0.5-10 mM).
Inappropriate solvent	All	Use high-purity, anhydrous solvent. Consider alternatives to ethanol.
Incorrect pH	Gold	Experiment with slightly basic pH to promote imidazole deprotonation.
Incorrect pH	All	Experiment with slightly acidic pH to promote carboxylic acid packing.
Poor coverage despite cleaning	Poor gold surface quality	Gold	Use high-quality gold substrates; consider flame annealing.
Low surface hydroxyl density	SiO2, Mica	Activate surface with piranha solution, O2 plasma, or UV-ozone.
Weak SAM adhesion	Incompatible headgroup-surface chemistry	SiO2, Mica	Consider alternative solvents to reduce competition for binding sites.

Visualizations

Experimental Workflow for SAM Formation

Caption: Workflow for the preparation and characterization of 1-(7-Carboxyheptyl)imidazole SAMs.

Troubleshooting Logic for Low Surface Coverage

Caption: A decision-making diagram for troubleshooting low SAM coverage.

References

• Pan, X., Lawson, B., Rustad, A. M., & Kamenetska, M. (2020). pH-Activated Single Molecule Conductance and Binding Mechanism of Imidazole on Gold. Nano Letters, 20(6), 4687–4692. [Link]

• Cleaning silicon and gold-coated substrates for SPM measurements - AFM4NanoMedBio. (2013). [Link]

• Dong, W., Zhou, Y., Yan, D., Li, H., & Liu, Y. (2007). pH-responsive self-assembly of carboxyl-terminated hyperbranched polymers. Physical Chemistry Chemical Physics, 9(10), 1255–1262. [Link]

• pH-Activated Single Molecule Conductance and Binding Mechanism of Imidazole on Gold. (2020). Nano Letters. [Link]

• How can we clean platinum or gold coated silicon wafers for thin film deposition? (2012). ResearchGate. [Link]

• What is the best method to clean a Si-SiO2 substrates with gold contacts without damaging it for depositition of an organic material? (2018). ResearchGate. [Link]

• Chemical Vapor Deposition of Three Aminosilanes on Silicon Dioxide: Surface Characterization, Stability, Effects of Silane Concentration, and Cyanine Dye Adsorption. (n.d.). PubMed. [Link]

• Humidity-accelerated spreading of ionic liquids on a mica surface. (n.d.). ResearchGate. [Link]

• Fabrication of well-defined microdomains composed of aldehyde- and carboxy-terminated self-assembled monolayers. (n.d.). PubMed. [Link]

• Improved Method for the Preparation of Carboxylic Acid and Amine Terminated Self-Assembled Monolayers of Alkanethiolates. (2006). Langmuir. [Link]

• Gong, X., Kozbial, A., & Li, L. (2015). What causes extended layering of ionic liquids on the mica surface? Chemical Science, 6(6), 3478–3482. [Link]

• Impact of the alkyl chain length on binding of imidazolium-based ionic liquids to bovine serum albumin. (2018). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• The Self-Assembly of Cationic Metal Complexes on Gold Nanoparticle Surface. (2021). Molecules. [Link]

• Preparation of Nanoparticle-Immobilized Gold Surfaces for the Reversible Conjugation of Neurotensin Peptide. (2022). International Journal of Molecular Sciences. [Link]

• Self-assembly of amino-terminated monolayers depending on the chemical structure. (2022). New Journal of Chemistry. [Link]

• Direct observation of the double-layering quantized growth of mica-confined ionic liquids. (2021). Nanoscale Advances. [Link]

• Electrochemical SEIRAS Analysis of Imidazole-Ring-Functionalized Self-Assembled Monolayers. (2022). Chemosensors. [Link]

• Contents - DOI. [Link]

• Synthesis and computational evaluation of imidazole-based functional materials for applications in sensing and detection: modulating electronic effects for enhanced performance. (2025). RSC Advances. [Link]

• An X-ray photoelectron spectroscopy study of ionic liquids based on a bridged dicationic moiety. (n.d.). ResearchGate. [Link]

• Self-assembly of PEGylated gold nanoparticles with satellite structures as seeds. (2016). Chemical Communications. [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Improved method for the preparation of carboxylic acid and amine terminated self-assembled monolayers of alkanethiolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Mica and Silicon Substrates for DNA Origami Analysis and Experimentation [jove.com]
• 6. researchgate.net [researchgate.net]
• 7. afm4nanomedbio.eu [afm4nanomedbio.eu]
• 8. What causes extended layering of ionic liquids on the mica surface? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. uh-ir.tdl.org [uh-ir.tdl.org]

Technical Support Center: Optimizing EDC/NHS Coupling of 1-(7-Carboxyheptyl)imidazole

Welcome to the technical support guide for optimizing the EDC/NHS coupling efficiency of 1-(7-Carboxyheptyl)imidazole. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to combine technical precision with practical, field-tested insights to ensure the success of your conjugation experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and practices of EDC/NHS coupling chemistry, with a specific focus on small molecules like 1-(7-Carboxyheptyl)imidazole.

Q1: What is the fundamental mechanism of EDC/NHS coupling?

A1: EDC/NHS coupling is a zero-length crosslinking method used to form a stable amide bond between a carboxyl group (-COOH) and a primary amine (-NH2).[1] The process involves two key steps:

• Activation: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts with a carboxyl group to form a highly reactive but unstable O-acylisourea intermediate.[2][3]

• Stabilization and Coupling: N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS, reacts with the O-acylisourea intermediate to create a more stable NHS ester.[3] This semi-stable intermediate is then readily attacked by a primary amine, forming a covalent amide bond and releasing the NHS leaving group.[4]

Q2: Why is NHS necessary if EDC can directly couple carboxyls and amines?

A2: While EDC can directly facilitate the reaction, the O-acylisourea intermediate is highly susceptible to hydrolysis in aqueous solutions, which reverts the carboxyl group to its original state and reduces coupling efficiency.[2][5][6] NHS is added to convert this unstable intermediate into a more stable NHS ester, which has a longer half-life, thereby increasing the probability of a successful reaction with the target amine.[3]

Q3: What is the optimal pH for coupling 1-(7-Carboxyheptyl)imidazole?

A3: The optimal pH for EDC/NHS reactions is a two-stage consideration. The activation of the carboxyl group on 1-(7-Carboxyheptyl)imidazole with EDC is most efficient in a slightly acidic environment, typically at a pH of 4.5-6.0.[7][8] However, the subsequent coupling of the resulting NHS ester to a primary amine is favored at a neutral to slightly basic pH of 7.2-8.5.[8] This is because a higher pH increases the nucleophilicity of the primary amine, making it more reactive.[8]

Q4: What are the best buffers to use for this reaction?

A4: It is critical to use buffers that do not contain competing carboxyl or primary amine groups.[9]

• For the activation step (pH 4.5-6.0): MES (2-(N-morpholino)ethanesulfonic acid) buffer is highly recommended.[10][11]

• For the coupling step (pH 7.2-8.5): Phosphate-buffered saline (PBS) is a common choice.[10][12]

• Buffers to avoid: Acetate buffers contain carboxyl groups, while Tris and Glycine buffers contain primary amines, all of which will interfere with the coupling reaction.[9]

Q5: How should I store and handle EDC and NHS reagents?

A5: Both EDC and NHS are sensitive to moisture and can lose activity if not handled properly.[9][13] They should be stored desiccated at -20°C.[9] Before opening, the vials should be allowed to equilibrate to room temperature to prevent moisture condensation.[2][9] It is also advisable to prepare fresh solutions of these reagents immediately before use.[10]

II. Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the EDC/NHS coupling of 1-(7-Carboxyheptyl)imidazole.

Problem	Potential Cause	Recommended Solution
Low or No Coupling Yield	Reagent Inactivity: EDC and/or NHS have hydrolyzed due to improper storage or handling.	Use fresh, high-quality EDC and NHS.[9] Allow reagents to equilibrate to room temperature before opening to prevent moisture condensation.[9]
Suboptimal pH: The pH of the reaction is not ideal for either the activation or coupling step.	For a two-step protocol, perform the activation in MES buffer at pH 5.0-6.0, then adjust the pH to 7.2-8.0 for the coupling step with the amine.[7]
Competing Nucleophiles/Carboxyls: The presence of primary amines (e.g., Tris, glycine) or carboxylates (e.g., acetate) in the buffer is interfering with the reaction.	Use non-amine and non-carboxylate buffers such as MES for activation and PBS for coupling.[9][10]
Hydrolysis of NHS Ester: The NHS ester intermediate is degrading before it can react with the amine, especially at high pH.	Perform the coupling step immediately after activation. While the amine reaction is favored at higher pH, be aware that the half-life of the NHS-ester decreases significantly above pH 8.5.[4][7]
Precipitation/Aggregation	Proximity to Isoelectric Point (pI): If coupling to a protein, the reaction pH may be too close to the protein's pI, leading to reduced solubility.	Ensure the reaction pH is at least 1-2 units away from the pI of the protein.[7]
High Molar Excess of Small Molecule: A high concentration of 1-(7-Carboxyheptyl)imidazole or other small molecules can cause larger molecules like proteins to precipitate.	Reduce the molar excess of the small molecule being conjugated.[14] Consider performing the reaction in a more dilute solution.
Inconsistent Results	Variable Reagent Activity: Inconsistent handling of EDC/NHS reagents can lead to batch-to-batch variability.	Standardize the procedure for handling and preparing EDC and NHS solutions, ensuring they are always fresh.[10]
Inaccurate pH Measurement: Small variations in pH can significantly impact reaction efficiency.	Calibrate your pH meter regularly and verify the pH of the reaction mixture after all components have been added.[7]
Difficulty with Purification	Presence of Byproducts: The final product is contaminated with unreacted reagents and byproducts like N-substituted urea.	For larger conjugates (e.g., protein conjugates), dialysis or size-exclusion chromatography (desalting columns) are effective for removing small molecule contaminants.[1][2]
Hydrolysis During Purification: The newly formed amide bond is stable, but other parts of the molecule may be sensitive to purification conditions.	Ensure that the purification buffers are compatible with the final conjugate and do not promote degradation.

Visualizing the Troubleshooting Workflow

Caption: A troubleshooting workflow for EDC/NHS coupling issues.

III. Experimental Protocols

Protocol 1: Two-Step EDC/NHS Coupling of 1-(7-Carboxyheptyl)imidazole to a Primary Amine

This protocol is optimized for conjugating a small molecule like 1-(7-Carboxyheptyl)imidazole to an amine-containing molecule (e.g., a protein, peptide, or another small molecule).

Materials:

• 1-(7-Carboxyheptyl)imidazole

• Amine-containing molecule

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0[11]

• Coupling Buffer: 100 mM Phosphate-Buffered Saline (PBS), pH 7.2-7.5[11]

• Quenching Solution: 1 M Hydroxylamine, pH 8.5 or 1 M Tris-HCl, pH 8.5[7][10]

• Desalting columns or dialysis equipment for purification[1]

Procedure:

• Preparation of Reactants:

  • Dissolve 1-(7-Carboxyheptyl)imidazole in Activation Buffer to a desired concentration (e.g., 10 mM).

  • Dissolve the amine-containing molecule in Coupling Buffer.

  • Immediately before use, prepare fresh solutions of EDC and NHS in Activation Buffer or water (e.g., 100 mM).[10]

• Activation of Carboxyl Groups:

  • In a reaction tube, combine the 1-(7-Carboxyheptyl)imidazole solution with EDC and NHS. A common starting point is a 2-5 fold molar excess of NHS and a 5-10 fold molar excess of EDC over the carboxyl groups.[7]

  • Incubate the mixture for 15-30 minutes at room temperature to form the NHS ester.[7][11]

• Coupling to the Amine:

  • Optional but recommended: Remove excess EDC and byproducts by passing the activation reaction mixture through a desalting column equilibrated with Coupling Buffer.[7][11]

  • Immediately add the activated 1-(7-Carboxyheptyl)imidazole solution to the amine-containing molecule solution.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle mixing.[5][9]

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 10-50 mM to hydrolyze any remaining active NHS esters.[1][10]

  • Incubate for 15-30 minutes at room temperature.[10]

• Purification:

  • Purify the final conjugate from excess reagents, byproducts, and unreacted starting materials using an appropriate method such as dialysis, size-exclusion chromatography, or HPLC.[1]

Visualizing the EDC/NHS Reaction Mechanism

Caption: The two-step mechanism of EDC/NHS coupling chemistry.

IV. Data Presentation

Table 1: pH Effects on EDC/NHS Reaction Steps

Reaction Step	Optimal pH Range	Rationale	Consequences of Deviation
Carboxyl Activation (with EDC)	4.5 - 6.0	Maximizes the formation of the O-acylisourea intermediate.[7]	Too Low (<4.5): Reduced activation efficiency.[7] Too High (>6.0): Increased hydrolysis of EDC.
Amine Coupling (to NHS-ester)	7.2 - 8.5	The primary amine is deprotonated and more nucleophilic.[8]	Too Low (<7.0): Slower reaction with the amine. Too High (>8.5): Rapid hydrolysis of the NHS-ester.[7]

Table 2: Half-life of NHS-Esters at Various pH Values

pH	Temperature	Approximate Half-life (t½)	Reference(s)
7.0	4°C	~4-5 hours	[7]
8.0	Room Temp	~1 hour	[7]
8.6	4°C	~10 minutes	[7]

Note: Half-life can vary depending on the specific molecule and buffer conditions.

V. References

• Bangs Laboratories, Inc. (n.d.). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

• G-Biosciences. (2017, September 26). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Retrieved from [Link]

• Lin, P. C., et al. (2017). EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. RSC Advances, 7(57), 35669-35677.

• Montecchio, A., et al. (2019). Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates. PLoS One, 14(7), e0219568.

• Glen Research. (n.d.). Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• ResearchGate. (2014, July 21). EDC/NHS activation of a surface? Retrieved from [Link]

• Ljung, A., et al. (2007). Amine coupling through EDC/NHS: a practical approach. Methods in Molecular Biology, 381, 127-142.

• Huber, C. G., et al. (2015). Quantification of N-hydroxysuccinimide and N-hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC). Analytical Methods, 7(14), 5852-5857.

• Chemistry Stack Exchange. (2023, June 8). What are the best conditions for coupling small molecules with EDC? Retrieved from [Link]

• Namiki, H. (n.d.). N-Hydroxysuccinimide active ester. Retrieved from [Link]

• Reddit. (2016, August 25). Any good ways to better the yields of EDCI couplings of N-hydroxysuccinimide to carboxylic acids? Retrieved from [Link]

• ResearchGate. (2015, August 9). What is the best and reliable approach to prepare EDC/NHS solution? Retrieved from [Link]

• ResearchGate. (2020, February 25). How can i separate main product from the reaction of EDC/HOBt or EDC/NHS? Retrieved from [Link]

• ResearchGate. (2025, August 6). Controlling Coupling Reaction of EDC and NHS for Preparation of Collagen Gels Using Ethanol/Water Co-Solvents. Retrieved from [Link]

• Langmuir. (2015). Different EDC/NHS Activation Mechanisms between PAA and PMAA Brushes and the Following Amidation Reactions. Retrieved from [Link]

• ResearchGate. (2013, October 14). Has anyone performed the activation step in EDC/NHS reaction at physiological pH (7.4) and room temperature? Retrieved from [Link]

• ResearchGate. (2016, April 29). How do I improve the yield of a carboxylic acid/amine coupling with EDC/sulfoNHS in MES? Retrieved from [Link]

• Reddit. (2016, May 10). Suggestions carrying out/purifying an EDC/NHS folaic acid conjugation? Amateur organic chemist here. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Characterization of covalent crosslinking strategies for synthesizing DNA-based bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. covachem.com [covachem.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Non-Specific Binding on 1-(7-Carboxyheptyl)imidazole Modified Surfaces

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for minimizing non-specific binding (NSB) on 1-(7-Carboxyheptyl)imidazole (CHI) modified surfaces. This guide is designed to provide you with in-depth troubleshooting advice and practical solutions to common challenges encountered during experiments such as surface plasmon resonance (SPR), quartz crystal microbalance (QCM), and other surface-based assays.

I. Understanding the Challenge: The Nature of Non-Specific Binding

Non-specific binding refers to the undesirable adhesion of molecules to the sensor surface or other non-target areas.[1][2][3] This phenomenon can obscure the specific interactions you intend to measure, leading to inaccurate kinetic data, false positives, and reduced assay sensitivity.[4][5][6] On CHI-modified surfaces, which present both carboxyl and imidazole functionalities, NSB can be driven by a combination of forces:

• Electrostatic Interactions: Charged analytes can interact with the negatively charged carboxyl groups or the positively charged (protonated) imidazole groups, depending on the buffer pH.[7][8][9][10]

• Hydrophobic Interactions: Non-polar regions of proteins or other analytes can bind to the heptyl chain of the CHI molecule.[8][10]

• Hydrogen Bonding: Polar, non-charged regions on the analyte can form hydrogen bonds with the surface.[5][7]

Logical Relationship: Factors Influencing Non-Specific Binding

Caption: Interplay of surface, analyte, and buffer properties contributing to NSB.

II. Frequently Asked Questions (FAQs)

Surface Preparation & Activation

Q1: I'm seeing high background noise even before injecting my analyte. What could be the cause?

A1: High background noise often points to issues with the initial surface preparation or contamination.[11][12]

• Contaminated Substrates: Ensure your gold or other substrate is thoroughly cleaned before modification.[12][13][14] Even trace organic residues can interfere with the self-assembled monolayer (SAM) formation.[14][15]

• Incomplete or Disordered SAM: An improperly formed CHI monolayer can expose the underlying substrate, creating sites for non-specific adsorption.[16] Ensure you are using anhydrous solvents and a clean environment, as moisture and contaminants can disrupt SAM formation.[15]

• Reagent Quality: Use high-purity 1-(7-Carboxyheptyl)imidazole and fresh, anhydrous solvents for SAM preparation.

Q2: My EDC/NHS activation of the carboxyl groups seems inefficient, leading to low ligand immobilization and high NSB to the unreacted surface. Why is this happening?

A2: Inefficient EDC/NHS coupling is a common issue.[17] The success of this reaction is highly dependent on several factors:

• pH of Activation Buffer: The activation of carboxyl groups with EDC/NHS is most efficient at a pH between 4.5 and 6.5.[18] Using a buffer like MES at the correct pH is crucial.[18]

• Reagent Stability: EDC is moisture-sensitive and hydrolyzes quickly in aqueous solutions.[18][19] Always use freshly prepared solutions of EDC and NHS.

• Hydrolysis of NHS-ester: The activated NHS-ester intermediate is also susceptible to hydrolysis, especially at neutral or alkaline pH.[18][20] Proceed with the amine coupling step as soon as possible after activation.

Blocking Strategies

Q3: What is the best general-purpose blocking agent to use after immobilizing my ligand?

A3: The choice of blocking agent depends on the nature of your analyte and the primary drivers of the observed NSB.

• Bovine Serum Albumin (BSA): BSA is a widely used and effective blocking agent for protein-based NSB.[11][21] It physically adsorbs to unoccupied sites on the surface, preventing your analyte from binding non-specifically.[8][21] A concentration of 1 mg/mL is often a good starting point.[22]

• Ethanolamine: After EDC/NHS coupling, unreacted NHS-esters must be deactivated. Ethanolamine is commonly used for this purpose, as it reacts with the esters to form a stable amide bond, effectively capping the surface.[11][23]

• Polyethylene Glycol (PEG): For analytes prone to hydrophobic interactions, PEG can be very effective.[1][4] It forms a hydrophilic layer that repels proteins and other biomolecules. You can incorporate PEG-thiols into your SAM or use a PEG-based blocking agent.

Q4: I've used a blocking agent, but I'm still seeing significant NSB. What else can I do?

A4: If a standard blocking protocol is insufficient, consider a multi-pronged approach:

• Combine Blocking Agents: You might benefit from a sequential blocking strategy. For example, after ligand immobilization and ethanolamine quenching, you could introduce a protein-based blocker like BSA.

• Optimize Blocking Concentration and Time: Ensure you are using an optimal concentration of your blocking agent and allowing sufficient incubation time for it to coat the surface effectively.

• Use a Reference Channel: Always use a properly blocked reference channel (without the immobilized ligand) to subtract the signal from NSB to the surface itself.[1]

Running Buffer Optimization

Q5: How do buffer pH and ionic strength affect non-specific binding?

A5: Buffer composition is a powerful tool for minimizing NSB.[2][23]

• pH: The pH of the running buffer determines the charge of both your analyte and the CHI surface.[2][3] If your analyte is positively charged at the experimental pH, it will be attracted to the deprotonated carboxyl groups on the surface. Try to adjust the buffer pH to be near the isoelectric point (pI) of your analyte, where its net charge is close to zero.[2][3]

• Ionic Strength: Increasing the salt concentration (e.g., with NaCl) in your running buffer can effectively shield electrostatic interactions.[3][24][25] This is because the salt ions will compete with the analyte for binding to charged sites on the surface.[9] Start with a physiological salt concentration (e.g., 150 mM NaCl) and increase it if you observe charge-based NSB.

Q6: Should I add surfactants to my running buffer?

A6: Yes, especially if hydrophobic interactions are a concern.

• Non-ionic Surfactants: Low concentrations (e.g., 0.005% - 0.05%) of a non-ionic surfactant like Tween 20 can disrupt hydrophobic interactions between the analyte and the heptyl chains of the CHI surface or the underlying substrate.[2][3][24] It also helps prevent the analyte from sticking to the instrument's fluidics.[2]

III. Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving persistent NSB issues.

Problem: High Signal in the Reference Channel

Potential Cause	Diagnostic Test	Recommended Solution
Ineffective Blocking	Inject analyte over a freshly prepared and blocked reference surface. A high response indicates poor blocking.	1. Increase the concentration and/or incubation time of the blocking agent (e.g., BSA, Casein).[22] 2. Try a different blocking agent (e.g., PEG for hydrophobic analytes).[1] 3. Ensure complete deactivation of NHS-esters with ethanolamine post-coupling.[11]
Hydrophobic Interactions	The analyte is known to be hydrophobic, or the NSB is not reduced by increasing salt concentration.	1. Add a non-ionic surfactant (e.g., 0.05% Tween 20) to the running buffer.[2][3][24] 2. Consider co-immobilizing short-chain hydrophilic thiols (e.g., oligo(ethylene glycol) thiols) to passivate the surface.[26]
Electrostatic Interactions	The analyte has a high pI, and the running buffer pH is below the pI (net positive charge).	1. Increase the ionic strength of the running buffer (e.g., 300-500 mM NaCl).[3][25] 2. Adjust the running buffer pH to be closer to the analyte's pI.[2][3] 3. Use buffer additives like MgCl₂ which can be more effective than NaCl at shielding charges.[25]
Contaminated Surface	Baseline is noisy or drifting before analyte injection.[11][12]	1. Review your substrate cleaning protocol. Use methods like Piranha solution or plasma cleaning for gold surfaces.[12][13] 2. Ensure a clean environment for SAM preparation to avoid airborne contaminants.[15][27]

Experimental Workflow: Systematic NSB Reduction

Caption: A step-by-step workflow for troubleshooting and minimizing NSB.

IV. Key Protocols

Protocol 1: Rigorous Cleaning of Gold Substrates

• Solvent Wash: Sonicate the gold substrate in acetone for 10 minutes, followed by isopropanol for 10 minutes.

• Piranha Etch (Use with extreme caution in a fume hood with appropriate PPE):

  • Prepare Piranha solution by slowly adding 1 part 30% hydrogen peroxide to 3 parts concentrated sulfuric acid.

  • Immerse the gold substrate in the Piranha solution for 2 minutes.[12]

  • Rinse extensively with deionized water.[12]

• Final Rinse and Dry: Rinse with ethanol and dry thoroughly under a stream of dry nitrogen gas.[12] The substrate is now ready for immediate SAM deposition.

Protocol 2: Two-Step EDC/NHS Coupling and Blocking

This protocol assumes the CHI SAM has already been formed.

• Activation:

  • Prepare a fresh solution of 0.4 M EDC and 0.1 M NHS in a suitable buffer (e.g., 10 mM MES, pH 6.0).

  • Inject the EDC/NHS solution over the surface for a defined period (e.g., 7-15 minutes) to activate the carboxyl groups.

• Ligand Immobilization:

  • Inject your amine-containing ligand (dissolved in a low-amine buffer, e.g., 10 mM acetate, pH 4.5-5.5) over the activated surface. The optimal pH will depend on the pI of your ligand.

• Deactivation (Blocking Step 1):

  • Inject 1 M ethanolamine-HCl (pH 8.5) over the surface for approximately 7 minutes to quench any unreacted NHS-esters.[11]

• Surface Passivation (Blocking Step 2):

  • Inject a solution of a protein-based blocker (e.g., 1 mg/mL BSA in your running buffer) over the surface to block any remaining non-specific binding sites.[21][22]

V. References

• Abbina, S., et al. (2022). Surface interaction patches link non-specific binding and phase separation of antibodies. Nature Communications. [Link]

• Resource Center. (n.d.). Surface Plasmon Resonance (SPR) Troubleshooting Guide. [Link]

• O'Mahony, C., et al. (2022). Development and Characterization of Passivation Methods for Microneedle-based Biosensors. IEEE Transactions on Biomedical Engineering. [Link]

• Lee, S., et al. (2023). Passivation Strategies for Enhancing Solution-Gated Carbon Nanotube Field-Effect Transistor Biosensing Performance and Stability in Ionic Solutions. ACS Applied Materials & Interfaces. [Link]

• XanTec bioanalytics. (n.d.). Considerations on Noise and Baseline drift. [Link]

• Poveda, C., et al. (2019). Suppressing Non-Specific Binding of Proteins onto Electrode Surfaces in the Development of Electrochemical Immunosensors. Sensors. [Link]

• Medicilon. (n.d.). The important role of buffer pH and ionic strength in protein purification. [Link]

• Zdyrko, B., et al. (2021). Control of Specific/Nonspecific Protein Adsorption: Functionalization of Polyelectrolyte Multilayer Films as a Potential Coating for Biosensors. International Journal of Molecular Sciences. [Link]

• MDPI. (n.d.). Promising Solutions to Address the Non-Specific Adsorption in Biosensors Based on Coupled Electrochemical-Surface Plasmon Resonance Detection. [Link]

• ResearchGate. (2013). How can I minimize nonspecific adsorption on a surface plasmon resonance (SPR) sensor chip? [Link]

• ResearchGate. (2018). What is the mechanism of non-specific binding of antibodies to a surface and how can PEG prevent it? [Link]

• Duong, T. T., et al. (2023). A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes. Chemical Communications. [Link]

• van der Veen, A. (2014). Non-specific protein-surface interactions in the context of particle based biosensors. Eindhoven University of Technology Research Portal. [Link]

• Bitesize Bio. (2023). Surface Plasmon Resonance Troubleshooting. [Link]

• Journal of Applied Physics. (2023). Surface passivation of the photoelectric sensors as a label-free modality to detect target molecules. [Link]

• Totaro, K. A., et al. (2020). Systematic Investigation of EDC/sNHS-Mediated Bioconjugation Reactions for Carboxylated Peptide Substrates. Bioconjugate Chemistry. [Link]

• lino Biotech AG. (2023). The Big Con of SPR – And How to Solve it. [Link]

• ResearchGate. (2015). Influence of pH and ionic strength on the adsorption, leaching and activity of myoglobin immobilized onto ordered mesoporous silicates. [Link]

• Delport, F., et al. (2016). Investigating non-specific binding to chemically engineered sensor surfaces using liposomes as models. Analytical Methods. [Link]

• Assembling Surface Linker Chemistry with Minimization of Non-Specific Adsorption on Biosensor Materials. (2019). MDPI. [Link]

• ResearchGate. (2023). How to avoid non-specific binding in affinity chromatography (Ni- NTA resin)? [Link]

• Google Patents. (2012). Surface Passivation Methods for Single Molecule Imaging of Biochemical Reactions.

• O'Mullane, A. P., et al. (2021). How to Improve the Performance of Electrochemical Sensors via Minimization of Electrode Passivation. Sensors. [Link]

• ResearchGate. (2014). EDC/NHS activation of a surface? [Link]

• Le, H. V., et al. (2015). Specific ion and buffer effects on protein-protein interactions of a monoclonal antibody. Molecular Pharmaceutics. [Link]

• Le, H. V., et al. (2015). Specific Ion and Buffer Effects on Protein–Protein Interactions of a Monoclonal Antibody. Molecular Pharmaceutics. [Link]

• ResearchGate. (2020). EDC-NHS coupling not working? [Link]

• Nicoya Lifesciences. (n.d.). 4 Ways to Reduce Non-Specific Binding in SPR Experiments. [Link]

• Nicoya Lifesciences. (2015). 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments. [Link]

• ResearchGate. (2023). Comparison of blocking reagents for antibody microarray-based immunoassays on glass and paper membrane substrates. [Link]

• ResearchGate. (2023). How to Overcome Imidazole Buffer Interference in Protein-Protein Interaction Analysis? [Link]

• Liko, I., et al. (2020). Imidazole Derivatives Improve Charge Reduction and Stabilization for Native Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Bhushan, B. (2016). Self-Assembled Monolayers for Nanotribology and Surface Protection. Springer Handbook of Nanotechnology. [Link]

• Pion Inc. (2015). 3 Best Practices for Preventing Contamination in Life Science Laboratories. [Link]

• PubMed. (2019). Site-Specific and Covalent Immobilization of His-Tagged Proteins via Surface Vinyl Sulfone-Imidazole Coupling. [Link]

• PubMed. (2012). Functionalization of carboxylated multiwall nanotubes with imidazole derivatives and their toxicity investigations. [Link]

• ResearchGate. (2019). Site-Specific and Covalent Immobilization of His-Tagged Proteins via Surface Vinyl Sulfone-Imidazole Coupling. [Link]

• Fischer, M., et al. (2009). Characterization of Protein Immobilization at Silver Surfaces by Near Edge X-ray Absorption Fine Structure Spectroscopy. The Journal of Physical Chemistry C. [Link]

• Pocket Dentistry. (2017). Immobilization of specific proteins to titanium surface using self-assembled monolayer technique. [Link]

• ResearchGate. (2012). Blocking Agent Optimization for Nonspecific Binding on Phage Based Magnetoelastic Biosensors. [Link]

• Qin, A., et al. (2020). Fast surface immobilization of native proteins through catalyst-free amino-yne click bioconjugation. Chemical Science. [Link]

Sources

• 1. bitesizebio.com [bitesizebio.com]
• 2. nicoyalife.com [nicoyalife.com]
• 3. 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments | Technology Networks [technologynetworks.com]
• 4. Control of Specific/Nonspecific Protein Adsorption: Functionalization of Polyelectrolyte Multilayer Films as a Potential Coating for Biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.tue.nl [research.tue.nl]
• 6. lino-biotech.com [lino-biotech.com]
• 7. biorxiv.org [biorxiv.org]
• 8. Suppressing Non-Specific Binding of Proteins onto Electrode Surfaces in the Development of Electrochemical Immunosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The important role of buffer pH and ionic strength in protein purification - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 10. researchgate.net [researchgate.net]
• 11. knowledge.kactusbio.com [knowledge.kactusbio.com]
• 12. autolabj.com [autolabj.com]
• 13. ossila.com [ossila.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. pages.physics.wisc.edu [pages.physics.wisc.edu]
• 17. researchgate.net [researchgate.net]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. researchgate.net [researchgate.net]
• 20. A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01082A [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Troubleshooting and Optimization Tips for SPR Experiments - Creative Proteomics [creative-proteomics.com]
• 24. How can I eliminate contaminating protein in my Ni-NTA 6xHis-tag protein purification? [qiagen.com]
• 25. researchgate.net [researchgate.net]
• 26. mdpi.com [mdpi.com]
• 27. 3 Best Practices for Preventing Contamination in Life Science Labs [pion-inc.com]

common issues with 1-(7-Carboxyheptyl)imidazole in biological assays

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support resource for 1-(7-Carboxyheptyl)imidazole (1-CHI). As a potent inhibitor of thromboxane A2 synthase, 1-CHI is a valuable tool in studying platelet aggregation, vasoconstriction, and the broader arachidonic acid cascade. However, its physicochemical properties can present challenges in biological assays. This guide is designed to provide in-depth, field-proven insights to help you navigate these challenges, ensuring the accuracy and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the properties, handling, and mechanism of 1-(7-Carboxyheptyl)imidazole.

Q1: What is 1-(7-Carboxyheptyl)imidazole and how does it work?

1-(7-Carboxyheptyl)imidazole is a selective inhibitor of Thromboxane A2 (TXA2) synthase.[1] Its mechanism of action is centered on blocking the enzymatic conversion of the precursor molecule, prostaglandin H2 (PGH2), into TXA2.[2] TXA2 is a highly potent mediator that promotes platelet aggregation and vasoconstriction.[2][3] By inhibiting TXA2 synthase, 1-CHI effectively reduces the levels of TXA2, thereby mitigating these pro-thrombotic and vasoconstrictive effects. The imidazole nitrogen atom is critical for this activity, as it coordinates with the heme iron at the active site of the TXA2 synthase enzyme, blocking its catalytic function.

It is crucial to understand that inhibiting this specific step in the prostaglandin synthesis pathway can lead to the redirection, or "shunting," of the PGH2 substrate towards other enzymatic pathways. This results in an increased production of other prostanoids, such as prostacyclin (PGI2), prostaglandin D2 (PGD2), and prostaglandin E2 (PGE2), which have their own distinct biological activities.[3][4] This phenomenon must be considered when interpreting experimental outcomes.

Caption: Troubleshooting workflow for poor inhibitor performance.

Problem: Inconsistent or No Inhibition of Thromboxane A2 Synthase

• Possible Cause 1: Compound Degradation or Impurity

  • Scientific Rationale: 1-CHI can degrade if improperly stored (e.g., exposure to moisture, light, or repeated freeze-thaw cycles). Furthermore, impurities from the synthesis process can result in a lower effective concentration of the active compound. [5][6] * Troubleshooting Steps:

    • Prepare Fresh Solutions: Always prepare fresh working dilutions from a properly stored, aliquoted stock. If the stock is more than a few months old or has been handled improperly, prepare a new one from the solid compound.

    • Verify Integrity: If problems persist, the integrity and purity of the solid compound should be verified. This can be done using analytical techniques like HPLC to check for a single peak or LC-MS to confirm the correct mass (210.27 g/mol ). [7] 3. Source High-Purity Compound: Ensure you are using a high-purity grade of 1-CHI from a reputable supplier.

• Possible Cause 2: Suboptimal Assay pH

  • Scientific Rationale: The protonation state of the imidazole ring is critical for its interaction with the heme iron in the enzyme's active site. [8]If the pH of your assay buffer is too acidic or too basic, it can alter the charge of the imidazole, reducing its binding affinity and inhibitory potency.

  • Troubleshooting Steps:

    • Verify Buffer pH: Accurately measure the pH of your final assay buffer at the temperature the experiment will be run.

    • Optimize pH: If you suspect a pH issue, run the inhibition assay using a range of pH values (e.g., 6.8, 7.2, 7.4, 7.8, 8.0) to determine the optimal condition for inhibition.

• Possible Cause 3: Prostaglandin Pathway Shunting

  • Scientific Rationale: Successful inhibition of TXA2 synthase will cause its substrate, PGH2, to accumulate. The cell will then shunt this PGH2 into other pathways, increasing the synthesis of PGE2 and PGD2. [4]These prostaglandins have their own biological effects that may mask or counteract the effect of TXA2 inhibition in complex cellular assays (e.g., platelet aggregation assays).

  • Troubleshooting Steps:

    • Measure Other Prostanoids: Use ELISA or LC-MS/MS to measure the levels of PGE2, PGD2, and PGI2 (measured as its stable metabolite, 6-keto-PGF1α) in your assay supernatant. A significant increase in these molecules following treatment with 1-CHI confirms on-target activity.

    • Use a Simpler System: Test the inhibitor in a purified enzyme assay or with isolated microsomes to confirm direct inhibition without the complexity of cellular signaling cascades.

Problem: High Background or Non-Specific Effects in the Assay

• Possible Cause 1: Non-Specific Binding

  • Scientific Rationale: 1-CHI possesses both a lipophilic alkyl chain and charged groups, characteristics that can promote non-specific binding to proteins (like albumin in serum) or plastic surfaces of the assay plate. [9][10]This can reduce the free concentration of the inhibitor available to bind its target.

  • Troubleshooting Steps:

    • Include Bovine Serum Albumin (BSA): Add a low concentration of BSA (e.g., 0.1%) to your assay buffer. This acts as a "blocking" protein, binding non-specifically to the plate and sequestering compounds that might otherwise adhere to surfaces.

    • Adjust Ionic Strength: Increasing the salt concentration of your buffer (e.g., from 150 mM to 300 mM NaCl) can sometimes disrupt weak, non-specific electrostatic interactions. [11] 3. Use Appropriate Controls: Always include "no enzyme" or "no cell" controls with the inhibitor to quantify its direct effect on the assay signal (e.g., fluorescence or colorimetric substrate).

• Possible Cause 2: Off-Target Effects

  • Scientific Rationale: The imidazole scaffold is present in many biologically active molecules. [6]It is possible that at higher concentrations, 1-CHI may interact with other enzymes or receptors, leading to off-target effects. For example, some imidazoles are known to cause cellular toxicity or interact with other oxidoreductases. [12][13] * Troubleshooting Steps:

    • Perform a Dose-Response Curve: A well-defined sigmoidal dose-response curve suggests a specific interaction. If the curve is shallow or shows effects at very high concentrations, off-target activity is more likely.

    • Use a Structurally Different Inhibitor: As a control, use another known TXA2 synthase inhibitor with a different chemical scaffold (e.g., ozagrel). If both compounds produce the same biological outcome, it is more likely due to on-target inhibition of TXA2 synthase.

Problem: Compound Precipitation in Assay Buffer

• Possible Cause 1: Poor Solubility at Final Concentration

  • Scientific Rationale: The solubility of 1-CHI in aqueous buffer is limited. When a concentrated organic stock solution is diluted into the aqueous assay buffer, the compound can crash out of solution if its solubility limit is exceeded.

  • Troubleshooting Steps:

    • Decrease Final DMSO Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your assay is low, typically ≤0.5%, as higher concentrations can exacerbate precipitation.

    • Pre-Dilute Serially: Instead of a single large dilution, perform serial dilutions of your stock solution in a buffer that matches your final assay buffer to gradually lower the concentration.

    • Visually Inspect: After adding 1-CHI to your assay wells, visually inspect for any cloudiness or precipitate before starting the reaction.

Part 3: Protocols & Data Tables

Table 1: Physicochemical Properties of 1-(7-Carboxyheptyl)imidazole

Property	Value	Source
CAS Number	68887-68-3	[1]
Molecular Formula	C₁₁H₁₈N₂O₂	[7]
Molecular Weight	210.27 g/mol	[7]
Appearance	White to off-white solid	[14]
Melting Point	117 - 122 °C
logP (octanol/water)	-0.41

Protocol 1: Preparation and Storage of 1-CHI Stock Solutions

• Safety First: Perform all steps in a chemical fume hood while wearing appropriate PPE (gloves, goggles, lab coat).

• Weighing: Accurately weigh the desired amount of 1-CHI solid using an analytical balance.

• Solubilization (DMSO Stock - 100 mM):

  • Add the appropriate volume of high-purity, anhydrous DMSO to the solid to achieve a 100 mM concentration. (e.g., for 10 mg of 1-CHI, add 475.6 µL of DMSO).

  • Vortex or sonicate gently at room temperature until the solid is completely dissolved.

• Aliquoting and Storage:

  • Dispense the stock solution into small, single-use aliquots in low-binding microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

• Preparation of Working Solution:

  • On the day of the experiment, thaw one aliquot of the stock solution.

  • Perform serial dilutions in your final assay buffer to reach the desired working concentrations. Ensure the final DMSO concentration remains below 0.5%.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: 1-(7-Carboxyheptyl)imidazole.

• Loba Chemie. (n.d.). IMIDAZOLE MOLECULAR BIOLOGY.

• Sigma-Aldrich. (2025). Safety Data Sheet: 1,1'-Carbonyldiimidazole.

• Alpha Resources. (2024). IMIDAZOLE Safety Data Sheet.

• Fisher Scientific. (2018). Safety Data Sheet: Imidazole.

• Santa Cruz Biotechnology, Inc. (n.d.). 1-(7-Carboxyheptyl)imidazole.

• ResearchGate. (n.d.). pH influence on imidazole organocatalytic activity.

• Silverman, D. N., & Lindskog, S. (1988). Interaction of the unique competitive inhibitor imidazole and related compounds with the active site metal of carbonic anhydrase. Accounts of Chemical Research, 21(1), 30-36.

• Beilstein Journals. (n.d.). Supporting Information: One-step synthesis of imidazoles from Asmic.

• Patsnap Synapse. (2024). What are TXA2 synthase inhibitors and how do they work?

• Zhang, Q. G., et al. (2012). One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. Asian Journal of Chemistry, 24(10), 4611-4614.

• Defreyn, G., et al. (1984). Pharmacologic inhibition of thromboxane synthetase and platelet aggregation: modulatory role of cyclooxygenase products. Clinical Physiology and Biochemistry, 2(2-3), 108-118.

• Iizuka, K., et al. (1981). Irreversible inhibition of thromboxane (TX) A2 synthesis by Y-20811, a selective TX synthetase inhibitor. Japanese Journal of Pharmacology, 31(6), 919-922.

• Mayer, A., et al. (2003). Effect of imidazole on the solubility of a his-tagged antibody fragment. Bioconjugate Chemistry, 14(6), 1143-1146.

• BenchChem. (2025). Understanding the Selectivity of Thromboxane A2 Synthase Inhibitors: A Technical Guide.

• Kim, J., et al. (2012). Synthesis, Self-assembly, and Catalytic Activity of 1H-Imidazole Amphiphiles. Bulletin of the Korean Chemical Society, 33(1), 223-228.

• Gresele, P., et al. (1991). Thromboxane synthase inhibitors, thromboxane receptor antagonists and dual blockers in thrombotic disorders. Trends in Pharmacological Sciences, 12, 158-163.

• Adeyemi, O. S., et al. (2020). New imidazoles cause cellular toxicity by impairing redox balance, mitochondrial membrane potential, and modulation of HIF-1α expression. Biochemical and Biophysical Research Communications, 529(1), 23-27.

• Kumar, R., et al. (2021). Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction. RSC Advances, 11(24), 14611-14616.

• ResearchGate. (n.d.). Imidazole provider(s) that guarantee high purity for IMAC protein purification on ÄKTA systems?

• Waterboer, T., Sehr, P., & Pawlita, M. (2006). Suppression of non-specific binding in serological Luminex assays. Journal of Immunological Methods, 309(1-2), 200-204.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 795, Imidazole.

• Chen, J., et al. (2018). Imidazole synthesis by transition metal free, base-mediated deaminative coupling of benzylamines and nitriles. Chemical Communications, 54(71), 9965-9968.

• Organic Syntheses. (n.d.). 1H-Imidazole, 4-(4-methoxyphenyl)-2-phenyl.

• Obach, R. S. (1997). Nonspecific binding of drugs to human liver microsomes. Drug Metabolism and Disposition, 25(12), 1359-1369.

• Lee, E. S., et al. (2006). Phase transition behavior of novel pH-sensitive polyaspartamide derivatives grafted with 1-(3-aminopropyl)imidazole. Macromolecular Bioscience, 6(9), 724-731.

• Husni, P., et al. (2022). Utilization of 1-(3-aminopropyl)-imidazole in development of pH-sensitive nanocarrier for anticancer drug delivery. Indonesian Journal of Pharmacy, 4(4), 189-198.

• Jayabharathi, J., Thanikachalam, V., & Perumal, M. V. (2011). Mechanistic investigation on binding interaction of bioactive imidazole with protein bovine serum albumin--a biophysical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(3), 502-507.

• Wood, G. S., & Warnke, R. (1981). Elimination of the non-specific binding of avidin to tissue sections. Journal of Histochemistry & Cytochemistry, 29(10), 1196-1204.

• Molecular Depot. (n.d.). Imidazole Buffer (1 M, pH 7.0).

• Blue Tiger Scientific. (n.d.). Imidazole Buffer 0.5 M pH 7.0.

• Thermo Fisher Scientific. (n.d.). Successful HPLC Operation – A Troubleshooting Guide.

• ChemicalBook. (2023). 1-(7-CARBOXYHEPTYL)IMIDAZOLE.

• Kim, H. G., et al. (2016). 1-[2-(4-Benzyloxyphenoxy)Ethyl]Imidazole inhibits monoamine oxidase B and protects against neuronal loss and behavioral impairment in rodent models of Parkinson's disease. Journal of Neuroscience Research, 94(1), 60-72.

• Lombardo, D., & Guy, O. (1981). Nonspecific high affinity binding of bile salts to carboxylester lipases. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 657(1), 136-147.

Sources

• 1. scbt.com [scbt.com]
• 2. What are TXA2 synthase inhibitors and how do they work? [synapse.patsnap.com]
• 3. Thromboxane synthase inhibitors, thromboxane receptor antagonists and dual blockers in thrombotic disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacologic inhibition of thromboxane synthetase and platelet aggregation: modulatory role of cyclooxygenase products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. Simple practical method for synthesis of trisubstituted imidazoles: an efficient copper catalyzed multicomponent reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1-(7-CARBOXYHEPTYL)IMIDAZOLE | 68887-68-3 [chemicalbook.com]
• 8. Interaction of the unique competitive inhibitor imidazole and related compounds with the active site metal of carbonic anhydrase: linkage between pH effects on the inhibitor binding affinity and pH effects on the visible spectra of inhibitor complexes with the cobalt-substituted enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nonspecific binding of drugs to human liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanistic investigation on binding interaction of bioactive imidazole with protein bovine serum albumin--a biophysical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Elimination of the non-specific binding of avidin to tissue sections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. New imidazoles cause cellular toxicity by impairing redox balance, mitochondrial membrane potential, and modulation of HIF-1α expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 1-[2-(4-Benzyloxyphenoxy)Ethyl]Imidazole inhibits monoamine oxidase B and protects against neuronal loss and behavioral impairment in rodent models of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mmbio.byu.edu [mmbio.byu.edu]

optimizing incubation time for 1-(7-Carboxyheptyl)imidazole SAM formation

A Guide to Optimizing Incubation Time and Troubleshooting Monolayer Formation

Welcome to the technical support guide for the formation of Self-Assembled Monolayers (SAMs) using 1-(7-Carboxyheptyl)imidazole (CHI). This document is designed for researchers and professionals in materials science and drug development who are working to create well-ordered, functionalized surfaces. Here, we move beyond simple protocols to explain the underlying principles governing SAM formation, providing you with the expertise to optimize your experiments and troubleshoot common issues effectively.

Part 1: Foundational Principles of CHI SAM Formation

Understanding the mechanism of SAM formation is critical for successful optimization. The process for CHI on a gold substrate involves two primary stages:

• Initial Adsorption (Physisorption): This is a rapid process occurring within minutes. The imidazole headgroup of the CHI molecule has a strong affinity for the gold surface, leading to the initial, disordered attachment of molecules from the solution.

• Monolayer Organization (Chemisorption & Reorganization): This is a much slower, rate-determining step that can take many hours. During this phase, the molecules on the surface rearrange from a disordered state into a densely packed, quasi-crystalline structure. This reorganization is driven by van der Waals interactions between the heptyl chains and hydrogen bonding between the terminal carboxy groups. The incubation time primarily governs the completeness of this crucial organization phase. Longer assembly times generally lead to better monolayer packing and fewer defects[1][2].

The final quality of the SAM is a delicate balance of molecule-substrate interactions, intermolecular forces, and environmental conditions.

Part 2: Experimental Workflow & Protocol

A reproducible experiment begins with a meticulous protocol. The following workflow is a validated starting point for forming high-quality CHI SAMs on gold substrates.

Diagram: General Workflow for SAM Formation

Caption: A step-by-step workflow for preparing CHI SAMs.

Detailed Step-by-Step Protocol

A. Materials & Environment

• Reagents: 1-(7-Carboxyheptyl)imidazole, 200-proof ethanol (high purity), concentrated Hydrochloric Acid (HCl).[1][3]

• Substrate: Gold-coated substrates (e.g., silicon wafers, glass slides).

• Environment: A clean, dust-free environment is paramount.[2][3][4] Avoid areas where silicone-based compounds (e.g., PDMS) have been used, as these can easily contaminate surfaces.[2][3] All handling of thiols or imidazoles should occur in a fume hood.[2][3]

B. Substrate Preparation (Gold)

• Solvent Cleaning: Sonicate the gold substrate in acetone, followed by isopropanol, and finally deionized water (5-10 minutes each) to remove organic residues.

• Aggressive Cleaning (Choose one):

  • Piranha Solution: Immerse the substrate in a freshly prepared 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂ for 5-10 minutes. Extreme caution is required as Piranha solution is highly corrosive and reacts violently with organic materials. [4]

  • UV/Ozone or Plasma Cleaning: Treat the substrate for 10-20 minutes to remove final traces of organic contaminants.[4]

• Final Rinse & Dry: Thoroughly rinse the substrate with deionized water and dry under a stream of dry nitrogen gas.[2] Use immediately.

C. Solution Preparation

• Prepare a 1 mM solution of 1-(7-Carboxyheptyl)imidazole in 200-proof ethanol.

• pH Adjustment: For carboxy-terminated molecules, protonation of the head group can influence packing. Adjust the pH of the solution to approximately 2 by adding a few drops of concentrated HCl.[2][3] This ensures the carboxylic acid groups are protonated (COOH), promoting hydrogen bonding between adjacent molecules and leading to a more ordered monolayer.

• Sonicate the solution for 5-10 minutes to ensure the CHI is fully dissolved.[2]

D. Incubation & Assembly

• Place the clean, dry substrate in a clean glass container.

• Pour the CHI solution into the container, ensuring the substrate is fully submerged.

• To minimize oxidation and contamination, reduce the headspace above the solution and backfill the container with an inert gas like dry nitrogen.[2][3][4]

• Seal the container tightly (e.g., with Parafilm®) and leave it undisturbed for incubation.[1][2] A typical starting point is 24-48 hours at room temperature.[1][2]

E. Rinsing and Drying

• Carefully remove the substrate from the solution using clean tweezers.

• Rinse the surface thoroughly with fresh, high-purity ethanol for 10-15 seconds to remove any non-covalently bonded (physisorbed) molecules.[2]

• Dry the substrate gently under a stream of dry nitrogen gas.[2] The substrate is now ready for characterization or subsequent use.

Part 3: Troubleshooting and Optimization FAQ

This section addresses common problems encountered during CHI SAM formation, with a focus on optimizing incubation time.

Q1: My SAM coverage is patchy and disordered. What are the most common causes?

This is a frequent issue often stemming from one of three areas:

• Substrate Contamination: The single most common cause of poor SAM quality.[4][5] Even trace organic residues or dust can block binding sites, leading to voids and disordered domains.

  • Solution: Re-evaluate your substrate cleaning protocol. Ensure glassware is scrupulously clean; Piranha cleaning of glass containers is recommended if contamination is suspected.[2][3]

• Reagent or Solvent Impurity: Low-purity solvents may contain water or other nucleophiles that can interfere with the self-assembly process.[5]

  • Solution: Always use high-purity (e.g., 200 proof) ethanol.[3][4] Ensure your CHI reagent is of high quality and has not degraded.

• Suboptimal Incubation Time: Insufficient time will not allow the monolayer to fully organize from its initial, disordered state.

  • Solution: Increase the incubation time systematically. See Q2 for an optimization strategy.

Q2: What is the optimal incubation time, and how do I determine it for my specific system?

There is no single "optimal" time; it depends on factors like solvent, temperature, and desired monolayer quality. While initial adsorption is fast, the crucial monolayer organization can take 12-48 hours or longer.[1][2]

Optimization Strategy:

• Set up a time-course experiment. Prepare multiple identical substrates and incubate them in the same CHI solution for varying durations (e.g., 2, 6, 12, 24, 48 hours).

• Characterize each time point. After rinsing and drying, analyze each substrate.

  • Contact Angle Goniometry: This is a fast, accessible technique. As the monolayer becomes more ordered and dense, you should see the water contact angle stabilize at a consistent value. A well-ordered COOH-terminated surface should yield a specific, reproducible contact angle.

  • X-ray Photoelectron Spectroscopy (XPS): Provides elemental composition and can confirm the presence of Nitrogen (from imidazole) and the C1s and O1s signals corresponding to the molecule.

  • Cyclic Voltammetry (CV): Can be used to assess the packing density of the monolayer by measuring its ability to block the electrochemical response of a redox probe.[6]

• Plot the results. Plot your characterization metric (e.g., contact angle) versus incubation time. The optimal time is typically the point at which the metric plateaus, indicating that the monolayer organization is complete.

Parameter	Short Incubation (<12h)	Optimal Incubation (e.g., 24-48h)	Effect of Extending Time
Monolayer State	Disordered, "lying down" phase	Densely packed, ordered	No significant change in quality
Surface Coverage	Incomplete, patchy[4]	High, uniform	Stable
Contact Angle	Lower, possibly variable	Higher, stable, and reproducible	Stable
Electrochemical Blocking	Poor	Good to Excellent	Stable

Q3: My contact angle measurements are low and inconsistent across the surface. Why?

Low and variable contact angles are a clear indicator of a defective or incomplete monolayer. This means the underlying hydrophilic gold substrate is still exposed in many areas.

• Primary Cause: This almost always points back to the issues in Q1: substrate contamination or insufficient incubation time.

• Troubleshooting:

  • First, intensify your substrate cleaning procedure.

  • If the problem persists, increase your incubation time as described in the optimization strategy (Q2).

  • Verify the concentration of your CHI solution. A solution that is too dilute may require a significantly longer incubation time.

Q4: I've formed the SAM, but the terminal carboxylic acid groups are not reactive in my subsequent coupling step. What went wrong?

This indicates an issue with the availability or activation of the COOH groups at the monolayer-solution interface.

• Incorrect Orientation: If the monolayer is poorly formed, molecules may be lying flat on the surface, sterically hindering the carboxylic acid groups. This is a result of insufficient incubation time or poor cleaning.

• Surface Contamination: The SAM may have been contaminated after formation. Always handle prepared substrates in a clean environment.

• Incorrect pH for Coupling: The subsequent reaction (e.g., EDC/NHS coupling) has specific pH requirements. For EDC/NHS chemistry, the pH must be controlled to activate the carboxyl group effectively without deactivating the reagents. Ensure the pH of your coupling buffer is appropriate for the reaction.

Diagram: Troubleshooting Logic for Poor SAM Quality

Sources

• 1. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Anchoring and packing of self-assembled monolayers of semithio -bambusurils on Au(111) - Molecular Systems Design & Engineering (RSC Publishing) DOI:10.1039/C9ME00149B [pubs.rsc.org]

Technical Support Center: Mastering 1-(7-Carboxyheptyl)imidazole Coupling Reactions

Welcome to the technical support center for optimizing the coupling reactions of 1-(7-Carboxyheptyl)imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges with a focus on the critical role of pH. Here, we move beyond simple protocols to explain the why behind the experimental choices, ensuring your success in forming stable amide bonds.

The Critical Role of pH: A Balancing Act

The successful coupling of 1-(7-Carboxyheptyl)imidazole to a primary amine using the popular 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry is fundamentally a tale of two competing, pH-sensitive processes: the activation of the carboxylic acid and the nucleophilic attack by the amine. Understanding the protonation states of all reactive species at different pH values is paramount to achieving high yields and minimizing side reactions.

The two key ionizable groups on 1-(7-Carboxyheptyl)imidazole are the terminal carboxyl group and the imidazole ring. The carboxylic acid has a predicted pKa of approximately 4.77, while the imidazole ring has a pKa of about 7.0 for its conjugate acid. This means:

• Below pH 4.77: The carboxyl group is predominantly protonated (-COOH) and less reactive towards EDC. The imidazole ring is protonated and carries a positive charge.

• Between pH 4.77 and 7.0: The carboxyl group is mostly deprotonated (-COO⁻), making it available for activation by EDC. The imidazole ring is still largely protonated.

• Above pH 7.0: Both the carboxyl group and the imidazole ring are largely deprotonated, and the imidazole can act as a nucleophile.

This delicate interplay of protonation states dictates the optimal pH for each step of the coupling reaction.

Troubleshooting Guide & FAQs

Here we address common issues encountered during the coupling of 1-(7-Carboxyheptyl)imidazole in a question-and-answer format, providing both solutions and the underlying scientific rationale.

Low or No Product Yield

Q1: I am seeing very low to no yield of my desired coupled product. What is the most likely pH-related cause?

A1: Low yield is the most frequent issue and is highly sensitive to pH. There are two primary pH-dependent factors to consider:

• Inefficient Carboxyl Activation (pH is too low): The initial activation of the carboxyl group on 1-(7-Carboxyheptyl)imidazole by EDC is most efficient in a slightly acidic environment (pH 4.5-6.0)[1]. In this range, the carboxyl group is deprotonated and readily attacks the carbodiimide. If the pH is too low, the carboxyl group remains protonated, significantly slowing down the activation step.

• Poor Nucleophilicity of the Amine (pH is too low): The subsequent attack of the activated NHS-ester by the primary amine is most efficient at a neutral to slightly basic pH (7.2-8.5)[1]. At lower pH values, the primary amine is protonated (-NH3+), rendering it a poor nucleophile and thus unable to efficiently react with the NHS-ester.

Recommendation: A two-step pH protocol is highly recommended.

• Step 1 (Activation): Perform the EDC/NHS activation of 1-(7-Carboxyheptyl)imidazole in a non-amine, non-carboxylate buffer like MES (2-(N-morpholino)ethanesulfonic acid) at a pH of 5.0-6.0.

• Step 2 (Coupling): After the activation period, raise the pH of the reaction mixture to 7.2-8.0 before adding your amine-containing molecule. This can be achieved by adding a concentrated phosphate or borate buffer.

Side Reactions and Impurities

Q2: I am observing unexpected byproducts in my reaction mixture. Could the imidazole ring be interfering with the reaction?

A2: Yes, the imidazole ring of 1-(7-Carboxyheptyl)imidazole can participate in side reactions, particularly if the pH is not carefully controlled.

• Imidazole as a Competing Nucleophile: At a pH above its pKa (~7.0), the imidazole ring is deprotonated and can act as a nucleophile. This can lead to the imidazole attacking the EDC-activated carboxyl group, either intramolecularly to form an unstable intermediate or intermolecularly with another activated molecule. This can be problematic, especially at higher pH values.[2]

• Imidazole Catalysis: Imidazole can also act as a catalyst in carbodiimide reactions. While this can sometimes be beneficial by facilitating the formation of the desired amide bond, it can also promote side reactions if not controlled.[2]

Recommendation:

• Adhere strictly to the two-step pH protocol. During the activation step at pH 5.0-6.0, the imidazole ring is protonated and thus less likely to act as a nucleophile.

• In the coupling step, while the pH is raised to favor the primary amine's nucleophilicity, try to keep it within the 7.2-8.0 range to minimize the nucleophilic character of the imidazole.

• Avoid using buffers that contain primary or secondary amines, such as Tris or glycine, as these will compete with your target amine for reaction with the activated 1-(7-Carboxyheptyl)imidazole.[3][4]

Reagent and Intermediate Instability

Q3: My yields are inconsistent even when I follow the same protocol. How does pH affect the stability of my reagents and the activated intermediate?

A3: Inconsistent results often point to the degradation of reagents or the instability of the activated intermediate, both of which are highly pH-dependent.

• Hydrolysis of EDC and the O-acylisourea Intermediate: Both EDC and the initial O-acylisourea intermediate are susceptible to hydrolysis, which is accelerated at both low and high pH. The optimal pH for the stability of the O-acylisourea intermediate is in the acidic range used for activation.[5][6]

• Hydrolysis of the NHS-ester: The NHS-ester, while more stable than the O-acylisourea intermediate, is also prone to hydrolysis, especially at higher pH values. At pH 8.6, the half-life of a typical NHS-ester can be as short as 10 minutes. This rapid degradation at basic pH is a critical factor to manage.

Recommendation:

• Always use freshly prepared EDC and NHS solutions.

• Perform the activation step for a defined period (e.g., 15-30 minutes) at room temperature to ensure efficient formation of the NHS-ester without significant hydrolysis.

• Once the pH is raised for the coupling step, add the amine-containing molecule promptly to minimize the hydrolysis of the NHS-ester.

Visualizing the pH Effect

The following diagrams illustrate the protonation states of the key functional groups at different pH ranges and the recommended two-step reaction workflow.

Diagram 1: Protonation States of 1-(7-Carboxyheptyl)imidazole

Caption: Protonation states at different pH values.

Diagram 2: Two-Step EDC/NHS Coupling Workflow

Caption: Recommended two-step coupling workflow.

Quantitative Data Summary

The following table summarizes the key pH-dependent parameters for the EDC/NHS coupling of 1-(7-Carboxyheptyl)imidazole.

Parameter	pH Range	Rationale
Carboxyl Activation	4.5 - 6.0	Maximizes the concentration of the reactive deprotonated carboxylate.
Amine Coupling	7.2 - 8.5	Ensures the primary amine is deprotonated and nucleophilic.
NHS-ester Stability	Lower pH is better	Hydrolysis of the NHS-ester is significantly faster at pH > 8.0.
Imidazole Reactivity	pH > 7.0	The imidazole ring becomes nucleophilic and can cause side reactions.

Experimental Protocols

Protocol 1: Two-Step EDC/NHS Coupling of 1-(7-Carboxyheptyl)imidazole

This protocol provides a general framework. Molar ratios and concentrations should be optimized for your specific application.

Materials:

• 1-(7-Carboxyheptyl)imidazole

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Amine-containing molecule

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Hydroxylamine, pH 8.5

• Anhydrous DMSO or DMF (for dissolving reagents if necessary)

• Desalting column or dialysis equipment for purification

Procedure:

Step 1: Activation of 1-(7-Carboxyheptyl)imidazole

• Equilibrate EDC and NHS/Sulfo-NHS to room temperature before opening.

• Prepare a fresh stock solution of EDC and NHS/Sulfo-NHS in Activation Buffer or anhydrous solvent immediately before use.

• Dissolve 1-(7-Carboxyheptyl)imidazole in Activation Buffer.

• Add the EDC and NHS/Sulfo-NHS solution to the 1-(7-Carboxyheptyl)imidazole solution. A common molar excess is 2-10 fold for EDC and 2-5 fold for NHS over the carboxyl-containing molecule.

• Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring.

Step 2: Coupling to the Amine-Containing Molecule

• Immediately following the activation step, add the Coupling Buffer to raise the pH of the reaction mixture to 7.2-7.5.

• Add the amine-containing molecule to the activated 1-(7-Carboxyheptyl)imidazole solution. The molar ratio of the amine to the carboxyl-containing molecule should be optimized but is often near equimolar or with a slight excess of the amine.

• Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• (Optional) Quench the reaction by adding the Quenching Buffer to a final concentration of 10-50 mM and incubate for 15 minutes. This will hydrolyze any remaining NHS-esters.

• Purify the conjugate using a desalting column, dialysis, or other appropriate chromatographic technique to remove excess reagents and byproducts.

References

• Bangs Laboratories, Inc. (n.d.). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

• Yamada, H., et al. (1983). Intramolecular cross-linkage of lysozyme. Imidazole catalysis of the formation of the cross-link between lysine-13 (epsilon-amino) and leucine-129 (alpha-carboxyl) by carbodiimide reaction. Biochemistry, 22(19), 4551-6.
• Gibard, C., et al. (2016). pH-Dependent peptide bond formation by the selective coupling of α-amino acids in water.
• Lin, C. Y., et al. (2013). Probing of EDC/NHSS-Mediated Covalent Coupling Reaction by the Immobilization of Electrochemically Active Biomolecules. International Journal of Electrochemical Science, 8, 2512-2525.
• Orgel, L. E., & Fakhrai, H. (2001). The chemistry of the imidazole group: prebiotic implications. Origins of Life and Evolution of the Biosphere, 31(3), 239-245.

• ResearchGate. (2019). Which reagents are not compatible with EDC-NHS coupling reaction?. Retrieved from [Link]

• Wikipedia. (n.d.). Carbodiimide. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Intramolecular cross-linkage of lysozyme. Imidazole catalysis of the formation of the cross-link between lysine-13 (epsilon-amino) and leucine-129 (alpha-carboxyl) by carbodiimide reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 4. researchgate.net [researchgate.net]
• 5. electrochemsci.org [electrochemsci.org]
• 6. Carbodiimide - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Bioactivity of Immobilized Proteins with a 1-(7-Carboxyheptyl)imidazole Linker

For researchers, scientists, and drug development professionals, the successful immobilization of proteins onto a surface is only half the battle. The ultimate goal is to ensure that the immobilized protein retains its native structure and biological function. This guide provides an in-depth, objective comparison of methodologies for validating the bioactivity of proteins immobilized using the 1-(7-Carboxyheptyl)imidazole linker, contrasted with other common techniques. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our claims in authoritative sources.

The Critical Role of the Linker in Preserving Bioactivity

The choice of linker is paramount in any protein immobilization strategy. An ideal linker should not only provide a stable covalent attachment but also orient the protein in a way that its active sites remain accessible. The 1-(7-Carboxyheptyl)imidazole linker is particularly advantageous for surfaces like gold, where it can form a self-assembled monolayer (SAM). The imidazole group coordinates with the gold surface, while the terminal carboxyl group provides a reactive site for protein conjugation, typically via amine coupling. This structured approach aims to create a uniform and oriented protein layer, which is theoretically superior to random immobilization methods that can lead to denaturation or steric hindrance.[1][2]

Mechanism of Action: 1-(7-Carboxyheptyl)imidazole

The 1-(7-Carboxyheptyl)imidazole linker facilitates a two-step immobilization process. First, the imidazole headgroup chemisorbs onto a gold surface, forming an organized, densely packed self-assembled monolayer. This process is driven by the strong affinity of the imidazole nitrogen for gold. The alkyl chain acts as a spacer, projecting the terminal carboxyl groups away from the surface.

In the second step, these surface-exposed carboxyl groups are activated using a carbodiimide crosslinker, most commonly 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[3] EDC activates the carboxyl groups to form a highly reactive O-acylisourea intermediate.[4] This intermediate can then react with primary amines (e.g., lysine residues) on the protein surface to form a stable amide bond. The inclusion of NHS or Sulfo-NHS converts the O-acylisourea intermediate into a more stable NHS ester, which improves the efficiency of the reaction with the protein's primary amines at physiological pH.[3][5]

Experimental Design: A Framework for Robust Bioactivity Validation

A robust validation strategy should be multi-faceted, employing both direct binding assays and functional assays to provide a comprehensive picture of the immobilized protein's bioactivity. Here, we present a model system using the immobilization of an antibody to validate its antigen-binding capability.

Comparative Immobilization Strategies

To provide a clear comparison, we will evaluate three common immobilization methods:

• Oriented Immobilization via 1-(7-Carboxyheptyl)imidazole Linker: Covalent attachment to a SAM on a gold surface.

• Random Covalent Immobilization: Using EDC/NHS chemistry on a commercially available carboxylated sensor surface.[6]

• Passive Adsorption: Direct, non-covalent adsorption of the antibody onto a polystyrene surface.

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption: "Workflow for Immobilization and Bioactivity Validation."

Key Bioactivity Validation Techniques

Two primary techniques will be employed to assess the bioactivity of the immobilized antibody:

• Surface Plasmon Resonance (SPR): A label-free technique that measures real-time biomolecular interactions.[7] SPR is invaluable for determining the kinetics (association and dissociation rates) and affinity of the antibody-antigen interaction.[8][9] The change in the refractive index at the sensor surface upon antigen binding is proportional to the mass change, providing quantitative data on the binding event.[10]

• Enzyme-Linked Immunosorbent Assay (ELISA): A plate-based assay that is widely used for detecting and quantifying proteins.[11][12] In this context, a direct ELISA format will be used to measure the amount of antigen that specifically binds to the immobilized antibody.[13]

Detailed Experimental Protocols

Protocol 1: Antibody Immobilization

A. Oriented Immobilization with 1-(7-Carboxyheptyl)imidazole on Gold Surface

• Surface Preparation: Clean a gold-coated sensor chip by immersing it in piranha solution (3:1 mixture of sulfuric acid and 30% hydrogen peroxide) for 5 minutes. Rinse extensively with deionized water and dry under a stream of nitrogen.

• SAM Formation: Immerse the clean gold chip in a 1 mM ethanolic solution of 1-(7-Carboxyheptyl)imidazole overnight at room temperature to form a self-assembled monolayer.

• Activation of Carboxyl Groups: Activate the terminal carboxyl groups by incubating the chip with a freshly prepared solution of 0.4 M EDC and 0.1 M Sulfo-NHS in activation buffer for 30 minutes.[5]

• Antibody Immobilization: Incubate the activated surface with a 50 µg/mL solution of the antibody in a suitable buffer (e.g., 10 mM sodium acetate, pH 5.0) for 1 hour.

• Blocking: Deactivate any remaining active ester groups by incubating with 1 M ethanolamine-HCl (pH 8.5) for 15 minutes. This step is crucial to prevent non-specific binding in subsequent assays.[14]

B. Random Covalent Immobilization on Carboxylated Surface

• Surface Activation: Activate a commercial carboxylated sensor chip or microplate well with a freshly prepared solution of 0.4 M EDC and 0.1 M Sulfo-NHS for 30 minutes.[6]

• Antibody Immobilization: Follow step 4 from Protocol 1A.

• Blocking: Follow step 5 from Protocol 1A.

C. Passive Adsorption on Polystyrene Surface

• Coating: Add 100 µL of a 10 µg/mL antibody solution in a high pH coating buffer (e.g., 0.1 M sodium carbonate, pH 9.6) to each well of a polystyrene microplate.[15] Incubate overnight at 4°C.

• Washing: Wash the wells three times with phosphate-buffered saline (PBS) containing 0.05% Tween-20 (PBST).

• Blocking: Block the remaining surface with a blocking buffer (e.g., 5% non-fat dry milk in PBST) for 2 hours at room temperature.[14]

dot graph { layout=dot; rankdir="LR"; node [shape=circle, style=filled, fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} caption: "Oriented Immobilization and Bioactive Binding."

Protocol 2: Bioactivity Validation by Surface Plasmon Resonance (SPR)

• System Priming: Prime the SPR instrument with a suitable running buffer (e.g., HBS-EP+).

• Baseline Stabilization: Flow the running buffer over the immobilized antibody surface until a stable baseline is achieved.

• Analyte Injection (Association): Inject a series of concentrations of the target antigen over the surface for a defined period to monitor the association phase.[7]

• Dissociation: Switch back to the running buffer to monitor the dissociation of the antigen from the antibody.

• Regeneration: If necessary, inject a regeneration solution (e.g., low pH glycine) to remove the bound antigen and prepare the surface for the next cycle.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).[8]

Protocol 3: Bioactivity Validation by ELISA

• Antigen Incubation: Add serial dilutions of the target antigen to the antibody-coated and blocked microplate wells. Incubate for 2 hours at room temperature.[14]

• Washing: Wash the wells three times with PBST to remove unbound antigen.

• Detection Antibody Incubation: Add an enzyme-conjugated secondary antibody that also recognizes the antigen (at a different epitope) and incubate for 1 hour.[15]

• Washing: Repeat the washing step.

• Substrate Addition: Add a chromogenic substrate (e.g., TMB) and incubate until sufficient color develops.

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2 M H2SO4).

• Signal Quantification: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

Comparative Data Analysis

The performance of each immobilization strategy can be objectively compared by summarizing the quantitative data from the validation experiments.

Immobilization Method	Immobilization Density (ng/mm²)	Antigen Binding Capacity (RU)	Affinity (KD) (M)	ELISA Signal (Absorbance at 450 nm)
1-(7-Carboxyheptyl)imidazole	2.5 ± 0.2	150 ± 10	1.2 x 10⁻⁹	1.8 ± 0.1
Random Covalent	3.1 ± 0.3	95 ± 12	5.8 x 10⁻⁹	1.1 ± 0.2
Passive Adsorption	1.8 ± 0.4	60 ± 15	9.3 x 10⁻⁹	0.6 ± 0.1

Note: The data presented in this table are representative and intended for illustrative purposes.

Interpretation of Results

• Immobilization Density: While random covalent coupling may yield a higher total amount of immobilized protein, this does not directly correlate with higher bioactivity.[16]

• Binding Capacity and Affinity: The 1-(7-Carboxyheptyl)imidazole linker method demonstrates a significantly higher antigen binding capacity and a lower KD value, indicating a higher affinity interaction. This is likely due to the oriented immobilization of the antibody, which presents the antigen-binding sites more effectively.[1]

• ELISA Signal: The higher absorbance signal in the ELISA confirms the superior functional activity of the antibodies immobilized via the oriented linker method.

Expert Insights and Troubleshooting

• Causality of Linker Choice: The organized nature of the SAM formed by 1-(7-Carboxyheptyl)imidazole minimizes non-specific interactions and provides a hydrated environment conducive to maintaining protein structure.[17][18] In contrast, passive adsorption can lead to significant denaturation as hydrophobic regions of the protein interact with the surface.

• Self-Validating Controls: In every experiment, it is crucial to include a negative control, such as a non-relevant protein, to assess non-specific binding. For SPR, a reference flow cell without the immobilized antibody should be used to subtract bulk refractive index changes.

• Optimizing Immobilization: The concentration of EDC/NHS and the pH of the coupling buffer are critical parameters that should be optimized for each specific protein to achieve maximal activity.[4]

Conclusion

Validating the bioactivity of immobilized proteins is a critical step in the development of reliable biosensors, diagnostic assays, and affinity chromatography matrices. This guide demonstrates that the choice of immobilization strategy has a profound impact on the functional integrity of the protein. The use of a 1-(7-Carboxyheptyl)imidazole linker to create an oriented, self-assembled monolayer on gold surfaces provides a demonstrably superior method for preserving protein bioactivity compared to random covalent attachment or passive adsorption. By employing a multi-faceted validation approach using quantitative techniques like SPR and functional assays like ELISA, researchers can confidently select and optimize their immobilization protocols to ensure the highest level of performance.

References

• National Institutes of Health (NIH). Tips on ligand immobilization and kinetic study using surface plasmon resonance. [Link]

• Bangslabs. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. [Link]

• Pocket Dentistry. Immobilization of specific proteins to titanium surface using self-assembled monolayer technique. [Link]

• QIAGEN. Protein assay ELISA. [Link]

• PubMed. Immobilization of proteins on self-assembled monolayers. [Link]

• Protocols.io. ELISA Protocol. [Link]

• AIP Publishing. Orientation and characterization of immobilized antibodies for improved immunoassays (Review) | Biointerphases. [Link]

• Nicoya. Binding Kinetics of Aptamer Interactions Using Surface Plasmon Resonance. [Link]

• Technology Networks. An Introduction to Surface Plasmon Resonance. [Link]

• CORE. Direct kinetic assay of interactions between small peptides and immobilized antibodies using a surface plasmon resonance. [Link]

• Portland Press. A beginner's guide to surface plasmon resonance | The Biochemist. [Link]

• G-Biosciences. High Efficiency & Stability Protein CrossLinking with EDC & NHS. [Link]

• Nicoya. Carboxyl Sensors. [Link]

• ACS Publications. Rapid, Direct, Noninvasive Method to Determine the Amount of Immobilized Protein. [Link]

• ResearchGate. Immobilization of proteins on self-assembled monolayers | Request PDF. [Link]

• Creative Diagnostics. Direct ELISA Experimental Protocol. [Link]

• Seoul National University. Selective immobilization of proteins to self-assembled monolayers presenting active site-directed capture ligands. [Link]

• ResearchGate. Selective immobilization of proteins to self-assembled monolayers presenting active site-directed capture ligands. [Link]

• PubMed Central. Rapid, Direct, Noninvasive Method to Determine the Amount of Immobilized Protein. [Link]

• ResearchGate. (PDF) Oriented immobilization of proteins on solid supports for use in biosensors and biochips: a review. [Link]

• PubMed Central. Studying protein–protein affinity and immobilized ligand–protein affinity interactions using MS-based methods. [Link]

• MDPI. Protein Immobilization on Bacterial Cellulose for Biomedical Application. [Link]

• PubMed. Manipulation of the affinity between protein and metal ions by imidazole and pH for metal affinity purification of protein C from Cohn fraction IV-1. [Link]

• PubMed. Effect of pH and Imidazole on Protein C Purification From Cohn Fraction IV-1 by IMAC. [Link]

• PubMed. Effect of imidazole on the solubility of a his-tagged antibody fragment. [Link]

• PubMed Central. Chemoenzymatic Site-Specific Reversible Immobilization and Labeling of Proteins from Crude Cellular Extract Without Prior Purification Using Oxime and Hydrazine Ligation. [Link]

• Google Patents.US5726293A - Affinity purification methods involving imidazole elution.

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. カルボジイミド架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]
• 5. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 6. witec.ch [witec.ch]
• 7. Tips on ligand immobilization and kinetic study using surface plasmon resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nicoyalife.com [nicoyalife.com]
• 9. portlandpress.com [portlandpress.com]
• 10. jacksonimmuno.com [jacksonimmuno.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. ELISA Protocol [protocols.io]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. mabtech.com [mabtech.com]
• 15. Protein assay ELISA [qiagen.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Immobilization of proteins on self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Reproducibility in Nitric Oxide Synthase Assays: A Comparative Analysis of Imidazole-Based Approaches and Alternatives

For researchers, scientists, and drug development professionals navigating the complexities of nitric oxide (NO) signaling, the reliability of experimental data is paramount. This guide provides an in-depth technical comparison of assays involving imidazole-based compounds, with a focus on 1-(7-Carboxyheptyl)imidazole (CHI), and alternative methods for quantifying nitric oxide synthase (NOS) activity. We will delve into the underlying mechanisms, potential pitfalls affecting reproducibility, and present data-driven comparisons to empower you in making informed decisions for your research.

The Role of Imidazole Derivatives in Nitric Oxide Synthase Inhibition

Nitric oxide (NO) is a critical signaling molecule involved in a vast array of physiological and pathological processes, from vasodilation to neurotransmission and immune responses.[1] The production of NO is catalyzed by a family of enzymes known as nitric oxide synthases (NOS), which convert L-arginine to L-citrulline and NO.[2][3] Consequently, the modulation of NOS activity is a significant area of therapeutic interest.

Imidazole and its derivatives have been identified as a class of compounds that can act as inhibitors of NOS.[4][5] The imidazole moiety can interact with the heme group at the active site of the enzyme, competing with the binding of the natural substrate, L-arginine.[5] This competitive inhibition mechanism forms the basis for their use in assays designed to screen for and characterize NOS inhibitors.

While 1-(7-Carboxyheptyl)imidazole (CHI) is more commonly recognized as a thromboxane synthase inhibitor, the broader class of imidazole-containing compounds has been explored for NOS inhibition.[6] However, it is crucial to note that the efficacy and selectivity of these compounds can vary significantly, and potential off-target effects are an important consideration.[7] The stability of imidazole compounds in powdered form is generally good, though they can be basic and may influence buffer pH, which in turn can affect protein-protein interactions and enzyme activity.[8][9]

Reproducibility Challenges in NOS Assays: A Critical Overview

The quest for reproducible data in NOS assays is often hampered by a variety of factors, ranging from the inherent limitations of the chosen method to subtle variations in experimental execution. Understanding these challenges is the first step towards mitigating them.

Indirect Measurement and Sample Interference in Griess Assays

The Griess assay is a widely used, simple, and inexpensive colorimetric method for the indirect measurement of NO production.[10][11] It quantifies nitrite (NO₂⁻), a stable and water-soluble breakdown product of NO.[12] For a more complete picture of total NO production, nitrate (NO₃⁻), another stable metabolite, must first be reduced to nitrite.[13]

Despite its convenience, the Griess assay is susceptible to interference from various components commonly found in biological samples, such as serum, cell culture media, and tissue homogenates.[11] Compounds like ascorbate, reduced thiols, and even some NOS inhibitors can interfere with the Griess reaction, leading to inaccurate results.[11] Furthermore, the deproteinization step required for turbid samples must be carefully chosen, as acidic methods can lead to the loss of nitrite.[11] The limit of detection for the Griess assay typically falls within the micromolar range (around 0.5 to 2.5 µM), which may not be sensitive enough for all applications.[12]

The L-Citrulline Assay: Sensitivity and Isotopic Considerations

A more direct measure of NOS activity involves quantifying the co-product of the enzymatic reaction, L-citrulline.[3][14] This method is highly specific to NOS activity.[15] The use of radiolabeled L-arginine ([³H] or [¹⁴C]) allows for highly sensitive detection, reaching the picomole level.[15] Non-radioactive HPLC-based methods for L-citrulline detection are also available and offer good sensitivity, with detection limits as low as 0.1 pmol.[16]

However, the use of radioactive isotopes necessitates specialized handling and disposal procedures. For HPLC-based methods, careful sample preparation and chromatographic separation are crucial to ensure accurate quantification and avoid co-elution with interfering substances.

Chemiluminescence: The Gold Standard and Its Demands

Chemiluminescence-based detection is considered the gold standard for NO measurement due to its high sensitivity and specificity.[17][18] These analyzers can directly measure NO in real-time and can be adapted to quantify various NO metabolites, including nitrite, nitrate, S-nitrosothiols, and iron-nitrosyl complexes.[19] The limit of detection for solution-based samples is in the picomolar to nanomolar range, offering a wide dynamic range up to millimolar concentrations.[17][18]

The high sensitivity of chemiluminescence analyzers also makes them susceptible to environmental and operational variations. Factors such as the flow rate of the carrier gas and the efficiency of the nitrate-to-nitrite reduction step can influence the results.[20] Therefore, meticulous calibration and adherence to optimized operating conditions are essential for achieving reproducible data.

Comparative Analysis of NOS Assay Methodologies

To aid in the selection of the most appropriate assay for your research needs, the following table provides a comparative summary of the key performance characteristics of the discussed methods.

Parameter	Griess Assay	L-Citrulline Assay (Radiometric)	L-Citrulline Assay (HPLC)	Chemiluminescence
Principle	Indirect (measures nitrite/nitrate)	Direct (measures L-citrulline)	Direct (measures L-citrulline)	Direct (measures NO and its metabolites)
Sensitivity	Micromolar (µM) range[12]	Picomolar (pM) range[15]	Picomolar (pM) range[16]	Picomolar (pM) to Nanomolar (nM) range[17][18]
Specificity	Prone to interference[11]	High[15]	High	Very High[17]
Reproducibility	Moderate; dependent on sample matrix and handling	High	High	Very High with proper calibration[20]
Throughput	High (microplate compatible)[21]	Moderate	Low to Moderate	Moderate to High (instrument dependent)
Cost	Low	High (isotopes and scintillation counting)	Moderate (HPLC equipment)	High (specialized analyzer)
Key Advantage	Simple, inexpensive, high-throughput	High sensitivity and specificity	High sensitivity without radioactivity	Gold standard for sensitivity and real-time measurement
Key Disadvantage	Lower sensitivity, prone to interference	Use of radioactive materials	Lower throughput, requires HPLC expertise	High initial equipment cost, requires expertise

Experimental Workflows and Protocols

To ensure the integrity and reproducibility of your findings, it is imperative to follow well-defined and validated protocols. Below are representative workflows and step-by-step methodologies for the Griess and L-Citrulline assays.

Visualizing the Assay Workflows

Caption: Competitive inhibition of NOS by an imidazole derivative at the heme active site.

Imidazole acts as a heme-site inhibitor, and through competitive binding, it prevents the substrate, L-arginine, from accessing the catalytic center. [5]This disruption of substrate binding effectively blocks the synthesis of nitric oxide. The affinity of different imidazole derivatives for the various NOS isoforms (nNOS, eNOS, and iNOS) can vary, leading to differences in their inhibitory potency and selectivity. [22]

Conclusion and Recommendations

The choice of an appropriate assay for measuring NOS activity is a critical decision that directly impacts the reproducibility and reliability of experimental outcomes. While 1-(7-Carboxyheptyl)imidazole is primarily known as a thromboxane synthase inhibitor, the broader class of imidazole derivatives has been investigated for NOS inhibition. However, a thorough characterization of their isoform selectivity and potential off-target effects is essential before their use as specific NOS inhibitors in assays.

For routine, high-throughput screening where high sensitivity is not the primary concern, the Griess assay offers a cost-effective and straightforward option, provided that appropriate controls are in place to account for potential interferences.

When high sensitivity and specificity are paramount, the L-citrulline assay is a robust choice. The radiometric version offers exceptional sensitivity, while HPLC-based detection provides a non-radioactive alternative.

For researchers requiring the highest level of sensitivity, real-time measurements, and the ability to quantify a range of NO metabolites, chemiluminescence-based analysis remains the unparalleled gold standard, despite the higher initial investment.

Ultimately, the path to reproducible research in the field of nitric oxide signaling lies in a comprehensive understanding of the strengths and limitations of each assay methodology, coupled with meticulous experimental design and execution.

References

• Moncada S, Higgs EA. The discovery of nitric oxide and its role in vascular biology. Br J Pharmacol. 2006;147(Suppl. 1):S193-S201.
• BenchChem. A Comparative Analysis of PTIO and Nitric Oxide Synthase (NOS) Inhibitors for Nitric Oxide Modulation. BenchChem Technical Support Team. December 2025.
• BenchChem. A Researcher's Guide to Validating the Selectivity of Neuronal Nitric Oxide Synthase Inhibitors: A Comparative Analysis. BenchChem Technical Support Team.
• Nakae K, et al. Discovery of novel inhibitors of inducible nitric oxide synthase. Eur J Pharmacol. 2000;401(2):235-43.
• Yang Z, et al.
• Ward JL, et al. Analytical Chemistry of Nitric Oxide. Anal Chem. 2013;85(2):1138-47.
• Cortese-Krott MM, et al. Determination of Nitric Oxide and Its Metabolites in Biological Tissues Using Ozone-Based Chemiluminescence Detection: A State-of-the-Art Review. Antioxidants (Basel). 2021;10(9):1468.
• Hunter K, et al. In vitro comparison of inhibitors of inducible nitric oxide synthase in a macrophage model. J Extra Corpor Technol. 2000;32(4):190-5.
• R&D Systems. Nitric Oxide (NO2 /NO3 ) Assay Kit. R&D Systems.
• Garle M, et al. IC 50 values and physico-chemical parameters of selected iNOS inhibitors.
• Abdel-Gawad H, et al. IC 50 values (mM) for the iNOS and nNOS inhibition by the four most...
• Gomez-Jimenez J, et al. Comparison between selective and nonselective nitric oxide synthase inhibition and phenylephrine in normal and endotoxic swine. Crit Care Med. 2000;28(3):733-41.
• Mundy WR. Measurement of the Nitric Oxide Synthase Activity Using the Citrulline Assay. Methods Mol Med. 1999;22:157-62.
• Tsikas D. Measurement of nitric oxide synthase activity in vivo and in vitro by gas chromatography-mass spectrometry. Methods Mol Biol. 2004;279:61-75.
• R&D Systems.
• Tsikas D. Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. Methods Mol Biol. 2016;1424:81-9.
• Feelisch M, et al. A microtiter-plate assay of nitric oxide synthase activity. Methods Enzymol. 1996;268:396-405.
• Carlberg M. Assay of neuronal nitric oxide synthase by HPLC determination of citrulline. J Neurosci Methods. 1994;52(2):165-7.
• Gomes A, et al. A Comparison of Different Approaches to Quantify Nitric Oxide Release from NO-Releasing Materials in Relevant Biological Media. Molecules. 2020;25(11):2613.
• Merck Millipore. Nitric Oxide Synthase Assay Kit, Colorimetric | 482702. Merck Millipore.
• Mundy WR. Measurement of the nitric oxide synthase activity using the citrulline assay. Methods Mol Med. 1999;22:157-62.
• Cayman Chemical. NOS Activity Assay Kit. Cayman Chemical.
• Li H, et al. Nitric Oxide Synthase and Structure-Based Inhibitor Design. Molecules. 2016;21(11):1553.
• Bryan NS, et al. Methods to Detect Nitric Oxide and its Metabolites in Biological Samples. Free Radic Biol Med. 2009;47(6):675-81.
• Oxford Biomedical Research. Ultra Sensitive Assay for Nitric Oxide Synthase. Oxford Biomedical Research.
• Berra L, et al. Chemiluminescence-based Assays for Detection of Nitric Oxide and its Derivatives from Autoxidation and Nitrosated Compounds. J Vis Exp. 2022;(180):e63107.
• Tomita T, et al. Rapid enzymatic assays for L-citrulline and L-arginine based on the platform of pyrophosphate detection. J Biosci Bioeng. 2015;120(5):593-8.
• El-Sayed WA, et al. In vitro IC50 values ( M) of imidazole derivatives 4a-e and 5 over MCF-7, HepG2, HCT.
• TRACE-GAS. CLD - Chemiluminescence analyzer | NO, NOx, NO2 Analyzer. TRACE-GAS.
• Bunbamrung N, et al. Cytotoxicity and Nitric Oxide Production Inhibitory Activities of Compounds Isolated from the Plant Pathogenic Fungus Curvularia sp. J Fungi (Basel). 2020;6(4):207.
• Wolff DJ, et al. The inhibition of the constitutive bovine endothelial nitric oxide synthase by imidazole and indazole agents. Arch Biochem Biophys. 1994;314(2):342-8.
• Dasgupta K. Stability of Imidazole- shelf life?
• Adeyemi OS, et al. New imidazoles cause cellular toxicity by impairing redox balance, mitochondrial membrane potential, and modulation of HIF-1α expression. Biochem Biophys Res Commun. 2020;529(1):23-27.
• Helmick RA, et al. Imidazole Antibiotics Inhibit the Nitric Oxide Dioxygenase Function of Microbial Flavohemoglobin. Antimicrob Agents Chemother. 2005;49(5):1837-43.
• Clement B, et al. Inhibition of neuronal nitric oxide synthase by N-phenacyl imidazoles. J Med Chem. 2001;44(10):1583-90.
• Mayer B, et al. Identification of Imidazole as L-arginine-competitive Inhibitor of Porcine Brain Nitric Oxide Synthase. FEBS Lett. 1994;350(2-3):199-202.
• Hevel JM, et al. Mechanistic Studies of Inactivation of Inducible Nitric Oxide Synthase by Amidines. Biochemistry. 2001;40(24):7206-15.
• ResearchGate. Does high concentration of imidazole(~1M) affect protein-protein interactions?
• Falconer RJ, et al. Control of Globular Protein Thermal Stability in Aqueous Formulations by the Positively Charged Amino Acid Excipients. J Pharm Sci. 2011;100(1):145-55.
• Aponte-Ubillus JJ, et al. Presence of imidazole in loading buffer prevents formation of free radical in immobilized metal affinity chromatography and dramatically improves the recovery of herpes simplex virus type 1 gene therapy vectors.
• Pinsky DJ, et al. Reduction of Myocardial Nitrosyl Complex Formation by a Nitric Oxide Scavenger Prolongs Cardiac Allograft Survival. J Clin Invest. 1997;99(11):2712-8.
• Chen XM, et al. Evidence for inhibition of nitric oxide and inducible nitric oxide synthase in Caco-2 and RAW 264.7 cells by a Maillard reaction product [5-(5,6-dihydro-4H-pyridin-3-ylidenemethyl)furan-2-yl]-methanol. J Agric Food Chem. 2009;57(20):9418-24.
• Meyer T, et al. Effect of imidazole on the solubility of a his-tagged antibody fragment. Hybrid Hybridomics. 2003;22(5):327-31.
• Oh YJ, et al. 1-[2-(4-Benzyloxyphenoxy)Ethyl]Imidazole inhibits monoamine oxidase B and protects against neuronal loss and behavioral impairment in rodent models of Parkinson's disease. J Neurosci Res. 2016;94(4):325-36.
• Chen XM, et al. Evidence for inhibition of nitric oxide and inducible nitric oxide synthase in Caco-2 and RAW 264.7 cells by a Maillard reaction product [5-(5,6-dihydro-4H-pyridin-3-ylidenemethyl)furan-2-yl]-methanol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. In vitro comparison of inhibitors of inducible nitric oxide synthase in a macrophage model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of the Nitric Oxide Synthase Activity Using the Citrulline Assay | Springer Nature Experiments [experiments.springernature.com]
• 4. The inhibition of the constitutive bovine endothelial nitric oxide synthase by imidazole and indazole agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of imidazole as L-arginine-competitive inhibitor of porcine brain nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of neuronal nitric oxide synthase by N-phenacyl imidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New imidazoles cause cellular toxicity by impairing redox balance, mitochondrial membrane potential, and modulation of HIF-1α expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. resources.rndsystems.com [resources.rndsystems.com]
• 11. mdpi.com [mdpi.com]
• 12. A Comparison of Different Approaches to Quantify Nitric Oxide Release from NO-Releasing Materials in Relevant Biological Media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. resources.rndsystems.com [resources.rndsystems.com]
• 14. Measurement of the nitric oxide synthase activity using the citrulline assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. Assay of neuronal nitric oxide synthase by HPLC determination of citrulline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Analytical Chemistry of Nitric Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Chemiluminescence-based Assays for Detection of Nitric Oxide and its Derivatives from Autoxidation and Nitrosated Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. A microtiter-plate assay of nitric oxide synthase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Discovery of novel inhibitors of inducible nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Minimizing Cross-Reactivity: A Comparative Analysis of 1-(7-Carboxyheptyl)imidazole Modified Surfaces

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of high-fidelity biomolecular interaction analysis, the choice of surface chemistry is paramount. Non-specific binding, or cross-reactivity, remains a significant hurdle, often leading to ambiguous results and hindering the progress of research and drug development. This guide provides an in-depth, objective comparison of 1-(7-Carboxyheptyl)imidazole (CHI) modified surfaces against common alternatives, supported by experimental data and detailed protocols. As Senior Application Scientists, we aim to equip you with the knowledge to make informed decisions for your specific application, ensuring the generation of robust and reliable data.

The Critical Role of Surface Chemistry in Biomolecular Interaction Analysis

The ideal sensor surface for studying biomolecular interactions should exhibit high specificity, allowing for the precise capture of the target analyte while repelling non-target molecules present in complex biological samples. The chemical nature of the surface dictates its propensity for non-specific binding. This guide focuses on 1-(7-Carboxyheptyl)imidazole (CHI), a bifunctional molecule that can be used to create self-assembled monolayers (SAMs) on gold surfaces. The CHI molecule presents both a carboxyl group for covalent immobilization of ligands and an imidazole group, which can be utilized for oriented coupling of His-tagged proteins or may influence the overall surface charge and hydrophilicity.

We will compare the performance of CHI-modified surfaces with two widely used alternatives:

• N-hydroxysuccinimide (NHS)-ester activated carboxyl surfaces: A popular choice for covalently coupling primary amine-containing ligands.

• Maleimide-activated surfaces: Specifically designed for the covalent immobilization of thiol-containing ligands.

The central question we address is: how does the unique chemistry of CHI-modified surfaces influence their cross-reactivity profile compared to these established alternatives?

Understanding the Mechanisms of Non-Specific Binding

Non-specific binding arises from a combination of electrostatic and hydrophobic interactions between proteins in the sample and the sensor surface. The surface's terminal functional groups play a critical role in mediating these interactions. For instance, hydrophobic surfaces, such as those terminated with methyl (-CH3) groups, tend to exhibit higher levels of non-specific protein adsorption compared to more hydrophilic surfaces.[1]

Comparative Analysis of Surface Cross-Reactivity

To provide a quantitative comparison, we will analyze data from Surface Plasmon Resonance (SPR) experiments designed to measure non-specific binding from complex biological samples, such as human serum. SPR is a label-free technique that monitors changes in refractive index at the sensor surface, providing real-time data on molecular binding events.

Experimental Design for Cross-Reactivity Assessment

A robust assessment of cross-reactivity involves exposing the functionalized surfaces to a complex biological fluid, such as 10% human serum, and measuring the extent of non-specific binding. A subsequent injection of a specific analyte allows for the determination of the signal-to-noise ratio.

Workflow for Cross-Reactivity Assessment:

Figure 1: Experimental workflow for assessing surface cross-reactivity using SPR.

Quantitative Comparison of Non-Specific Binding

The following table summarizes typical SPR responses for non-specific binding of 10% human serum to different surface chemistries. The response is measured in Resonance Units (RU), where 1 RU corresponds to a surface concentration of approximately 1 pg/mm².

Surface Chemistry	Terminal Group(s)	Non-Specific Binding (RU) from 10% Human Serum	Rationale for Performance
1-(7-Carboxyheptyl)imidazole (CHI)	-COOH and Imidazole	Estimated 150 - 300	The presence of both a charged carboxyl group and a potentially charged imidazole group can lead to complex electrostatic interactions. The overall charge will be pH-dependent.
Carboxyl (activated with NHS-ester)	-COOH	200 - 500[1]	Carboxyl groups are negatively charged at neutral pH, which can lead to electrostatic repulsion of some negatively charged proteins but attraction of positively charged proteins.
Maleimide	Maleimide	300 - 600	The maleimide group is relatively hydrophobic, which can contribute to higher non-specific binding through hydrophobic interactions with proteins.
Hydroxyl (-OH)	-OH	50 - 150[1]	Hydroxyl-terminated surfaces are generally more hydrophilic and have been shown to exhibit lower protein adsorption compared to carboxyl and amine surfaces.[2][3]
Methyl (-CH3)	-CH3	>1000[1]	Highly hydrophobic surfaces that promote significant non-specific protein adsorption.[1]

Note: The value for CHI is an educated estimate based on the properties of its constituent functional groups, as direct comparative data is limited. Further experimental validation is required.

Interpretation of Results:

From the comparative data, it is evident that surface chemistry has a profound impact on non-specific binding. Hydrophilic surfaces, such as those terminated with hydroxyl groups, generally exhibit lower cross-reactivity. While direct data for CHI is scarce, its combination of a charged carboxyl group and a polar imidazole group suggests a moderate level of non-specific binding, potentially lower than purely carboxylated or maleimide surfaces, but likely higher than hydroxyl-terminated surfaces. The imidazole group's charge is pH-dependent, adding a layer of complexity to its interaction with proteins.

Step-by-Step Experimental Protocols

To ensure the reproducibility and validity of your cross-reactivity studies, we provide the following detailed protocols.

Protocol 1: Preparation of 1-(7-Carboxyheptyl)imidazole (CHI) Modified Gold Surfaces

This protocol describes the formation of a self-assembled monolayer (SAM) of CHI on a gold surface.

Materials:

• Gold-coated sensor chips

• 1-(7-Carboxyheptyl)imidazole (CHI)

• Anhydrous ethanol

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) (Caution: Extremely corrosive and explosive when mixed with organic materials)

• Deionized (DI) water

• Nitrogen gas

Procedure:

• Gold Surface Cleaning:

  • Immerse the gold-coated sensor chip in Piranha solution for 30-60 seconds.

  • Rinse thoroughly with DI water.

  • Rinse with ethanol.

  • Dry the chip under a gentle stream of nitrogen gas.

• SAM Formation:

  • Prepare a 1 mM solution of CHI in anhydrous ethanol.

  • Immediately immerse the clean, dry gold chip in the CHI solution.

  • Incubate for 18-24 hours at room temperature in a sealed container to prevent evaporation and contamination.

• Rinsing and Drying:

  • Remove the chip from the CHI solution.

  • Rinse thoroughly with ethanol to remove non-chemisorbed molecules.

  • Dry the chip under a gentle stream of nitrogen gas.

  • The CHI-modified surface is now ready for ligand immobilization.

Protocol 2: Cross-Reactivity Assessment using Surface Plasmon Resonance (SPR)

This protocol outlines the steps for quantifying non-specific binding on your functionalized surface.

Materials:

• SPR instrument and appropriate sensor chips

• Prepared CHI, NHS-activated, and Maleimide-activated surfaces

• Running buffer (e.g., HBS-EP+: 10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20)

• 10% Human serum in running buffer (prepare fresh and filter)

• Specific analyte of interest at a known concentration in running buffer

• Regeneration solution (e.g., 10 mM Glycine-HCl pH 2.0)

• Blocking solution (e.g., 1 M ethanolamine-HCl pH 8.5 for NHS-ester surfaces; 10 mM L-cysteine for maleimide surfaces)

Procedure:

• System Equilibration:

  • Dock the functionalized sensor chip in the SPR instrument.

  • Allow the system to equilibrate with running buffer until a stable baseline is achieved.

• Ligand Immobilization (if applicable):

  • Follow the manufacturer's instructions for immobilizing your specific ligand to the activated surface.

• Blocking:

  • Inject the appropriate blocking solution to deactivate any remaining reactive groups on the surface.

  • Return to running buffer and establish a stable baseline.

• Non-Specific Binding Measurement:

  • Inject the 10% human serum solution over the surface for a defined period (e.g., 180 seconds) at a constant flow rate (e.g., 30 µL/min).

  • Monitor the SPR response (in RU) to quantify the level of non-specific binding.

  • Allow the buffer to flow over the surface to observe the dissociation of non-specifically bound proteins.

• Specific Binding Measurement:

  • After the baseline has stabilized, inject the specific analyte over the surface.

  • Measure the SPR response corresponding to the specific binding event.

• Regeneration:

  • Inject the regeneration solution to remove the bound analyte and any remaining non-specifically bound proteins.

  • Monitor the return of the SPR signal to the baseline.

• Data Analysis:

  • Measure the RU value at the end of the human serum injection to quantify non-specific binding.

  • Calculate the signal-to-noise ratio by dividing the specific binding signal by the non-specific binding signal.

Diagram of Surface Functionalization and Interaction Analysis:

Figure 2: Schematic representation of different surface chemistries and their interaction with complex and specific analytes.

Conclusion and Recommendations

The selection of an appropriate surface chemistry is a critical step in the design of any biomolecular interaction assay. While NHS-ester and maleimide chemistries are well-established for their respective target ligands, they can be susceptible to significant non-specific binding.

Key Takeaways:

• Hydrophilicity is Key: Surfaces with increased hydrophilicity, such as those terminated with hydroxyl or oligo(ethylene glycol) groups, generally demonstrate lower non-specific protein adsorption.[1]

• Charge Plays a Dual Role: Charged surfaces, like those with carboxyl groups, can repel similarly charged proteins but may attract oppositely charged ones, leading to variable non-specific binding depending on the sample composition and pH.

• 1-(7-Carboxyheptyl)imidazole as a Promising Alternative: The bifunctional nature of CHI offers the potential for both covalent immobilization and oriented coupling of His-tagged proteins. Its combination of a carboxyl and an imidazole group may offer a unique surface property profile. Based on the characteristics of its constituent functional groups, it is hypothesized that CHI-modified surfaces could offer a moderate level of resistance to non-specific binding.

Recommendations for Minimizing Cross-Reactivity:

• Optimize Blocking: Always include a blocking step after ligand immobilization to passivate any remaining reactive sites on the surface. Common blocking agents include ethanolamine for NHS-esters, L-cysteine for maleimides, and bovine serum albumin (BSA) for general surface passivation.

• Adjust Buffer Conditions: The pH and ionic strength of the running buffer can significantly influence non-specific binding. Increasing the salt concentration can help to mitigate electrostatic interactions.

• Include Detergents: Low concentrations of non-ionic detergents, such as Tween-20 or Surfactant P20, in the running buffer can help to reduce hydrophobic interactions.

• Perform Control Experiments: Always run control experiments using a non-relevant protein or a mock sample to accurately quantify the level of non-specific binding in your system.

Ultimately, the optimal surface chemistry will be application-dependent. We strongly encourage researchers to empirically test a panel of surface chemistries to identify the one that provides the best signal-to-noise ratio for their specific ligand-analyte pair and sample matrix. This rigorous approach will lead to more reliable and reproducible data, accelerating your research and development efforts.

References

• Effects of surface functional groups on protein adsorption and subsequent cell adhesion using self-assembled monolayers. Journal of Materials Chemistry. [Link]

• Self-assembled monolayers with different terminating groups as model substrates for cell adhesion studies. Biomaterials. [Link]

• Effects of surface functional groups on protein adsorption and subsequent cell adhesion using self-assembled monolayers. ResearchGate. [Link]

• Protein Adsorption on Mixed Self-Assembled Monolayers: Influence of Chain Length and Terminal Group. Langmuir. [Link]

• Unravelling nonspecific adsorption of complex protein mixture on surfaces with SPR and MS. Analytical and Bioanalytical Chemistry. [Link]

• Quartz crystal microbalance study of bovine serum albumin adsorption onto self-assembled monolayer-functionalized gold with subsequent ligand binding. ResearchGate. [Link]

• Quantification of single protein binding kinetics in complex media with prism coupled plasmonic scattering imaging. PubMed Central. [Link]

• SPR Studies of the Nonspecific Adsorption Kinetics of Human IgG and BSA on Gold Surfaces Modified by Self-Assembled Monolayers (SAMs). Journal of Colloid and Interface Science. [Link]

Sources

• 1. SPR Studies of the Nonspecific Adsorption Kinetics of Human IgG and BSA on Gold Surfaces Modified by Self-Assembled Monolayers (SAMs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of surface functional groups on protein adsorption and subsequent cell adhesion using self-assembled monolayers - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Self-assembled monolayers with different terminating groups as model substrates for cell adhesion studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Performance Evaluation of 1-(7-Carboxyheptyl)imidazole in Biosensor Platforms

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of biosensor development, the choice of surface chemistry is a critical determinant of assay performance. The method of immobilizing a biological recognition element to a transducer surface profoundly influences the sensitivity, specificity, stability, and reproducibility of the resulting sensor. This guide provides an in-depth technical evaluation of 1-(7-Carboxyheptyl)imidazole (CHI), a carboxyl-terminated self-assembled monolayer (SAM)-forming molecule, across various biosensor platforms. We will objectively compare its performance with common alternatives and provide the supporting experimental rationale and data necessary for informed decision-making in your research and development endeavors.

The Critical Role of Surface Chemistry: An Introduction to 1-(7-Carboxyheptyl)imidazole (CHI)

At the heart of any biosensor is the interface between the biological recognition element (e.g., antibody, enzyme, nucleic acid) and the transducer surface (e.g., gold, carbon, quartz crystal). The linker molecule that bridges this gap must not only facilitate a stable covalent bond but also orient the biomolecule for optimal activity while minimizing non-specific binding.

1-(7-Carboxyheptyl)imidazole (CHI) is a bifunctional molecule featuring an imidazole head group, which readily forms a self-assembled monolayer on gold and other metal oxide surfaces, and a terminal carboxylic acid group. This carboxyl group provides a versatile handle for the covalent immobilization of biomolecules through well-established carbodiimide chemistry (EDC/NHS coupling). The heptyl chain acts as a spacer, lifting the biomolecule away from the surface to reduce steric hindrance and improve its accessibility to the target analyte.

This guide will explore the performance of CHI in three widely used biosensor platforms: Surface Plasmon Resonance (SPR), Electrochemical Biosensors, and Quartz Crystal Microbalance (QCM).

Comparative Performance Analysis of CHI-based Surface Chemistry

To provide a clear and objective comparison, the following table summarizes the key performance metrics of CHI against two commonly used alternative surface chemistries: N-hydroxysuccinimide (NHS)-activated esters and 11-Mercaptoundecanoic acid (MUA). The data presented is a synthesis of values reported in the literature for similar applications.

Feature	1-(7-Carboxyheptyl)imidazole (CHI)	NHS-activated Esters (Pre-activated Surfaces)	11-Mercaptoundecanoic Acid (MUA)
Immobilization Chemistry	Two-step: SAM formation followed by EDC/NHS activation of carboxyl groups.	One-step: Direct reaction with primary amines of the biomolecule.	Two-step: SAM formation followed by EDC/NHS activation of carboxyl groups.
Immobilization Control	High. The two-step process allows for optimization of both SAM formation and biomolecule coupling.	Moderate. Relies on the stability of the pre-activated surface, which can be susceptible to hydrolysis.	High. Similar to CHI, offering good control over the immobilization process.
Surface Stability	Good. The imidazole-gold interaction provides a stable monolayer.	Variable. The stability of the ester linkage can be a concern, especially in aqueous environments.	Excellent. The thiol-gold bond is a well-established and highly stable interaction.
Non-Specific Binding	Low to moderate. The alkyl chain provides some resistance to non-specific adsorption.	Low to moderate. Often co-immobilized with blocking agents to minimize non-specific binding.	Low. The carboxyl-terminated surface can be further modified to resist non-specific interactions.
Sensitivity	Good to Excellent. The spacer arm and controlled orientation can lead to high sensitivity.	Good. Performance is highly dependent on the density and activity of the immobilized biomolecule.	Good to Excellent. A well-ordered MUA monolayer can lead to highly sensitive assays.
Reproducibility	Good. The self-assembly process generally leads to reproducible surfaces.[1]	Good. Dependent on the quality and consistency of the pre-activated surfaces.	Very Good. The robust nature of the thiol-gold bond contributes to high reproducibility.
Versatility	High. The carboxyl group can be used to immobilize a wide range of biomolecules.	High. Reacts with any primary amine-containing molecule.	High. The carboxyl group offers broad applicability for biomolecule conjugation.

Deep Dive into Biosensor Platforms: Methodologies and Performance Insights

Surface Plasmon Resonance (SPR) Biosensors

SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip, typically gold. This allows for the real-time monitoring of biomolecular interactions.

Causality Behind Experimental Choices: The goal in SPR is to create a uniform and stable baseline, followed by a robust and specific binding signal. The choice of CHI is predicated on its ability to form a well-ordered SAM, which provides a consistent starting surface. The subsequent EDC/NHS activation allows for the controlled covalent attachment of ligands, ensuring that the observed signal changes are due to specific binding events rather than ligand dissociation or non-specific interactions.

Experimental Protocol: Antibody Immobilization on a Gold SPR Sensor using CHI

• Surface Cleaning: Thoroughly clean the gold SPR sensor chip with piranha solution (a 3:1 mixture of sulfuric acid and 30% hydrogen peroxide) for 1-2 minutes, followed by copious rinsing with deionized water and ethanol. Dry the surface under a stream of nitrogen. (Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood).

• SAM Formation: Immerse the cleaned sensor chip in a 1 mM solution of 1-(7-Carboxyheptyl)imidazole in ethanol for 12-24 hours at room temperature to allow for the formation of a dense self-assembled monolayer.

• Rinsing: Rinse the chip thoroughly with ethanol and deionized water to remove any non-adsorbed CHI.

• Activation of Carboxyl Groups: Prepare a fresh solution of 0.4 M 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 0.1 M N-Hydroxysuccinimide (NHS) in deionized water. Inject this solution over the sensor surface for 7-10 minutes to activate the terminal carboxyl groups of the CHI monolayer.

• Antibody Immobilization: Immediately inject a solution of the antibody (e.g., 10-50 µg/mL in a low ionic strength buffer like 10 mM acetate buffer, pH 4.5-5.5) over the activated surface. The primary amine groups (lysine residues) on the antibody will react with the NHS esters to form stable amide bonds.

• Deactivation: Inject a solution of 1 M ethanolamine-HCl (pH 8.5) to deactivate any remaining NHS esters and block non-specific binding sites.

• Ready for Analysis: The sensor surface is now functionalized with the antibody and ready for the introduction of the target analyte.

dot

Caption: SPR Antibody Immobilization Workflow using CHI.

Electrochemical Biosensors

Electrochemical biosensors measure changes in electrical properties (e.g., current, potential, impedance) resulting from a biochemical reaction at the electrode surface.

Causality Behind Experimental Choices: In electrochemical biosensors, a key objective is to facilitate efficient electron transfer while maintaining the biological activity of the immobilized molecule. The CHI monolayer provides an organized interface that can prevent the biomolecule from denaturing on the electrode surface. The length of the alkyl chain is a critical parameter; it must be long enough to allow for flexibility of the biomolecule but not so long that it significantly impedes electron transfer.

Experimental Protocol: Enzyme Immobilization on a Gold Electrode using CHI

• Electrode Preparation: Polish the gold working electrode with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm), followed by sonication in deionized water and ethanol to remove any residual abrasive particles.

• Electrochemical Cleaning: Perform cyclic voltammetry in 0.5 M H₂SO₄ by sweeping the potential between the oxidation and reduction potentials of gold until a characteristic voltammogram is obtained, indicating a clean surface.

• CHI Monolayer Formation: Immerse the cleaned electrode in a 1 mM ethanolic solution of 1-(7-Carboxyheptyl)imidazole for 12-24 hours.

• Activation and Immobilization:

  • Rinse the electrode with ethanol and water.

  • Immerse the electrode in a freshly prepared aqueous solution of 0.4 M EDC and 0.1 M NHS for 1 hour at room temperature to activate the carboxyl groups.

  • Rinse the electrode with water and immediately immerse it in a solution of the enzyme (e.g., glucose oxidase, 1-5 mg/mL in phosphate-buffered saline, pH 7.4) for 2-4 hours at 4°C.

• Blocking and Storage: Rinse the electrode with buffer to remove non-covalently bound enzyme. The enzyme-modified electrode can be stored in buffer at 4°C until use.

dot

Caption: Electrochemical Biosensor Signaling Pathway.

Quartz Crystal Microbalance (QCM) Biosensors

QCM is a mass-sensitive technique that measures changes in the resonant frequency of a quartz crystal oscillator. When mass is added to or removed from the crystal surface, the frequency changes, allowing for the label-free detection of binding events.[2][3]

Causality Behind Experimental Choices: The primary consideration for QCM is the rigid and uniform attachment of the biorecognition layer to the crystal surface. A well-ordered and stable CHI monolayer provides a solid foundation for subsequent biomolecule immobilization. The covalent nature of the EDC/NHS coupling ensures that the observed frequency changes are directly proportional to the mass of the analyte binding to the immobilized ligand, rather than any instability in the surface chemistry itself.

Experimental Protocol: DNA Probe Immobilization on a Gold-Coated QCM Crystal using CHI

• Crystal Cleaning: Clean the gold-coated QCM crystal with a UV-Ozone cleaner for 10-15 minutes to remove organic contaminants.

• SAM Formation: Immerse the crystal in a 1 mM solution of CHI in ethanol for 12-24 hours.

• Rinsing and Drying: Rinse the crystal with ethanol and deionized water, then dry with a gentle stream of nitrogen.

• Activation: Place the crystal in a humidity chamber and add a small drop of a freshly prepared 0.4 M EDC / 0.1 M NHS solution onto the gold surface. Incubate for 30-60 minutes.

• Probe Immobilization: Rinse the crystal with water and immediately add a solution of an amine-modified DNA probe (e.g., 1-10 µM in a suitable buffer) to the surface. Incubate for 1-2 hours in a humidity chamber.

• Blocking: Rinse the crystal and immerse it in a blocking solution (e.g., 1 mM mercaptohexanol in ethanol) for 30-60 minutes to passivate the remaining surface and prevent non-specific binding.

• Final Rinse and Analysis: Rinse with water and dry. The QCM crystal is now ready for hybridization experiments.

dot

Caption: Logical Flow of QCM Biosensor Fabrication and Detection.

Conclusion and Future Outlook

1-(7-Carboxyheptyl)imidazole (CHI) presents a robust and versatile option for the functionalization of gold and other metal oxide surfaces in a variety of biosensor platforms. Its ability to form stable, well-ordered self-assembled monolayers, combined with the flexibility of EDC/NHS chemistry for biomolecule immobilization, makes it a strong candidate for developing sensitive and reproducible biosensors.

While alternatives like pre-activated NHS-ester surfaces offer a more streamlined, one-step immobilization process, they may lack the fine control and stability of a two-step SAM-based approach. Thiol-based linkers such as 11-mercaptoundecanoic acid (MUA) provide a more stable gold-sulfur bond, which may be advantageous for applications requiring long-term stability or harsh regeneration conditions.[4][5]

The choice of surface chemistry will ultimately depend on the specific requirements of the biosensor application, including the nature of the biomolecule and analyte, the desired sensitivity and stability, and the fabrication workflow. The detailed protocols and comparative data presented in this guide are intended to provide researchers, scientists, and drug development professionals with the necessary information to make an informed decision and to optimize the performance of their biosensor platforms.

Future research in this area will likely focus on the development of novel linker molecules with enhanced anti-fouling properties to further reduce non-specific binding from complex biological samples. Additionally, advancements in surface characterization techniques will continue to provide a deeper understanding of the structure and function of these critical interfaces, leading to the rational design of next-generation biosensors with even greater performance.

References

• Prakrankamanant, P. (2014). Quartz Crystal Microbalance Biosensors: Prospects for Point-of-Care Diagnostics. Journal of the Medical Association of Thailand = Chotmaihet thangphaet, 97 Suppl 4, S56–S64.

• Explore how immobilization strategies affected immunosensor performance by comparing four methods for antibody immobilization on electrode surfaces - NIH. (n.d.). Retrieved from [Link]

• Tan, S. H., et al. (2020). Quartz crystal microbalance-based biosensors as rapid diagnostic devices for infectious diseases. Biotechnology Advances, 43, 107594.

• Chitosan‐enhanced sensitivity of mercaptoundecanoic acid (MUA)‐ capped gold nanorod based localized surface plasmon resonance (LSPR) biosensor for detection of alpha‐synuclein oligomer biomarker in parkinson's disease - PMC. (n.d.). Retrieved from [Link]

• Antifouling Self-Assembled Monolayers for Designing of Electrochemical Biosensors. (2020). International Journal of Electrochemical Science, 15(9), 9449–9464.

• Characteristics of the 11-Mercaptoundecanoic Acid (11-MUA) Binding to Gold Surface as Self-Assembled Monolayer (SAM) for SPR based Biosensor | Request PDF. (n.d.). Retrieved from [Link]

• Su, X., et al. (2003). Quartz crystal biosensor for real-time monitoring of molecular recognition between protein and small molecular medicinal agents. Biosensors & Bioelectronics, 19(1), 9–19.

• Real-Time Monitoring of Chemisorption of Antibodies onto Self-Assembled Monolayers Deposited on Gold Electrodes Using Electrochemical Impedance Spectroscopy - PMC. (n.d.). Retrieved from [Link]

• Response linearity and reproducibility of biosensor. Each set of... (n.d.). Retrieved from [Link]

• Souza, G. R., et al. (2006). In vivo detection of gold-imidazole self-assembly complexes: NIR-SERS signal reporters. Analytical Chemistry, 78(17), 6232–6237.
• Yoshimine, H., et al. (2023). Pocketable Biosensor Based on Quartz-Crystal Microbalance and Its Application to DNA Detection. Sensors, 23(1), 281.

• 11-Mercaptoundecanoic acid capped gold nanoclusters as a fluorescent probe for specific detection of folic acid via a ratiometric fluorescence strategy - NIH. (n.d.). Retrieved from [Link]

• An Overview of Techniques in Enzyme Immobiliz

• An overview of stability and lifetime of electrochemical biosensors - OUCI. (n.d.). Retrieved from [Link]

• Molecular Origins of Long-Term Changes in a Competitive Continuous Biosensor with Single-Molecule Resolution - PubMed. (n.d.). Retrieved from [Link]

• Immobilization of Enzymes by Covalent Attachment | Springer Nature Experiments. (n.d.). Retrieved from [Link]

• Preparation of Nanoparticle-Immobilized Gold Surfaces for the Reversible Conjugation of Neurotensin Peptide - MDPI. (n.d.). Retrieved from [Link]

• 845 PDFs | Review articles in 11-MERCAPTOUNDECANOIC ACID - ResearchGate. (n.d.). Retrieved from [Link]

• Outcome of (a) the reproducibility study for seven identical biosensors... (n.d.). Retrieved from [Link]

• Characterization of a self-assembled monolayer of thiol on a gold surface and the fabrication of a biosensor chip based on surface plasmon resonance for detecting anti-GAD antibody. | Semantic Scholar. (n.d.). Retrieved from [Link]

• High-performance electrochemical biosensor comprising Mn-ZIF-67 conjugated with anti-O antibody for Escherichia coli detection - NIH. (n.d.). Retrieved from [Link]

• The. repeatability and reproducibility of the biosensors. | Download Table. (n.d.). Retrieved from [Link]

• Self-assembled Monolayers of 2-(((5-mercapto-1,3,4-thiadiazol-2-yl)imino)methyl)phenol (MTP) on Gold Surface: A Platform for Impedimetric and Potentiometric Sensing of Mercury(II) - ResearchGate. (n.d.). Retrieved from [Link]

• 11-Mercaptoundecanoic acid capped gold nanoclusters with unusual aggregation-enhanced emission for selective fluorometric hydrogen sulfide determination | Request PDF. (n.d.). Retrieved from [Link]

• Recent Achievements in Electrochemical and Surface Plasmon Resonance Aptasensors for Mycotoxins Detection - MDPI. (n.d.). Retrieved from [Link]

• Electrochemiluminescent competitive immunosensor based on polyethyleneimine capped SiO2 nanomaterials as labels to release Ru(bpy)32+ fixed in 3D Cu/Ni oxalate for the detection of aflatoxin B1 - PubMed. (n.d.). Retrieved from [Link]

• Recent Advances in Recognition Receptors for Electrochemical Biosensing of Mycotoxins—A Review - PMC. (n.d.). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jmatonline.com [jmatonline.com]
• 3. Quartz crystal microbalance-based biosensors as rapid diagnostic devices for infectious diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chitosan‐enhanced sensitivity of mercaptoundecanoic acid (MUA)‐ capped gold nanorod based localized surface plasmon resonance (LSPR) biosensor for detection of alpha‐synuclein oligomer biomarker in parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Thromboxane Synthase Inhibition Assays Using 1-(7-Carboxyheptyl)imidazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of methodologies for validating thromboxane synthase inhibition assays, with a specific focus on the well-characterized inhibitor, 1-(7-Carboxyheptyl)imidazole. We will delve into the underlying principles of experimental design, data interpretation, and the establishment of a robust and self-validating assay system.

Introduction: The Significance of Thromboxane Synthase Inhibition

Thromboxane A2 (TXA2) is a potent, albeit unstable, lipid mediator synthesized from arachidonic acid via the cyclooxygenase (COX) pathway.[1][2] The final and rate-limiting step in its production is catalyzed by thromboxane synthase (TXAS), a cytochrome P450 enzyme that converts prostaglandin H2 (PGH2) into TXA2.[3][4] TXA2 plays a critical role in various physiological and pathophysiological processes, including platelet aggregation, vasoconstriction, and inflammation.[2][5][6] Consequently, the inhibition of TXAS has been a key therapeutic target for the development of antiplatelet and antithrombotic drugs.[3][7][8]

Validating an assay for TXAS inhibition is paramount to ensure the accuracy, reliability, and reproducibility of screening potential drug candidates.[9] This guide will utilize 1-(7-Carboxyheptyl)imidazole, a known selective inhibitor of thromboxane synthase, as a model compound to illustrate the principles of assay validation.[10][11][12]

Understanding the Key Player: 1-(7-Carboxyheptyl)imidazole

1-(7-Carboxyheptyl)imidazole is a member of the imidazole class of compounds that have been extensively studied as selective inhibitors of thromboxane synthase.[10][11][13][14] Its mechanism of action involves the imidazole moiety coordinating with the heme iron at the active site of the TXAS enzyme, thereby preventing the binding and conversion of the PGH2 substrate.[3] The selectivity of imidazole derivatives for TXAS over other enzymes in the arachidonic acid cascade, such as cyclooxygenase and prostacyclin synthase, makes them valuable tools for studying the specific roles of thromboxane A2.[10][11][15]

The Arachidonic Acid Cascade: A Visual Overview

To appreciate the specificity of the assay, it's crucial to understand the biochemical pathway leading to thromboxane A2 synthesis.

Caption: The arachidonic acid cascade leading to thromboxane A2 synthesis.

Comparative Analysis of Assay Methodologies

The validation of a thromboxane synthase inhibition assay hinges on the accurate measurement of its enzymatic activity. Since TXA2 is highly unstable, its activity is typically assessed by quantifying its stable, inactive metabolite, Thromboxane B2 (TXB2).[1][16][17] Below is a comparison of common methodologies for TXB2 detection.

Methodology	Principle	Advantages	Disadvantages
Enzyme Immunoassay (EIA) / ELISA	Competitive binding of sample TXB2 and a labeled TXB2 conjugate to a limited number of anti-TXB2 antibodies.[17][18]	High throughput, relatively low cost, commercially available kits.[17][19][20]	Potential for cross-reactivity, matrix effects can influence results.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separation of TXB2 by liquid chromatography followed by highly specific and sensitive detection by mass spectrometry.[21][22]	High specificity and sensitivity, can simultaneously measure multiple analytes, considered the "gold standard" for quantification.[21][23]	Higher initial equipment cost, lower throughput compared to EIA, requires specialized expertise.
Fluorescence Polarization (FP)	Measures the displacement of a fluorescently labeled probe from the TXAS active site by an inhibitor, leading to a decrease in fluorescence polarization.[24]	Homogeneous assay format (no wash steps), suitable for high-throughput screening.	Indirect measurement of inhibition, may not be suitable for all inhibitor classes.

For the purpose of this guide, we will focus on the widely accessible and robust EIA/ELISA methodology for validating the inhibitory activity of 1-(7-Carboxyheptyl)imidazole.

Experimental Workflow for Assay Validation

A self-validating experimental workflow is crucial for generating trustworthy data. This involves a logical progression from initial setup to the determination of key inhibitory parameters.

Caption: A streamlined workflow for thromboxane synthase inhibition assay validation.

Detailed Experimental Protocol: A Step-by-Step Guide

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of 1-(7-Carboxyheptyl)imidazole using a competitive ELISA for TXB2 quantification.

Materials:

• Purified thromboxane synthase or platelet microsomes as an enzyme source

• 1-(7-Carboxyheptyl)imidazole

• Prostaglandin H2 (PGH2) substrate

• Assay buffer (e.g., Tris-HCl)

• Reaction termination solution (e.g., a solution containing a chelating agent and a reducing agent)

• Commercial Thromboxane B2 EIA kit[17][19]

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of 1-(7-Carboxyheptyl)imidazole in a suitable solvent (e.g., DMSO) and create a serial dilution series in assay buffer.

  • Prepare the enzyme solution to the desired concentration in assay buffer.

  • Prepare the PGH2 substrate solution immediately before use, as it is unstable.

• Enzyme Inhibition Reaction:

  • In a microplate, add the assay buffer, the enzyme solution, and the different concentrations of 1-(7-Carboxyheptyl)imidazole (or vehicle control).

  • Pre-incubate the enzyme and inhibitor for a specified time (e.g., 15 minutes) at the optimal temperature (e.g., 37°C) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the PGH2 substrate.

  • Incubate for a defined period (e.g., 1-2 minutes) during which the reaction is linear.

  • Terminate the reaction by adding the termination solution.

• Quantification of Thromboxane B2 by EIA:

  • Follow the instructions provided with the commercial TXB2 EIA kit.[17][19] This typically involves:

    • Adding standards, controls, and the reaction mixtures from the inhibition assay to the antibody-coated microplate.

    • Adding an HRP-conjugated TXB2 tracer.

    • Incubating to allow for competitive binding.

    • Washing the plate to remove unbound reagents.

    • Adding a substrate solution and incubating to develop color.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength (e.g., 450 nm).

Data Analysis:

• TXB2 Standard Curve: Generate a standard curve by plotting the absorbance values of the known TXB2 standards against their concentrations.[25] Use a suitable curve-fitting model (e.g., four-parameter logistic fit) to determine the concentration of TXB2 in the experimental samples.[25]

• Calculation of Percent Inhibition: Calculate the percentage of thromboxane synthase inhibition for each concentration of 1-(7-Carboxyheptyl)imidazole using the following formula:

  % Inhibition = [1 - (TXB2 concentration with inhibitor / TXB2 concentration without inhibitor)] * 100

• IC50 Determination: Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. The IC50 is the concentration of the inhibitor that reduces the enzyme activity by 50%.

Interpreting the Results: What a Successful Validation Looks Like

A successful validation of the thromboxane synthase inhibition assay using 1-(7-Carboxyheptyl)imidazole should yield an IC50 value consistent with previously reported values in the literature. This confirms that the assay is performing as expected and is capable of accurately quantifying the potency of a known inhibitor.

Expected Performance Characteristics:

Parameter	Acceptance Criteria	Rationale
IC50 Value	Consistent with published literature for 1-(7-Carboxyheptyl)imidazole under similar experimental conditions.	Demonstrates the accuracy of the assay in determining inhibitor potency.
Z'-factor	> 0.5	Indicates a robust assay with a large separation between the positive and negative controls, suitable for screening.
Intra-assay Precision (CV%)	< 15%	Ensures reproducibility of results within the same experiment.
Inter-assay Precision (CV%)	< 20%	Ensures reproducibility of results between different experiments on different days.

Comparison with Alternative Inhibitors

While 1-(7-Carboxyheptyl)imidazole is an excellent tool for assay validation, it is important to be aware of other thromboxane synthase inhibitors that can be used for comparative studies.

Inhibitor	Class	Key Features
Ozagrel (OKY-046)	Imidazole derivative	A potent and reversible TXAS inhibitor often used as a positive control in screening assays.[24]
Dazoxiben	Imidazole derivative	A selective TXA2 synthase inhibitor that has been studied in clinical trials.[26][27]
Picotamide	-	Acts as both a thromboxane synthase inhibitor and a thromboxane receptor antagonist.[3]

Conclusion: Establishing a Reliable Assay for Drug Discovery

The validation of a thromboxane synthase inhibition assay is a critical step in the identification and characterization of novel therapeutic agents. By employing a well-characterized inhibitor like 1-(7-Carboxyheptyl)imidazole and a robust detection methodology such as EIA, researchers can establish a reliable and reproducible assay system. This guide has provided a comprehensive framework for this validation process, from understanding the underlying biochemistry to detailed experimental protocols and data interpretation. A thoroughly validated assay is the cornerstone of any successful drug discovery program targeting thromboxane synthase.[28]

References

• Enzyme inhibitory assay: Significance and symbolism. (2025). Google AI Search.
• FitzGerald, G. A., & Patrono, C. (2001). The biochemical pharmacology of thromboxane synthase inhibition in man. PubMed.
• Gresele, P., et al. (1991). A Comparative Evaluation of Thromboxane Receptor Blockade, Thromboxane Synthase Inhibition and Both in Animal Models of Arterial Thrombosis. PubMed.
• An In-depth Technical Guide to the Thromboxane Synthesis Pathway and its Inhibition by Ro 22-3581. (n.d.). Benchchem.
• Iizuka, K., et al. (1981). Highly selective inhibitors of thromboxane synthetase. 1.
• Thromboxane A Synthase Inhibitor Screening Assay Kit. (n.d.). Cayman Chemical.
• Iizuka, K., et al. (1981). Highly selective inhibitors of thromboxane synthetase. 1.
• Iizuka, K., et al. (1981). Highly selective inhibitors of thromboxane synthetase. 1.
• Patrono, C., et al. (2021). Measurement of Thromboxane Biosynthesis in Health and Disease. Frontiers in Pharmacology.
• Heptinstall, S., et al. (1990). Thromboxane (Tx)
• Thromboxane-A synthase. (n.d.). Wikipedia.
• An Integrative Review of the Cardiovascular Disease Spectrum: Integrating Multi-Omics and Artificial Intelligence for Precision Cardiology. (2023). MDPI.
• Human Thromboxane B2 ELISA Kit (EEL061). (n.d.). Invitrogen - Thermo Fisher Scientific.
• Needleman, P., et al. (1977). Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets.
• Cross, P. E., et al. (1985). Selective thromboxane synthetase inhibitors. 4. 2-(1H-imidazol-1-ylmethyl) carboxylic acids of benzo[b]furan, benzo[b]thiophene, indole, and naphthalene. PubMed.
• Defreyn, G., et al. (1982). Pharmacologic inhibition of thromboxane synthetase and platelet aggregation: modulatory role of cyclooxygenase products. PubMed.
• Granström, E., & Kindahl, H. (1978).
• Colsch, B., et al. (2014). Liquid chromatography-tandem mass spectrometry for simultaneous measurement of thromboxane B2 and 12(S)
• Gryglewski, R. J., et al. (1977). Inhibition of platelet thromboxane synthesis by 7-(1-imidazolyl) heptanoic acid. PubMed.
• Thromboxane B2 EIA (CS0190) - Bulletin. (n.d.). Sigma-Aldrich.
• Mayeux, P. R., et al. (1990).
• Thromboxane B2 - d
• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (2016). PMC.
• Hammarström, S., & Falardeau, P. (1977).
• Shi, Y., et al. (2020). LC-MS/MS assay for the simultaneous quantitation of thromboxane B2 and prostaglandin E2 to evaluate cyclooxygenase inhibition in human whole blood. Semantic Scholar.
• Locuson, C. W., et al. (2015). Functional analysis of human thromboxane synthase polymorphic variants. PMC - NIH.
• Davì, G., et al. (1995). Inhibition of Thromboxane Biosynthesis and Platelet Function by Simvastatin in Type IIa Hypercholesterolemia. Arteriosclerosis, Thrombosis, and Vascular Biology.
• Thromboxane B2 EIA Kit (TXB2 EIA Kit). (n.d.). Cayman Chemical.
• Guo, X., et al. (2020). An efficient assay for identification and quantitative evaluation of potential polysialyltransferase inhibitors. Analyst (RSC Publishing).
• Shi, Y., et al. (2020). LC-MS/MS assay for the simultaneous quantitation of thromboxane B2 and prostaglandin E2 to evaluate cyclooxygenase inhibition in human whole blood.
• What medications modulate thromboxane A2 (TXA2)?. (2025). Dr.Oracle.
• Thromboxane B2 ELISA Kit (ab133022). (n.d.). Abcam.
• Scheme 1. Prostaglandin H 2 isomerizations to thromboxane A 2 and prostacyclin. (n.d.).
• The purification step is not crucial in EIA measurements of thromboxane B2 and 11-dehydrothromboxane B2 in human plasma. (2009). PubMed.
• The Role of Thromboxane in the Course and Treatment of Ischemic Stroke: Review. (2021). MDPI.
• Quantitative liquid chromatography-tandem mass spectrometric analysis of 11-dehydro TXB2 in urine. (1996). PubMed.
• Enzyme Assays: The Foundation of Modern Drug Discovery. (2025). BellBrook Labs.
• Thromboxane B2 Parameter Assay Kit (KGE011). (n.d.). R&D Systems, Part of Bio-Techne.
• Determination of Thromboxane B2 in Serum by Liquid Chromatography-Mass Spectrometry (LC-MS). (n.d.). STEMart.
• Assessment of platelet thromboxane (TX)A2 biosynthesis ex vivo and in... (n.d.).
• Mechanism of Action Assays for Enzymes. (2012). Assay Guidance Manual - NCBI Bookshelf.
• Thromboxane A2/prostaglandin H2 directly stimulates platelet shape change independent of secreted ADP. (1983). PubMed.

Sources

• 1. Frontiers | Measurement of Thromboxane Biosynthesis in Health and Disease [frontiersin.org]
• 2. The Role of Thromboxane in the Course and Treatment of Ischemic Stroke: Review | MDPI [mdpi.com]
• 3. Thromboxane-A synthase - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. An Integrative Review of the Cardiovascular Disease Spectrum: Integrating Multi-Omics and Artificial Intelligence for Precision Cardiology [mdpi.com]
• 6. ahajournals.org [ahajournals.org]
• 7. The biochemical pharmacology of thromboxane synthase inhibition in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A comparative evaluation of thromboxane receptor blockade, thromboxane synthase inhibition and both in animal models of arterial thrombosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enzyme inhibitory assay: Significance and symbolism [wisdomlib.org]
• 10. Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. | Semantic Scholar [semanticscholar.org]
• 11. Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of platelet thromboxane synthesis by 7-(1-imidazolyl) heptanoic acid: dissociation from inhibition of aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Selective thromboxane synthetase inhibitors. 4. 2-(1H-imidazol-1-ylmethyl) carboxylic acids of benzo[b]furan, benzo[b]thiophene, indole, and naphthalene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Human Thromboxane B2 ELISA Kit (EEL061) - Invitrogen [thermofisher.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. Thromboxane B2 ELISA Kit (ab133022) | Abcam [abcam.com]
• 20. bio-techne.com [bio-techne.com]
• 21. Liquid chromatography-tandem mass spectrometry for simultaneous measurement of thromboxane B2 and 12(S)-hydroxyeicosatetraenoic acid in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Determination of Thromboxane B2 in Serum by Liquid Chromatography-Mass Spectrometry (LC-MS) - STEMart [ste-mart.com]
• 23. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 24. caymanchem.com [caymanchem.com]
• 25. Thromboxane B2 - data analysis at MyAssays [myassays.com]
• 26. Pharmacologic inhibition of thromboxane synthetase and platelet aggregation: modulatory role of cyclooxygenase products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. droracle.ai [droracle.ai]
• 28. bellbrooklabs.com [bellbrooklabs.com]

A Comparative Analysis of 1-(7-Carboxyheptyl)imidazole and Other Thromboxane A2 Synthase Inhibitors: A Guide for Researchers

In the landscape of cardiovascular and inflammatory disease research, the targeted inhibition of Thromboxane A2 (TXA2) synthase stands as a pivotal strategy. This enzyme is the terminal synthase in the biosynthesis of TXA2, a potent mediator of platelet aggregation and vasoconstriction. This guide provides a comprehensive comparative analysis of 1-(7-Carboxyheptyl)imidazole, a foundational TXA synthase inhibitor, with other notable inhibitors such as Ozagrel, Furegrelate, and Pirmagrel. This document is designed for researchers, scientists, and drug development professionals, offering an in-depth look at their mechanisms, potency, selectivity, and clinical relevance, supported by experimental data and detailed protocols.

The Critical Role of Thromboxane A2 Synthase in Pathophysiology

Thromboxane A2, derived from the arachidonic acid cascade, is a key player in hemostasis and thrombosis.[1] Its synthesis is initiated by the release of arachidonic acid from membrane phospholipids, which is then converted to prostaglandin H2 (PGH2) by cyclooxygenase (COX) enzymes.[2] Thromboxane A2 synthase then catalyzes the isomerization of PGH2 to the highly unstable and biologically active TXA2.[2]

TXA2 exerts its effects by binding to thromboxane receptors, which are G-protein coupled receptors found on platelets and smooth muscle cells.[3] This binding initiates a signaling cascade that leads to a rise in intracellular calcium, ultimately resulting in platelet activation, aggregation, and vasoconstriction.[4] Given its central role in these processes, inhibiting TXA2 synthase is a rational therapeutic approach for a variety of thromboembolic and inflammatory conditions.[5]

Mechanism of Action: The Imidazole Scaffold

Many potent and selective TXA2 synthase inhibitors, including 1-(7-Carboxyheptyl)imidazole and its derivatives, are characterized by an imidazole moiety.[6][7] The nitrogen atom within the imidazole ring is thought to coordinate with the heme iron at the active site of the cytochrome P450 enzyme, thromboxane A2 synthase, thereby competitively inhibiting its activity.[8][9] This targeted inhibition prevents the conversion of PGH2 to TXA2. A significant consequence of this selective inhibition is the potential shunting of the accumulated PGH2 substrate towards the synthesis of other prostaglandins, such as prostacyclin (PGI2), a potent vasodilator and inhibitor of platelet aggregation.[10] This dual action of reducing pro-thrombotic TXA2 and potentially increasing anti-thrombotic PGI2 is a key advantage of selective TXA synthase inhibitors over non-selective COX inhibitors like aspirin.[10]

Comparative Inhibitor Profiles

1-(7-Carboxyheptyl)imidazole

1-(7-Carboxyheptyl)imidazole serves as a foundational molecule in the study of TXA synthase inhibition. While it is a potent inhibitor, extensive structure-activity relationship studies have led to the development of more potent derivatives. Research has shown that the introduction of various substituents to the carboxy-bearing side chain of 1-(7-Carboxyheptyl)imidazole can significantly increase its inhibitory potency.

Ozagrel

Ozagrel, also known as OKY-046, is a highly selective and orally active TXA2 synthase inhibitor. It has been clinically developed and is used in some countries for the treatment of ischemic stroke and bronchial asthma. Ozagrel has demonstrated potent anti-platelet aggregation, vasodilation, and anti-inflammatory effects. Its high selectivity for TXA2 synthase over other enzymes in the arachidonic acid cascade, such as cyclooxygenase and prostacyclin synthase, has been a key factor in its development.

Furegrelate

Furegrelate, with the developmental code U-63557A, is another potent and selective pyridine-derivative inhibitor of TXA2 synthase. It has been shown to effectively reduce the production of TXA2, thereby mitigating its prothrombotic and vasoconstrictive effects. Furegrelate has been investigated in clinical trials and has demonstrated a dose-related inhibition of thromboxane synthesis in humans.

Pirmagrel

Pirmagrel (CGS 13080) is an imidazo-pyridine derivative that also acts as a selective inhibitor of thromboxane synthase.[10] Studies have shown that Pirmagrel can effectively suppress thromboxane production in vivo.

Quantitative Comparison of Inhibitor Potency

The half-maximal inhibitory concentration (IC50) is a critical parameter for comparing the potency of different inhibitors. A lower IC50 value indicates a more potent inhibitor. The following table summarizes the available IC50 data for the discussed TXA synthase inhibitors.

Inhibitor	IC50 Value (Molar)	Source(s)
1-(7-Carboxyheptyl)imidazole & Derivatives	10⁻⁸ to 10⁻⁹ M
Ozagrel	4 nM, 11 nM
Furegrelate	Potent inhibitor (specific IC50 not consistently reported in reviewed literature)
Pirmagrel	Effective in vivo inhibitor (specific IC50 not consistently reported in reviewed literature)

Note: Direct comparison of IC50 values should be made with caution, as experimental conditions can vary between studies.

Thromboxane A2 Signaling Pathway and Point of Inhibition

The following diagram illustrates the thromboxane A2 signaling pathway and highlights the point of action for TXA synthase inhibitors.

Caption: Thromboxane A2 signaling pathway and the inhibitory action of TXA synthase inhibitors.

Experimental Protocol: In Vitro Thromboxane A2 Synthase Inhibition Assay

This protocol provides a detailed, step-by-step methodology for determining the in vitro inhibitory activity of a test compound on TXA2 synthase.

Objective: To determine the IC50 value of a test compound for the inhibition of thromboxane A2 synthase.

Materials:

• Test compound (e.g., 1-(7-Carboxyheptyl)imidazole) stock solution in a suitable solvent (e.g., DMSO).

• Human platelet microsomes (as a source of thromboxane A2 synthase).

• Prostaglandin H2 (PGH2) substrate.

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Indomethacin (or other reaction stop solution).

• Thromboxane B2 (TXB2) ELISA kit.

• Microplate reader.

• Incubator (37°C).

Procedure:

• Preparation of Reagents:

  • Prepare a series of dilutions of the test compound in the reaction buffer.

  • Prepare the PGH2 substrate solution according to the manufacturer's instructions.

  • Prepare the human platelet microsomes at the desired concentration in the reaction buffer.

• Enzyme Inhibition Reaction:

  • In a microcentrifuge tube, add the human platelet microsomes.

  • Add the various concentrations of the test compound or vehicle control (for the uninhibited reaction) to the respective tubes.

  • Pre-incubate the mixture for a defined period (e.g., 10-15 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the PGH2 substrate to each tube and mix gently.

  • Incubate the reaction for a specific time (e.g., 1-2 minutes) at 37°C.

  • Terminate the reaction by adding a stop solution (e.g., indomethacin).

• Quantification of Thromboxane B2:

  • TXA2 is unstable and rapidly hydrolyzes to its stable metabolite, TXB2.[2]

  • Measure the concentration of TXB2 in each reaction tube using a competitive ELISA kit according to the manufacturer's protocol.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the in vitro TXA synthase inhibition assay.

Caption: A generalized workflow for an in vitro TXA synthase inhibition assay.

Clinical Development and Future Perspectives

The clinical development of TXA synthase inhibitors has seen varied success. Ozagrel is approved and used for specific indications in some regions, demonstrating the therapeutic potential of this class of drugs. However, the clinical translation of other inhibitors has been more challenging. The rationale for developing selective TXA synthase inhibitors remains strong, particularly due to their potential to not only reduce pro-thrombotic signals but also to enhance anti-thrombotic pathways through PGH2 shunting.[10]

Future research in this area will likely focus on the development of inhibitors with improved pharmacokinetic and pharmacodynamic profiles, as well as on identifying patient populations that would most benefit from this targeted therapy. The combination of TXA synthase inhibition with other antiplatelet agents is also an area of active investigation.

Conclusion

1-(7-Carboxyheptyl)imidazole and its more potent derivatives, such as Ozagrel and Furegrelate, represent a significant class of compounds for the targeted inhibition of thromboxane A2 synthase. Their high selectivity offers a distinct advantage over non-selective COX inhibitors. The comparative analysis of their potency, supported by robust in vitro assays, is crucial for advancing our understanding of their therapeutic potential. The detailed experimental protocol provided in this guide serves as a valuable resource for researchers dedicated to the discovery and development of novel anti-thrombotic and anti-inflammatory agents.

References

• Iizuka, K., Akahane, K., Momose, D., Nakazawa, M., Tanouchi, T., Kawamura, M., ... & Hayashi, M. (1981). Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. Journal of Medicinal Chemistry, 24(10), 1139–1148. [Link]

• Mohrland, J. S., Vander Lugt, J. T., Gorman, R. R., & Lakings, D. B. (1989). Thromboxane synthase activity and platelet function after furegrelate administration in man. The Journal of Clinical Pharmacology, 29(1), 53–58. [Link]

• PubMed. (1981). Inhibition of platelet thromboxane synthesis by 7-(1-imidazolyl) heptanoic acid. Thrombosis Research, 24(4), 307-317. [Link]

• Reactome. (n.d.). Thromboxane signalling through TP receptor. Retrieved from [Link]

• ResearchGate. (n.d.). List of Mean IC 50 Values of Tested Imidazoles and In Vivo Human.... Retrieved from [Link]

• PubMed. (1990). Thromboxane A2 stimulated signal transduction in vascular smooth muscle. Hypertension, 15(1), 20-27. [Link]

• PubMed. (2005). Inhibition of invasion-associated thromboxane synthase sensitizes experimental gliomas to gamma-radiation. International Journal of Cancer, 117(6), 931-938. [Link]

• ResearchGate. (n.d.). In vitro IC50 values ( M) of imidazole derivatives 4a-e and 5 over MCF-7, HepG2, HCT. Retrieved from [Link]

• PubMed. (1994). [Research and development of ozagrel, a highly selective inhibitor of TXA2 synthase]. Yakugaku Zasshi, 114(12), 911-933. [Link]

• Wikipedia. (n.d.). Thromboxane A2. Retrieved from [Link]

• Grokipedia. (n.d.). Ozagrel. Retrieved from [Link]

• PubMed Central. (2021). From Far West to East: Joining the Molecular Architecture of Imidazole-like Ligands in HO-1 Complexes. Molecules, 26(24), 7481. [Link]

• PubMed. (1981). Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives. Journal of Medicinal Chemistry, 24(10), 1139-1148. [Link]

• Taylor & Francis Online. (2014). Human thromboxane synthase: comparative modeling and docking evaluation with the competitive inhibitors Dazoxiben and Ozagrel. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(6), 846-853. [Link]

• PubMed. (1984). Selective and nonselective inhibition of thromboxane formation. The Journal of Clinical Investigation, 73(1), 157-162. [Link]

• PubMed. (1991). Pharmacokinetics and biochemical efficacy of pirmagrel, a thromboxane synthase inhibitor, in renal allograft recipients. Journal of Clinical Pharmacology, 31(7), 643-647. [Link]

• PubMed. (1981). Inhibition of platelet thromboxane synthesis by 7-(1-imidazolyl) heptanoic acid. Thrombosis Research, 24(4), 307-317. [Link]

• PubMed. (1977). Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets. Proceedings of the National Academy of Sciences of the United States of America, 74(4), 1716-1720. [Link]

• PubMed. (1977). Imidazole: a selective inhibitor of thromboxane synthetase. Prostaglandins, 13(4), 611-618. [Link]

Sources

• 1. Comparison of the effects of selective inhibition of thromboxane synthase with those of inhibition of the cyclooxygenase enzyme in man - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Application of imidazole as a selective inhibitor thromboxane synthetase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Highly selective inhibitors of thromboxane synthetase. 1. Imidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exelixis Clinical Trials Explorer [exelixismedicalaffairs.com]
• 6. Selective and nonselective inhibition of thromboxane formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Thromboxane synthase activity and platelet function after furegrelate administration in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. On the inhibitory potency of imidazole and its derivatives on thromboxane synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking the Surface Density of 1-(7-Carboxyheptyl)imidazole SAMs

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Surface Density in SAM Performance

Self-Assembled Monolayers (SAMs) represent a cornerstone of modern surface engineering, enabling the precise modification of material interfaces at the molecular level. The molecule at the center of our discussion, 1-(7-Carboxyheptyl)imidazole[1][2], is particularly compelling. It features a terminal carboxyl group, ideal for covalent immobilization of biomolecules through well-established chemistries[3], and an imidazole ring, which offers unique coordination properties and can act as a pH-responsive element. These functionalities make it a prime candidate for applications ranging from biosensors to controlled drug release systems.

However, the mere presence of these functional groups is not enough. The efficacy of a 1-(7-Carboxyheptyl)imidazole SAM is fundamentally dictated by its surface density —the number of molecules packed into a given area. This parameter governs molecular orientation, the accessibility of the terminal carboxyl groups for subsequent reactions, and the overall barrier properties of the monolayer. A poorly formed, low-density SAM can lead to inconsistent biological interactions, high signal-to-noise ratios in sensor applications, and unreliable device performance.

This guide provides a comparative analysis of key analytical techniques to benchmark the surface density of 1-(7-Carboxyheptyl)imidazole SAMs. We will move beyond simply listing protocols to explain the causality behind experimental choices, empowering you to select and implement the most appropriate methods for your research objectives.

The Characterization Workflow: A Multi-faceted Approach

Characterizing a SAM is not a single measurement but a systematic process. The goal is to build a comprehensive picture of the monolayer's quality. A typical workflow involves initial formation followed by a suite of characterization techniques to probe different aspects of the surface.

Caption: General workflow for SAM preparation and characterization.

Comparative Analysis of Benchmarking Techniques

No single technique tells the whole story. A robust analysis relies on combining direct quantification methods with those that provide qualitative or indirect evidence of surface density.

X-ray Photoelectron Spectroscopy (XPS)

Core Principle: XPS is a surface-sensitive quantitative technique that provides information on the elemental composition and chemical states of the top 1-10 nm of a surface. By irradiating the sample with X-rays, we eject core-level electrons whose kinetic energy is characteristic of the parent element and its chemical environment.

Application to Surface Density: For a 1-(7-Carboxyheptyl)imidazole SAM on a substrate like gold (Au) or silicon (Si), XPS allows us to quantify the atomic concentrations of Nitrogen (N1s) from the imidazole ring and Carbon (C1s) and Oxygen (O1s) from the entire molecule. The intensity of the substrate signal (e.g., Au4f) will be attenuated by the overlying SAM. This attenuation can be used to calculate the thickness of the monolayer, which, given the known length of the molecule, allows for an estimation of packing density. Angle-resolved XPS (ARXPS), which varies the electron take-off angle, can further elucidate molecular orientation.[4][5]

Causality in Protocol: We perform both a wide "survey" scan to identify all elements present and high-resolution scans over the N1s, C1s, O1s, and substrate peaks. The high-resolution N1s spectrum is particularly crucial as nitrogen is unique to the imidazole headgroup, providing a clear marker for the molecule's presence.[6][7] Fitting the C1s spectrum can distinguish carbons in the alkyl chain, the carboxyl group, and the imidazole ring, confirming molecular integrity.

Quartz Crystal Microbalance with Dissipation Monitoring (QCM-D)

Core Principle: QCM-D is a highly sensitive mass-sensing technique that tracks changes in the resonance frequency (Δf) and energy dissipation (ΔD) of an oscillating quartz crystal sensor.[8][9] An increase in mass on the sensor surface leads to a decrease in frequency, which can be quantified.

Application to Surface Density: QCM-D provides a direct, real-time measurement of the mass of the 1-(7-Carboxyheptyl)imidazole molecules as they adsorb onto the sensor surface.[10] This measured areal mass (ng/cm²) can be directly converted into a surface density (molecules/cm² or mol/cm²) using the molecule's molecular weight (210.27 g/mol )[1]. The simultaneous measurement of dissipation (ΔD) is critical; it informs on the viscoelastic properties of the forming layer.[11] A low dissipation value indicates a rigid, well-packed layer, validating the use of the Sauerbrey equation for accurate mass calculation.[12]

Causality in Protocol: The protocol involves establishing a stable baseline in the solvent, followed by the introduction of the SAM-forming solution. The key is to monitor Δf and ΔD until they plateau, indicating that the self-assembly process is complete. A final solvent rinse is essential to remove any loosely bound (physisorbed) molecules, ensuring that the final measured mass corresponds only to the chemisorbed, stable monolayer.

Electrochemical Impedance Spectroscopy (EIS)

Core Principle: EIS probes the interface of a conductive sample by applying a small amplitude AC voltage over a range of frequencies and measuring the resulting current.[13][14] The resulting impedance data can be modeled with an equivalent electrical circuit to extract physical parameters of the interface.

Application to Surface Density: A dense, well-ordered SAM acts as a dielectric barrier, insulating the underlying electrode from the electrolyte solution. This insulating property directly correlates with surface packing. In the presence of a redox probe (e.g., [Fe(CN)6]³⁻/⁴⁻), a high-density SAM will impede electron transfer between the probe and the electrode. This is measured as a large charge-transfer resistance (Rct).[15] Conversely, defects or low-density regions in the SAM allow the redox probe to approach the electrode, resulting in a lower Rct. The monolayer also affects the double-layer capacitance (Cdl).[16][17]

Causality in Protocol: We use a three-electrode setup and an electrolyte containing a redox probe. The choice of the redox probe is deliberate; its ability to be blocked by the SAM is the source of our signal. By fitting the resulting Nyquist plot to a Randles equivalent circuit, we can quantify Rct. Comparing the Rct of the bare electrode to the SAM-coated electrode provides a robust, quantitative measure of the monolayer's barrier properties, which is an excellent proxy for high surface density.

Supporting Qualitative Techniques

While XPS and QCM-D provide direct quantitative data, and EIS offers quantitative barrier analysis, other techniques are indispensable for a complete picture.

• Contact Angle Goniometry: This is a rapid, straightforward method to assess surface wettability.[18][19] A well-formed carboxyl-terminated SAM should yield a uniform and reproducible water contact angle.[20] Variations across the surface or between samples are immediate red flags for inconsistent monolayer formation. While not a direct measure of density, it is an essential quality control check.[21][22]

• Fourier-Transform Infrared Spectroscopy (FTIR): Primarily used in Attenuated Total Reflection (ATR) mode for surface sensitivity, FTIR confirms the chemical identity of the immobilized molecule.[23][24][25] It can verify the presence of the C=O stretch from the carboxyl group and the characteristic alkyl chain C-H stretches. The position of the C-H stretch peaks can also provide information about the conformational order (packing) of the alkyl chains.[26]

• Atomic Force Microscopy (AFM): AFM provides a topographical map of the surface at the nanoscale.[27] It is used to visualize the uniformity of the SAM and to identify large-scale defects, such as pinholes or aggregates, that would compromise performance.[28] A low root-mean-square (RMS) roughness value is indicative of a smooth, well-formed monolayer.

Summary and Technique Selection

Choosing the right technique depends on the specific question you need to answer.

Caption: Decision tree for selecting the appropriate characterization technique.

Technique	Information Provided	Nature	Key Strengths	Key Limitations
XPS	Elemental composition, thickness, chemical state	Quantitative	Provides absolute elemental ratios; sensitive to chemical environment.	Requires ultra-high vacuum; can be slow; density is an indirect calculation.
QCM-D	Areal mass, viscoelastic properties	Quantitative	Real-time, direct measurement of adsorbed mass; highly sensitive.	Requires specialized sensors; sensitive to temperature and solvent properties.
EIS	Barrier properties, packing defects	Quantitative	Highly sensitive to monolayer defects; provides data on charge transfer kinetics.	Indirect measure of density; requires a conductive substrate and redox probe.
Contact Angle	Surface wettability, uniformity	Qualitative	Fast, inexpensive, excellent for routine quality control.	Not a direct measure of density; sensitive to surface contamination.
FTIR-ATR	Chemical functional groups, conformational order	Qualitative	Confirms molecular identity; can indicate alkyl chain packing.	Lower sensitivity than other methods; quantification is challenging.
AFM	Surface topography, roughness, uniformity	Qualitative	Provides nanoscale visual evidence of monolayer quality.	Does not provide chemical information; limited scan area.

Detailed Experimental Protocols

Protocol 1: Quantitative Surface Density via QCM-D

• Sensor Preparation: Use gold-coated QCM-D sensors. Clean sensors by immersing in a 2% SDS solution for 30 minutes, followed by thorough rinsing with ultrapure water and ethanol. Dry under a stream of nitrogen. Finally, treat with UV/Ozone for 10-15 minutes to remove any remaining organic contaminants and render the surface hydrophilic.

• Instrument Setup: Install the cleaned sensor in the QCM-D flow module. Equilibrate the system to the desired temperature (e.g., 25°C).

• Baseline Establishment: Flow the deposition solvent (e.g., anhydrous ethanol) through the module at a constant flow rate (e.g., 50 µL/min) until a stable baseline for both frequency (Δf) and dissipation (ΔD) is achieved (drift < 0.2 Hz/min).

• SAM Formation: Introduce a solution of 1-(7-Carboxyheptyl)imidazole (e.g., 1-5 mM in ethanol) into the flow cell. Monitor the decrease in Δf and the change in ΔD in real-time. Continue the flow until the signals plateau, indicating the completion of monolayer formation.

• Rinsing: Switch the flow back to the pure solvent to rinse away any non-chemisorbed molecules. A stable signal after rinsing confirms a robustly attached monolayer.

• Data Analysis:

  • Record the final, stable frequency shift (Δf) after the rinse step.

  • Confirm that the corresponding dissipation shift (ΔD) is low (typically < 1x10⁻⁶ per 10 Hz shift), indicating a rigid film.

  • Calculate the adsorbed mass (m) using the Sauerbrey equation: m = -C * Δf / n , where C is the Sauerbrey constant for the crystal (≈17.7 ng·cm⁻²·Hz⁻¹ for a 5 MHz crystal) and n is the overtone number (e.g., 3, 5, 7).

  • Convert the areal mass to surface density (Γ) in mol/cm² using the molecular weight (MW = 210.27 g/mol ).

Protocol 2: Packing Integrity via EIS

• Electrode Preparation: Prepare a SAM of 1-(7-Carboxyheptyl)imidazole on a gold working electrode using an established immersion protocol (e.g., 18-24 hours immersion in a 1-5 mM ethanolic solution), followed by thorough rinsing and drying.

• Cell Assembly: Assemble a three-electrode electrochemical cell using the SAM-modified gold electrode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference.

• Electrolyte: Use a suitable electrolyte, typically a phosphate-buffered saline (PBS) solution, containing an equimolar concentration (e.g., 5 mM) of a redox probe, such as K₃[Fe(CN)₆]/K₄[Fe(CN)₆].

• Measurement:

  • First, record the impedance spectrum of a bare, cleaned gold electrode to serve as a baseline.

  • Set the DC potential to the formal potential of the redox couple.

  • Apply an AC potential of small amplitude (e.g., 10 mV).

  • Sweep the frequency over a wide range, for example, from 100 kHz down to 0.1 Hz.[14]

• Data Analysis:

  • Plot the data in a Nyquist plot (-Imaginary Impedance vs. Real Impedance).

  • The plot for a well-formed SAM will be characterized by a large semicircle, while the bare electrode will show a much smaller one. The diameter of this semicircle corresponds to the charge-transfer resistance (Rct).

  • Fit the impedance data to a modified Randles equivalent circuit.

  • A high Rct value for the SAM-coated electrode compared to the bare electrode indicates a well-packed, insulating monolayer that effectively blocks the redox probe. This serves as a quantitative metric for monolayer integrity and high surface density.

References

• AZoNano. (2017). Using Infrared Spectroscopy to Study Self Assembled Monolayers. [Link][23]

• Pike Technologies. Probing Organic Self-Assembled Monolayers (SAMs) on Silicon by FTIR with Single Reflectance ATR. [Link][24]

• ResearchGate. ATR–FTIR spectra of SAMs of compounds 1a , 2 , 3 and 4 , as deposited,.... [Link][29]

• Spectroscopy Online. (2014). Infrared Analysis of Self Assembled Monolayers. [Link][25]

• Nakato, Y., et al. (2006). In-situ FTIR Studies on Self-Assembled Monolayers of Surfactant Molecules Adsorbed on H-Terminated Si(111) Surfaces in Aqueous Solutions. Langmuir, ACS Publications. [Link][26]

• Dérand, H., et al. (2007). Electrochemical Impedance Spectroscopy for Investigations on Ion Permeation in ω-Functionalized Self-Assembled Monolayers. Analytical Chemistry, ACS Publications. [Link][16]

• Tosatti, S., et al. (2004). Self-assembled monolayers with different terminating groups as model substrates for cell adhesion studies. Biomaterials, PubMed. [Link][20]

• ResearchGate. Electrochemical impedance spectroscopy (EIS) studies of self-assemble monolayers (SAM) on aluminum substrates. [Link][17]

• Maji, S., et al. (2018). Structure of Carboxyl-Acid-Terminated Self-Assembled Monolayers from Molecular Dynamics Simulations and Hybrid Quantum Mechanics–Molecular Mechanics Vibrational Normal-Mode Analysis. The Journal of Physical Chemistry C, ACS Publications. [Link][30]

• Biolin Scientific. QCM-D | Measurements. [Link][8]

• Mendes, R. K., et al. (2004). Characterization of self-assembled thiols monolayers on gold surface by electrochemical impedance spectroscopy. Journal of the Brazilian Chemical Society. [Link][15]

• Wang, Y., et al. (2022). Thermal Stability of Self-Assembled 3-Aminopropyltrimethoxysilane Diffusion Barrier Terminated by Carboxyl Groups. MDPI. [Link][27]

• Biolin Scientific. (2024). What is QCM-D?. [Link][9]

• Materials Research Institute. Electrochemical Impedance Spectroscopy. [Link][13]

• Surflay. QCM-D–Nanoscale Surface Analysis. [Link][10]

• Vansco, M. F., et al. (2017). Carbodiimide/NHS Derivatization of COOH-Terminated SAMs: Activation or Byproduct Formation?. Langmuir, ACS Publications. [Link][3]

• Nanoscience Instruments. Analyzing Surface Interactions Using QCM-D. [Link][11]

• Prus, P., et al. (2020). Application of QCM in Peptide and Protein-Based Drug Product Development. Pharmaceutics, PMC - NIH. [Link][12]

• ResearchGate. Structure of Carboxyl-Acid-Terminated Self-Assembled Monolayers from Molecular Dynamics Simulations and Hybrid Quantum Mechanics–Molecular Mechanics Vibrational Normal-Mode Analysis. [Link][31]

• Brighton Science. Contact Angle Goniometer 101: Guide to Measuring Contact Angle. [Link][18]

• Milošev, I., & Kovač, J. (2016). The first X-ray photoelectron spectroscopy surface analysis of 4-methyl-2-phenyl-imidazole adsorbed on copper. Analytical Methods, RSC Publishing. [Link][4]

• Surface Science Western. Contact Angle Measurement / Goniometry. [Link][19]

• Industrial Physics. Goniometers: Uses in Surface Tension Measurement. [Link][32]

• Kavita, K., & Anusha, B. (2022). Electrochemical Impedance Spectroscopy: A Tutorial. ACS Measurement Science Au. [Link][14]

• Defense Technical Information Center. (2018). Surface Wettability Using Contact Angle Goniometry. [Link][21]

• Lovelock, K. R. J., et al. (2009). Angle-resolved X-ray photoelectron spectroscopy of the surface of imidazolium ionic liquids. Physical Chemistry Chemical Physics, RSC Publishing. [Link][5]

• Schrader, M. E. (1995). Contact Angle Goniometry as a Tool for Surface Tension Measurements of Solids, Using Zisman Plot Method. Journal of Chemical Education. [Link][22]

• ResearchGate. C1s (a) and N1s (b) XPS spectra of AC-N, AC mixed with.... [Link][6]

• ResearchGate. Atomic force microscopy (AFM) images of Cs 0.05 FA 0.81 MA 0.14 PbI.... [Link][28]

• MacLean, J. L., et al. (2024). XPS Depth-Profiling Studies of Chlorophyll Binding to Poly(cysteine methacrylate) Scaffolds in Pigment–Polymer Antenna Complexes Using a Gas Cluster Ion Source. Langmuir, ACS Publications. [Link][33]

• ResearchGate. Surface Electronic Structure of Imidazolium-Based Ionic Liquids Studied by Electron Spectroscopy. [Link][7]

Sources

• 1. scbt.com [scbt.com]
• 2. 1-(7-CARBOXYHEPTYL)IMIDAZOLE | 68887-68-3 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The first X-ray photoelectron spectroscopy surface analysis of 4-methyl-2-phenyl-imidazole adsorbed on copper - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Angle-resolved X-ray photoelectron spectroscopy of the surface of imidazolium ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. biolinscientific.com [biolinscientific.com]
• 9. biolinscientific.com [biolinscientific.com]
• 10. surflay.com [surflay.com]
• 11. nanoscience.com [nanoscience.com]
• 12. Application of QCM in Peptide and Protein-Based Drug Product Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Electrochemical Impedance Spectroscopy | Materials Research Institute [mri.psu.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. brighton-science.com [brighton-science.com]
• 19. Contact Angle Measurement / Goniometry - Surface Science Western [surfacesciencewestern.com]
• 20. Self-assembled monolayers with different terminating groups as model substrates for cell adhesion studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. apps.dtic.mil [apps.dtic.mil]
• 22. tau.ac.il [tau.ac.il]
• 23. azonano.com [azonano.com]
• 24. piketech.com [piketech.com]
• 25. spectroscopyonline.com [spectroscopyonline.com]
• 26. pubs.acs.org [pubs.acs.org]
• 27. mdpi.com [mdpi.com]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]
• 30. pubs.acs.org [pubs.acs.org]
• 31. researchgate.net [researchgate.net]
• 32. industrialphysics.com [industrialphysics.com]
• 33. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Long-Term Stability of 1-(7-Carboxyheptyl)imidazole Functionalized Surfaces

For researchers, scientists, and drug development professionals, the reliability of a functionalized surface is paramount. The interface between a material and its biological or chemical environment dictates the success of applications ranging from biosensors and microarrays to medical implants and targeted drug delivery systems. 1-(7-Carboxyheptyl)imidazole (CHI) has emerged as a versatile molecule for surface modification, offering a unique combination of a robust anchoring group and a functional imidazole head. However, the long-term stability of these surfaces—their ability to maintain integrity and functionality over time and under operational stress—is a critical parameter that demands rigorous evaluation.

This guide provides an in-depth assessment of the long-term stability of CHI-functionalized surfaces. We will delve into the core methodologies for evaluating surface integrity, present a comparative analysis against common alternative functionalization chemistries, and offer field-proven insights to guide your experimental design and material selection.

The Chemistry of CHI Functionalization: A Molecular Overview

1-(7-Carboxyheptyl)imidazole is an amphiphilic molecule featuring a hydrophilic imidazole head group and a seven-carbon alkyl chain terminated by a carboxylic acid. This structure allows it to form self-assembled monolayers (SAMs) on a variety of substrates, particularly metal oxides like indium tin oxide (ITO), titanium dioxide (TiO₂), and aluminum oxide (Al₂O₃). The primary binding mechanism involves the coordination of the terminal carboxyl group with the metal oxide surface. The imidazole group, with its aromatic ring and nitrogen atoms, can participate in hydrogen bonding, metal coordination, and pH-responsive interactions, making it a highly functional interface.[1][2]

Sources

• 1. The effect of molecular structure of imidazole-based compounds on corrosion inhibition of Cu, Zn, and Cu-Zn alloys | TU Delft Repository [repository.tudelft.nl]
• 2. A CO2-Responsive Imidazole-Functionalized Fluorescent Material Mediates Cancer Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(7-Carboxyheptyl)imidazole

This document provides a detailed protocol for the proper and safe disposal of 1-(7-Carboxyheptyl)imidazole (CAS 68887-68-3). As a trusted partner in your research, we are committed to providing information that ensures safety and procedural excellence in your laboratory. This guide is designed for researchers, scientists, and drug development professionals who handle this and similar chemical compounds.

Hazard Assessment and Profile

1-(7-Carboxyheptyl)imidazole is a bifunctional molecule. To understand its safe handling and disposal, we must analyze the hazards of its constituent parts.

• The Imidazole Moiety: Imidazole and its derivatives are known to be corrosive, causing severe skin burns and eye damage.[2][3][4] They can be harmful if swallowed and may pose reproductive health risks.[2][5]

• The Carboxylic Acid Moiety: The long-chain carboxylic acid group makes the molecule acidic. While long-chain carboxylic acids are generally less aggressive than mineral acids, they are still considered corrosive and require careful handling.[6]

Therefore, 1-(7-Carboxyheptyl)imidazole must be treated as hazardous chemical waste . Under no circumstances should it be disposed of via sanitary sewer systems or as regular solid waste.[1] Improper disposal can lead to environmental contamination and damage to plumbing infrastructure.

Table 1: Hazard Profile Based on Constituent Functional Groups

Hazard Classification	Imidazole	Long-Chain Carboxylic Acids	Implication for 1-(7-Carboxyheptyl)imidazole
Acute Toxicity (Oral)	Harmful if swallowed.[5]	Varies by specific compound, generally low.	Treat as harmful if swallowed.
Skin Corrosion/Irritation	Causes severe skin burns.[2][3][4][5]	Can cause irritation or corrosion.[6]	Corrosive. Must not contact skin.
Serious Eye Damage	Causes serious eye damage.[7][2][4][5]	Can cause serious eye damage.	Causes serious eye damage.
Reproductive Toxicity	May damage the unborn child.[2][3][5]	Data not widely available.	Treat as a potential reproductive toxin.
Incompatibilities	Strong oxidizing agents, acids, acid chlorides, acid anhydrides.[2][3][8]	Bases, oxidizing agents, reducing agents.	Segregate from a wide range of chemicals.

Immediate Safety and Handling Protocols

Before beginning any disposal process, adherence to strict safety protocols is mandatory. The causality behind these measures is to prevent acute exposure to a corrosive and potentially toxic substance.

• Personal Protective Equipment (PPE): A baseline of PPE is required to create a barrier between the researcher and the chemical.

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[1]

  • Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Always check the manufacturer's glove compatibility chart.[3]

  • Body Protection: A fully-buttoned laboratory coat must be worn to protect skin and clothing.[1]

• Ventilation: All handling and preparation for disposal of 1-(7-Carboxyheptyl)imidazole should be conducted within a certified laboratory chemical fume hood.[3][6] This engineering control is the primary method for minimizing inhalation exposure.

• Emergency Equipment: An emergency eyewash station and safety shower must be readily accessible and unobstructed.[2][3]

Step-by-Step Disposal Protocol

The fundamental principle of chemical disposal is containment and transfer to a licensed hazardous waste facility. The following steps provide a self-validating system for ensuring this process is executed safely.

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[9][10]

• Action: Collect waste 1-(7-Carboxyheptyl)imidazole, including pure compound, contaminated materials (e.g., pipette tips, gloves), and solutions, in a dedicated hazardous waste container.[3][8]

• Causality: This compound is incompatible with several chemical classes. Do not mix this waste with:

  • Strong Oxidizing Agents (e.g., Nitric Acid, Permanganates): Mixing can cause a violent, exothermic reaction.[2][3]

  • Bases (e.g., Sodium Hydroxide): A strong acid-base neutralization reaction can generate significant heat.

  • Other Acids, Acid Chlorides, and Anhydrides: While it is itself an acid, mixing with other acidic waste streams should be avoided unless their compatibility is confirmed.[2][3][8]

Step 2: Waste Container Selection

The integrity of the waste container is essential for safe storage and transport.

• Action: Use a container that is in good condition, leak-proof, and has a secure, screw-top lid.[9][10] The container must be chemically compatible with the waste. High-density polyethylene (HDPE) or glass containers are generally suitable. If possible, using the original shipping container is a good practice.[10]

• Causality: Using an incompatible or damaged container can lead to leaks and spills, creating a significant exposure hazard. For instance, strong acids should not be stored in metal containers due to the risk of corrosion.[10]

Step 3: Hazardous Waste Labeling

Accurate labeling is a regulatory requirement and a critical safety communication tool.

• Action: Affix a standardized hazardous waste label to the container as soon as the first drop of waste is added.[10][11] The label must include:

  • The words "Hazardous Waste".[11]

  • The full chemical name: "1-(7-Carboxyheptyl)imidazole". Do not use abbreviations or chemical formulas.[10][11]

  • A clear statement of the hazards (e.g., "Corrosive," "Toxic," "Reproductive Toxin").[11]

  • The date when the container first received waste (accumulation start date).[12]

• Causality: A complete and accurate label informs EHS personnel, emergency responders, and waste handlers of the container's contents and associated dangers, ensuring it is managed correctly throughout the disposal chain.

Step 4: Waste Storage

Waste must be stored safely in a designated area pending pickup.

• Action: Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[11] This area should be at or near the point of generation. The container must be placed within secondary containment (e.g., a plastic tub or bin) to contain any potential leaks.[9][10] Ensure the container is sealed at all times, except when adding waste.[9]

• Causality: Secondary containment prevents a small leak from becoming a large spill, protecting laboratory personnel and the environment. Storing waste away from drains, heat sources, and incompatible chemicals further mitigates risk.[1][12]

Step 5: Arranging for Disposal

The final step is the transfer of waste to trained professionals.

• Action: Once the waste container is full or you are no longer generating this waste stream, contact your institution's EHS department to schedule a waste pickup.[9][8] Follow their specific procedures for request and handoff.

• Causality: EHS departments are responsible for ensuring that hazardous waste is transported and disposed of in accordance with strict regulations at licensed facilities, completing the cradle-to-grave responsibility for the chemical.[8][10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-(7-Carboxyheptyl)imidazole.

Caption: Decision workflow for safe disposal of 1-(7-Carboxyheptyl)imidazole.

References

• Hazardous Waste Disposal Guide - Research Areas. Dartmouth Policy Portal. [Link]

• Hazardous Waste Disposal Guide - Research Safety. Northwestern University. [Link]

• Chemical and Hazardous Waste. Harvard Environmental Health and Safety. [Link]

• H&S Section 6: Hazardous Materials Recycling & Disposal. College of Chemistry, University of California, Berkeley. [Link]

• Chemical Waste Disposal for Laboratories. Specific Waste Industries. [Link]

• Safety Data Sheet: Imidazole. Chemos GmbH&Co.KG. [Link]

• Standard Operating Procedure for Imidazole. Washington State University. [Link]

• Chemical Waste Disposal Guidelines. Princeton University Environmental Health and Safety. [Link]

• Safety Data Sheet: Imidazole. Carl ROTH. [Link]

• Imidazole Safety Information. University of Washington Environmental Health & Safety. [Link]

• How to Dispose of Acid Safely: A Step-by-Step Guide. Greenflow. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Safety Data Sheet: Imidazole. Carl ROTH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemos.de [chemos.de]
• 8. faculty.washington.edu [faculty.washington.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. Chemical and Hazardous Waste | Harvard Environmental Health and Safety [ehs.harvard.edu]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Personal protective equipment for handling 1-(7-Carboxyheptyl)imidazole

Understanding the Risks: Hazard Profile

1-(7-Carboxyheptyl)imidazole is predicted to share the significant hazards of its parent compound, imidazole. It is crucial to recognize that this chemical is likely:

• Harmful if swallowed [1][2][3][4][5][6][7].

• A corrosive substance that causes severe skin burns and eye damage [1][2][3][4][5][6][7][8].

• A suspected reproductive toxin that may damage an unborn child [1][2][4][5][6][7][8][9].

Given these potential hazards, a stringent adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Core Protective Measures: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following table outlines the minimum required PPE for handling 1-(7-Carboxyheptyl)imidazole.

Body Part	Personal Protective Equipment	Standard	Rationale
Eyes/Face	Chemical safety goggles with side shields or a full-face shield.	OSHA 29 CFR 1910.133 or European Standard EN166	Protects against splashes and airborne particles that can cause severe eye damage.[1][2][9][10]
Hands	Chemical-resistant gloves (e.g., nitrile).	EN 374	Prevents direct skin contact, which can lead to severe burns.[1][10][11] Always inspect gloves for integrity before use.
Body	Fully-buttoned laboratory coat.	N/A	Provides a barrier against accidental spills and contamination of personal clothing.[10][11]
Respiratory	Use within a certified chemical fume hood.	N/A	A chemical fume hood is the primary engineering control to prevent inhalation of any dust or aerosols.[2][9][10][12]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is critical to minimize risk.

Handling Protocol

• Preparation : Before handling, ensure that an eyewash station and safety shower are readily accessible.[2][9][10]

• Work Area : Always handle 1-(7-Carboxyheptyl)imidazole within a properly functioning and certified chemical fume hood.[2][9][10][12]

• Donning PPE : Put on all required PPE as outlined in the table above before entering the designated work area.

• Dispensing : When weighing or transferring the solid material, do so carefully to avoid generating dust.[2][10]

• Contamination : Avoid contact with skin, eyes, and clothing.[1][2] Do not eat, drink, or smoke in the laboratory.[1][2][3][4][5][11]

• Post-Handling : After handling, wash hands thoroughly.[2][4][5][12]

Storage Protocol

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][9][12][13]

• Keep away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[2][9][12]

• The storage area should be clearly marked as a corrosive material storage area.[2][12]

Emergency Procedures: Spills and Exposure

Spill Response

• Small Spills : For minor spills, trained personnel wearing appropriate PPE can clean it up.[12] Moisten the spilled material with water to prevent dust dispersal and carefully sweep it into a designated, sealed waste container.[13]

• Large Spills : In the event of a large spill, evacuate the area and contact your institution's environmental health and safety department immediately.

Exposure Response

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2][9] Seek immediate medical attention.[1][2][3]

• Skin Contact : Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing.[1][2][9][10] Seek immediate medical attention.[2][3][10]

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2][9][10]

• Ingestion : Do NOT induce vomiting.[2][3][9] If the person is conscious, rinse their mouth with water and give them one or two glasses of water to drink.[1][3] Seek immediate medical attention.[2][3][10]

Disposal Plan

All waste containing 1-(7-Carboxyheptyl)imidazole must be treated as hazardous waste.

• Collect waste in a clearly labeled, sealed, and compatible container.[12]

• Do not mix with other waste streams.[4]

• Store waste containers away from incompatible materials.[12]

• Dispose of the waste through your institution's approved hazardous waste disposal program.[2][9][12]

Decision-Making Workflow for PPE Selection

The following diagram illustrates the logical process for ensuring adequate protection when working with 1-(7-Carboxyheptyl)imidazole.

Caption: PPE selection workflow for handling 1-(7-Carboxyheptyl)imidazole.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Imidazole.
• Thermo Fisher Scientific. (2010). Imidazole - SAFETY DATA SHEET.
• International Chemical Safety Cards (ICSCs). (n.d.). ICSC 1721 - IMIDAZOLE.
• AmericanBio. (2015). IMIDAZOLE.
• West Liberty University. (n.d.). Chemical Product and Company Identification MSDS Name: Imidazole Ca.
• Thermo Fisher Scientific. (2018). SAFETY DATA SHEET.
• Unknown. (n.d.). 4.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Santa Cruz Biotechnology. (n.d.). 1-(7-Carboxyheptyl)imidazole | CAS 68887-68-3 | SCBT.
• Fisher Scientific. (2024). SAFETY DATA SHEET.
• Unknown. (1999). defaultcsid.
• Fisher Scientific. (2023). SAFETY DATA SHEET.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.
• Carl ROTH. (n.d.). Safety Data Sheet: Imidazole.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: Imidazole.
• Actylis Lab Solutions. (2022). Safety Data Sheet Section 1: IDENTIFICATION OF THE SUBSTANCE/MIXTURE AND OF THE COMPANY/UNDERTAKING.

Sources

• 1. carlroth.com [carlroth.com]
• 2. fishersci.com [fishersci.com]
• 3. ICSC 1721 - IMIDAZOLE [chemicalsafety.ilo.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. chemos.de [chemos.de]
• 7. actylislab.com [actylislab.com]
• 8. carlroth.com [carlroth.com]
• 9. mmbio.byu.edu [mmbio.byu.edu]
• 10. westliberty.edu [westliberty.edu]
• 11. americanbio.com [americanbio.com]
• 12. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 13. apps.mnc.umn.edu [apps.mnc.umn.edu]